BRD7116

Core Science & Biosynthesis

An In-depth Technical Guide on the Mechanism of Action of BRD7116 in Leukemia

For Researchers, Scientists, and Drug Development Professionals

Abstract

BRD7116 is a novel small molecule that has demonstrated selective inhibitory activity against leukemia stem cells (LSCs), the cells responsible for the initiation and relapse of leukemia. This technical guide provides a comprehensive overview of the current understanding of BRD7116's mechanism of action. The molecule exhibits a dual activity, impacting both the supportive bone marrow stromal niche and the leukemia stem cells directly. This guide will detail the experimental findings that elucidate this mechanism, present quantitative data in a structured format, provide detailed experimental protocols for key assays, and visualize the involved pathways and workflows.

Introduction

Acute Myeloid Leukemia (AML) is a hematological malignancy characterized by the rapid growth of abnormal myeloid cells in the bone marrow and blood. A subpopulation of self-renewing leukemia stem cells (LSCs) is thought to be responsible for the high rates of relapse and resistance to conventional chemotherapy. The bone marrow microenvironment, or niche, plays a crucial role in protecting LSCs from therapeutic agents. BRD7116, a bis-aryl sulfone, has emerged as a promising agent that targets the LSC-niche interaction, offering a novel therapeutic strategy.

Core Mechanism of Action

BRD7116 employs a multi-pronged attack on leukemia, characterized by both cell-non-autonomous and cell-autonomous effects.

• Cell-Non-Autonomous Mechanism: Targeting the Stromal Niche The primary mechanism of action of BRD7116 is the disruption of the supportive signaling from the bone marrow stromal cells to the leukemia stem cells.[1][2] Pre-treatment of stromal cells with BRD7116 is sufficient to inhibit the proliferation and survival of co-cultured LSCs, indicating that the compound's primary target is within the stromal compartment.[1][2] This effect impairs the ability of the stroma to provide the necessary support for LSC maintenance. The precise molecular target within the stromal cells remains to be fully elucidated.

• Cell-Autonomous Mechanism: Induction of Myeloid Differentiation In addition to its effects on the stroma, BRD7116 also exerts a direct effect on leukemia stem cells. Treatment of LSCs with BRD7116 induces transcriptional changes that are consistent with myeloid differentiation.[1][2] This suggests that BRD7116 can force the LSCs to mature into non-self-renewing myeloid cells, thereby depleting the LSC pool.

Quantitative Data Summary

The following table summarizes the key quantitative data reported for BRD7116's activity.

Parameter	Cell Type	Condition	Value	Reference
EC50	Leukemia Stem Cells (LSCs)	Co-culture with bone marrow stromal cells	200 nM	[1]
EC50	Normal Hematopoietic Stem and Progenitor Cells (HSPCs)	Co-culture with bone marrow stromal cells	> 20 µM	[1]
EC50	AML Cell Lines	Monoculture	> 20 µM	[1]

Experimental Protocols

Detailed methodologies for the key experiments that form the basis of our understanding of BRD7116's mechanism of action are provided below.

Leukemia Stem Cell and Stromal Cell Co-culture Assay

This assay is fundamental to assessing the cell-non-autonomous effects of BRD7116.

Objective: To determine the effect of BRD7116 on the viability and proliferation of leukemia stem cells when cultured in the presence of a supportive stromal layer.

Materials:

• Leukemia stem cells (LSCs)

• Bone marrow-derived stromal cells (BMSCs) or OP9 stromal cell line

• IMDM (Iscove's Modified Dulbecco's Medium)

• Fetal Bovine Serum (FBS)

• Penicillin-Streptomycin

• BRD7116

• DMSO (vehicle control)

• Multi-well culture plates

• Fluorescence microscope or flow cytometer

Protocol:

• Stromal Cell Plating: Seed BMSCs or OP9 cells in a multi-well plate at a density that allows them to reach confluence within 24-48 hours. Culture in IMDM supplemented with 10% FBS and 1% Penicillin-Streptomycin.

• Compound Treatment (Stromal Pre-treatment): Once the stromal layer is confluent, replace the medium with fresh medium containing various concentrations of BRD7116 or DMSO. Incubate for 3 days.

• LSC Plating: After the 3-day pre-treatment, wash the stromal cell monolayer to remove any residual compound.

• Seed LSCs onto the pre-treated stromal layer.

• Co-culture: Co-culture the LSCs and stromal cells for a period of 5-7 days.

• Quantification: At the end of the co-culture period, quantify the number of viable LSCs. This can be done by:

  • Flow Cytometry: If LSCs express a fluorescent marker (e.g., GFP), they can be distinguished from the stromal cells and quantified.

  • Microscopy: If LSCs form distinct colonies (cobblestone areas), these can be counted.

• Data Analysis: Determine the EC50 of BRD7116 by plotting the percentage of LSC inhibition against the log of the compound concentration.

Gene Expression Profiling of Leukemia Stem Cells

This protocol is used to investigate the cell-autonomous effects of BRD7116 on LSC gene expression.

Objective: To identify the transcriptional changes induced by BRD7116 in leukemia stem cells.

Materials:

• Leukemia stem cells (LSCs)

• BRD7116 (5 µM)

• DMSO (vehicle control)

• IMDM with 10% FBS and 1% Penicillin-Streptomycin

• RNA extraction kit (e.g., RNeasy kit)

• Microarray or RNA-sequencing platform

Protocol:

• Cell Treatment: Treat LSCs in suspension with 5 µM BRD7116 or DMSO for 6 hours.

• RNA Extraction: Harvest the cells and extract total RNA using a commercial kit according to the manufacturer's instructions.

• Gene Expression Analysis:

  • Microarray: Hybridize the labeled cRNA to a suitable microarray chip (e.g., Illumina's MouseRef-8 v2.0 Expression BeadChip).

  • RNA-sequencing: Prepare libraries from the extracted RNA and perform sequencing.

• Data Analysis:

  • Normalize the gene expression data.

  • Perform differential gene expression analysis to identify genes that are significantly up- or down-regulated by BRD7116 treatment compared to the DMSO control.

  • Use Gene Set Enrichment Analysis (GSEA) to determine if the differentially expressed genes are enriched in specific pathways, such as those related to myeloid differentiation. A gene signature for AML differentiation, such as that induced by all-trans retinoic acid (ATRA), can be used for comparison.[2]

Visualizations

Signaling Pathways and Experimental Workflows

The following diagrams illustrate the proposed mechanism of action of BRD7116 and the experimental workflows.

Caption: Proposed dual mechanism of action of BRD7116.

Caption: Workflow for the LSC-stroma co-culture assay.

Caption: Workflow for gene expression profiling of LSCs.

Conclusion and Future Directions

BRD7116 represents a promising therapeutic candidate for leukemia by targeting the critical interplay between leukemia stem cells and their protective niche. Its dual mechanism of action, involving both the disruption of stromal support and the direct induction of LSC differentiation, makes it a compelling molecule for further development.

Future research should focus on:

• Target Deconvolution: Identifying the specific molecular target(s) of BRD7116 within the stromal cells to better understand its mechanism and to guide the development of more potent and selective analogs.

• In Vivo Efficacy: Comprehensive pre-clinical studies in animal models of leukemia are necessary to evaluate the in vivo efficacy, pharmacokinetics, and pharmacodynamics of BRD7116.

• Combination Therapies: Investigating the potential synergistic effects of BRD7116 with existing chemotherapeutic agents or other targeted therapies.

This technical guide provides a solid foundation for researchers and drug developers interested in the novel anti-leukemic agent BRD7116. The detailed protocols and summarized data are intended to facilitate further investigation into its mechanism and to accelerate its potential translation into the clinic.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]

Unraveling the Enigma of BRD7116: A Technical Guide to its Cellular Activity and Undefined Target

For Immediate Release

Cambridge, MA – December 9, 2025 – Since its discovery, the small molecule BRD7116 has garnered significant interest within the cancer research community for its selective inhibitory activity against leukemia stem cells (LSCs). This technical guide provides a comprehensive overview of the current understanding of BRD7116, including its known biological effects, the experimental methodologies used in its initial characterization, and the broader context of the signaling pathways it is presumed to modulate. Notably, while the precise cellular target of BRD7116 remains an unresolved question in the scientific literature, its unique mechanism of action presents a compelling avenue for the development of novel anti-leukemic therapies.

Introduction

BRD7116, a bis-aryl sulfone, was identified through an innovative niche-based screening platform designed to discover compounds that selectively target leukemia stem cells while sparing their healthy hematopoietic counterparts.[1][2][3] The therapeutic challenge in treating acute myeloid leukemia (AML) lies in the persistence of LSCs, which are often quiescent and reside in the protective bone marrow microenvironment, rendering them resistant to conventional chemotherapies. BRD7116 emerged as a promising candidate due to its potent and selective activity against LSCs in a co-culture system that mimics the bone marrow niche.[1][2][3]

Known Biological Effects and Quantitative Data

The primary biological effect of BRD7116 is the selective inhibition of leukemia stem cell activity.[4] This activity is characterized by both cell-autonomous and cell-non-autonomous mechanisms. The cell-non-autonomous effect is particularly noteworthy, as it involves BRD7116 acting on the bone marrow stromal cells, thereby impairing their ability to support the survival and proliferation of LSCs.[4][5]

The following tables summarize the key quantitative data from the foundational study by Hartwell et al. (2013):

Table 1: In Vitro Efficacy of BRD7116 against Leukemia Stem Cells (LSCs) and Hematopoietic Stem and Progenitor Cells (HSPCs)

Cell Type	Assay	Endpoint	EC50	Selectivity (HSPC/LSC)
Murine LSCe	Co-culture CAFC	Inhibition of Cobblestone Area Formation	~200 nM	>100-fold
Murine HSPC	Co-culture CAFC	Inhibition of Cobblestone Area Formation	>20 µM

LSCe: Leukemia Stem Cell enriched population; HSPC: Hematopoietic Stem and Progenitor Cell; CAFC: Cobblestone Area-Forming Cell; EC50: Half-maximal Effective Concentration.

Table 2: Activity of BRD7116 in Human Primary Leukemia Samples

AML Sample	Genetic Profile	Assay	Outcome
Patient 1	MLL-rearranged	Co-culture CAFC	Inhibition of LSC activity
Patient 2	FLT3-ITD	Co-culture CAFC	Inhibition of LSC activity

The Unidentified Cellular Target

Despite its well-characterized phenotype, the direct molecular target of BRD7116 remains to be elucidated. The initial discovery paper acknowledged that the identification of the specific binding partner of BRD7116 is a critical next step for future research.[4] Subsequent studies to deconvolve its target using methods such as proteomic profiling have not been published. An entry in a commercially available chemical database suggests that BRD7116 competitively binds to bacterial DNA gyrase; however, this claim is not substantiated by the primary scientific literature concerning its anti-leukemic properties.[5] The "BRD" nomenclature in its name is a result of its origin from the Broad Institute, and there is no evidence to suggest it targets bromodomain-containing proteins.

Experimental Protocols

The discovery and initial characterization of BRD7116 relied on a series of innovative in vitro and in vivo assays. The detailed methodologies for these key experiments are outlined below.

Niche-Based High-Throughput Screening

This screen was designed to identify compounds that selectively inhibit LSCs within a supportive microenvironment.

• Cell Culture: Murine leukemia stem cell-enriched (LSCe) cells or normal hematopoietic stem and progenitor cells (HSPCs) were co-cultured with primary bone marrow-derived stromal cells (BMSCs).

• Compound Treatment: A library of small molecules was added to the co-cultures at various concentrations.

• Endpoint: The formation of "cobblestone areas," a morphological hallmark of hematopoietic stem and progenitor cell activity, was assessed using automated microscopy and a machine-learning algorithm.[1][2][3]

• Hit Criteria: Compounds that selectively inhibited cobblestone formation in LSCe co-cultures while having minimal effect on HSPC co-cultures were identified as hits.

Cobblestone Area-Forming Cell (CAFC) Assay

The CAFC assay is a functional in vitro assay to quantify hematopoietic stem and progenitor cells.[6][7][8][9]

• Stromal Layer Preparation: A confluent monolayer of supportive stromal cells (e.g., MS5 or primary BMSCs) is established in multi-well plates.

• Seeding of Hematopoietic Cells: Hematopoietic stem cells or leukemia-initiating cells are plated at limiting dilutions onto the stromal layer.

• Culture Conditions: The co-cultures are maintained for several weeks, with regular media changes.

• Quantification: The frequency of wells containing at least one "cobblestone area" (a cluster of hematopoietic cells that have migrated beneath the stromal layer) is determined at different time points. This frequency is used to calculate the number of CAFCs in the initial cell population using Poisson statistics.[8]

Syngeneic Bone Marrow Transplantation Mouse Model

This in vivo model was used to assess the effect of BRD7116 on the leukemogenic potential of LSCs.[10][11][12][13]

• Leukemia Induction: Murine LSCe cells are transplanted into lethally irradiated syngeneic recipient mice.

• Compound Treatment: Recipient mice are treated with BRD7116 or a vehicle control.

• Monitoring: The development of leukemia is monitored by assessing peripheral blood counts, spleen size, and overall survival.

• Endpoint: The efficacy of the compound is determined by its ability to delay the onset of leukemia and prolong the survival of the recipient mice.

Signaling Pathways in the Leukemia Stem Cell Niche

The cell-non-autonomous effect of BRD7116 highlights the critical role of the bone marrow microenvironment in supporting LSCs. Several key signaling pathways mediate this interaction. While the precise point of intervention for BRD7116 is unknown, understanding these pathways provides a framework for its potential mechanism of action.

Key signaling pathways include:

• CXCL12/CXCR4 Axis: Stromal cells secrete the chemokine CXCL12 (also known as SDF-1), which binds to the CXCR4 receptor on LSCs. This interaction is crucial for LSC homing, retention, and survival within the bone marrow niche.[14][15][16]

• Wnt/β-catenin Pathway: Wnt ligands secreted by stromal cells can activate the β-catenin signaling cascade in LSCs, promoting their self-renewal and proliferation.[17][18]

• PI3K/AKT/mTOR Pathway: Growth factors and cytokines present in the microenvironment can activate the PI3K/AKT/mTOR pathway in LSCs, a central regulator of cell growth, survival, and metabolism.[17]

Visualizations

The following diagrams illustrate the experimental workflow for the niche-based screening and the key signaling pathways in the LSC microenvironment.

Figure 1. Experimental workflow for the discovery and validation of BRD7116.

References

• 1. Niche-based screening identifies small-molecule inhibitors of leukemia stem cells - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Niche-based screening identifies small-molecule inhibitors of leukemia stem cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. apexbt.com [apexbt.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. Cobblestone Area-forming Cell Assay of Mouse Bone Marrow Hematopoietic Stem Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Cobblestone Area-forming Cell Assay of Mouse Bone Marrow Hematopoietic Stem Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 8. stemcell.com [stemcell.com]
• 9. The cobblestone-area-forming cell assay. | Semantic Scholar [semanticscholar.org]
• 10. Bone Marrow Transplantation Procedures in Mice to Study Clonal Hematopoiesis - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Mouse Models of Bone Marrow Transplantation - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. Frontiers | Leukemia’s Next Top Model? Syngeneic Models to Advance Adoptive Cellular Therapy [frontiersin.org]
• 14. Frontiers | The Bone Marrow Microenvironment Mechanisms in Acute Myeloid Leukemia [frontiersin.org]
• 15. The bone marrow microenvironment and leukemia: biology and therapeutic targeting - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Bone marrow microenvironment: The guardian of leukemia stem cells - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Signaling Pathways in Leukemic Stem Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Wnt Signaling in Leukemia and Its Bone Marrow Microenvironment [mdpi.com]

Discovery and Initial Screening of BRD7116: A Niche-Based Approach to Targeting Leukemia Stem Cells

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

The development of effective therapies for acute myeloid leukemia (AML) is challenged by the persistence of leukemia stem cells (LSCs). These cells, which closely resemble normal hematopoietic stem and progenitor cells (HSPCs), reside within the protective bone marrow microenvironment, or "niche," rendering them resistant to conventional chemotherapies and contributing to disease relapse. The discovery of BRD7116 stems from an innovative screening strategy that recapitulates this complex physiology, moving beyond traditional cell-line-based assays to identify compounds that disrupt the supportive interactions between LSCs and their stromal niche. BRD7116, a bis-aryl sulfone, emerged from this screen as a potent and selective inhibitor of LSC activity, demonstrating a novel, cell-non-autonomous mechanism of action.[1][2] This document provides a detailed overview of the discovery, initial screening, and characterization of BRD7116.

Quantitative Data Summary

The initial screening and follow-up studies of BRD7116 yielded key quantitative metrics that highlight its potency and selectivity for leukemia stem cells over normal hematopoietic cells and established AML cell lines.

Parameter	Cell Type / Condition	Value	Reference
EC50	Murine Leukemia Stem-enriched Cells (LSCe) in co-culture with bone marrow stromal cells (BMSCs)	200 nM	[1][3][4]
Activity	Normal Hematopoietic Stem and Progenitor Cells (HSPCs) in co-culture with BMSCs	Limited activity; >100-fold selectivity for LSCs	[3][4]
Activity	Human AML Cell Lines (in suspension)	~50% inhibition at 20 µM	[1]
Selectivity Index	(EC50 for HSPCs / EC50 for LSCe)	>100	[4]

Discovery and Screening Methodology

BRD7116 was identified from a library of 14,718 compounds through a high-throughput, niche-based phenotypic screen designed to identify inhibitors of LSC function within a supportive stromal environment.[1][2]

Primary Screening Protocol: Leukemia-Stroma Co-culture Assay

The primary screen was designed to measure the inhibition of "cobblestone formation," a cellular behavior characteristic of stem cell function where hematopoietic stem cells migrate beneath and adhere to a stromal cell layer.[5]

• Cell Culture Preparation:

  • Stromal Layer: Murine bone marrow stromal cells (OP9 line or primary BMSCs) were seeded into 384-well plates to form a confluent monolayer.[1]

  • Leukemia Cells: Murine leukemia stem-enriched cells (LSCe), derived from a murine model of MLL-AF9-driven AML and engineered to express the dsRed fluorescent protein, were used as the primary screening cell type.[1]

  • Normal Hematopoietic Cells: As a control for selectivity, normal murine hematopoietic stem and progenitor cells (HSPCs), expressing green fluorescent protein (GFP), were used in parallel assays.[1]

• Compound Treatment and Co-culture:

  • The screening library compounds, including BRD7116, were added to the stromal cell monolayers at various concentrations.

  • dsRed-labeled LSCe cells were then plated onto the compound-treated stromal layers.[1]

• Assay Readout and Analysis:

  • After a 5-day incubation period, the co-cultures were analyzed using automated high-content imaging.

  • The primary endpoint was the quantification of cobblestone area, identified by the clusters of dsRed-positive LSCe cells embedded within the stromal layer.[1][5]

  • Compounds that significantly reduced cobblestone formation without causing overt toxicity to the stromal layer were identified as primary hits.

Secondary and Counterscreening Protocols

Hits from the primary screen were subjected to a series of counterscreens to confirm activity, assess selectivity, and elucidate the mechanism of action.

• Stromal Cell Toxicity Assay: Compounds were tested for toxicity against two types of bone marrow stromal cells to eliminate non-specific cytotoxic agents.[6]

• HSPC Selectivity Assay: The activity of hit compounds was evaluated in the same co-culture format using normal GFP-labeled HSPCs to identify agents selective for leukemia cells.[1]

• Stromal Pre-treatment Assay (for Mechanism of Action):

  • To distinguish between cell-autonomous (acting on LSCs) and cell-non-autonomous (acting on stroma) mechanisms, a stromal pre-treatment experiment was conducted.

  • OP9 stromal cell monolayers were incubated with BRD7116 for three days.

  • The compound was then thoroughly washed out.

  • LSCe cells were subsequently plated onto the pre-treated and washed stromal layers.

  • The inhibition of cobblestone formation was measured after 5 days. A persistent inhibitory effect indicated that the compound's primary activity was on the stromal cells, impairing their ability to support the LSCs.[1][7]

Visualizing the Screening Workflow and Mechanism

The following diagrams illustrate the logical flow of the screening cascade that led to the discovery of BRD7116 and its proposed mechanism of action.

References

• 1. researchgate.net [researchgate.net]
• 2. Niche-based screening identifies small-molecule inhibitors of leukemia stem cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Targeting Leukemia Stem Cell-Niche Dynamics: A New Challenge in AML Treatment - PMC [pmc.ncbi.nlm.nih.gov]
• 4. JCI - High-throughput screening in niche-based assay identifies compounds to target preleukemic stem cells [jci.org]
• 5. Targeting leukemia stem cells: in vitro veritas? - PMC [pmc.ncbi.nlm.nih.gov]
• 6. scispace.com [scispace.com]
• 7. Niche-based screening identifies small-molecule inhibitors of leukemia stem cells - PMC [pmc.ncbi.nlm.nih.gov]

Hartwell et al 2013 BRD7116 publication

An In-depth Technical Guide to the Discovery and Characterization of BRD7116, a Selective Inhibitor of Leukemia Stem Cells

This technical guide provides a detailed overview of the key findings and methodologies presented in the 2013 Nature Chemical Biology publication by Hartwell et al., titled "Niche-based screening identifies small-molecule inhibitors of leukemia stem cells."[1] The research focuses on the identification of BRD7116, a novel bis-aryl sulfone compound that demonstrates selective inhibitory activity against leukemia stem cells (LSCs).

Quantitative Data Presentation

The following tables summarize the key quantitative data regarding the activity of BRD7116 as reported in the publication.

Table 1: In Vitro Efficacy of BRD7116

Cell Type	Assay	EC50 (nM)	Selectivity over Normal HSPCs	Reference
Leukemia Stem Cells (LSCe) in co-culture	Cobblestone Formation	200	>100-fold	[1][2]
Normal Hematopoietic Stem and Progenitor Cells (HSPCs)	Cobblestone Formation	>20,000 (20 µM)	-	[1][3]
Acute Myeloid Leukemia (AML) cell lines	Proliferation/Viability	~20,000 (20 µM)	-	[1][3]

Experimental Protocols

The following are detailed methodologies for the key experiments described in the identification and characterization of BRD7116.

1. High-Throughput Niche-Based Co-Culture Screening

• Objective: To identify small molecules that selectively inhibit the survival and proliferation of leukemia stem cells within a supportive stromal niche.

• Cell Lines:

  • Leukemia Stem Cells (LSCe): Primary murine leukemia stem-enriched cells.

  • Stromal Cells: Primary bone marrow-derived stromal cells (BMSCs) or OP9 stromal cell line.

  • Normal Hematopoietic Stem and Progenitor Cells (HSPCs): As a control for selectivity.

• Protocol:

  • Stromal cells were seeded in multi-well plates to form a confluent monolayer, mimicking the bone marrow niche.

  • LSCe cells or normal HSPCs were then seeded onto the stromal layer.

  • A library of 14,718 small molecules was screened by adding individual compounds to the co-culture wells.

  • The cultures were incubated to allow for the formation of "cobblestone areas," a characteristic feature of hematopoietic stem cell activity where the stem cells migrate beneath the stromal layer.

  • The primary endpoint was the inhibition of cobblestone formation in the LSCe co-cultures, with a secondary screen for compounds that did not affect cobblestone formation in normal HSPC co-cultures.

  • Dose-response curves were generated for hit compounds to determine their EC50 values.

2. Selectivity and Toxicity Assays

• Objective: To determine the selectivity of hit compounds for leukemia cells over normal hematopoietic cells and other cancer cell lines.

• Protocol:

  • The activity of hit compounds, including BRD7116, was tested against normal HSPCs in the co-culture system to assess toxicity to non-malignant stem cells.

  • The compounds were also tested against a panel of established Acute Myeloid Leukemia (AML) cell lines to determine if the inhibitory effect was specific to primary LSCs or broadly applicable to transformed hematopoietic cells.

  • Standard cell viability assays (e.g., MTS or CellTiter-Glo) were likely used to determine the EC50 values in these cell lines.

3. Mechanism of Action Studies: Transcriptional Analysis

• Objective: To investigate the molecular mechanism by which BRD7116 exerts its anti-leukemia activity.

• Protocol:

  • LSCe cells were treated with BRD7116 in the co-culture system.

  • Following treatment, RNA was extracted from the LSCe cells.

  • Transcriptional profiling (e.g., microarray or RNA-sequencing) was performed to identify changes in gene expression induced by BRD7116.

  • The study found that BRD7116 induced transcriptional changes consistent with myeloid differentiation, suggesting that the compound may work by impairing the stroma's ability to support the "stemness" of the leukemia cells.[1]

Visualizations: Diagrams of Workflows and Pathways

The following diagrams illustrate the key experimental workflows and the proposed mechanism of action for BRD7116.

Caption: High-throughput screening workflow for identifying selective LSC inhibitors.

Caption: Proposed non-cell-autonomous mechanism of BRD7116.

References

• 1. caymanchem.com [caymanchem.com]
• 2. BRD 7116 | CAS 329059-55-4 | BRD7116 | Tocris Bioscience [tocris.com]
• 3. apexbt.com [apexbt.com]

BRD7116: A Targeted Approach to Disrupting the Leukemia Stem Cell Niche

An In-depth Technical Guide for Researchers and Drug Development Professionals

Executive Summary

The bone marrow microenvironment, or "niche," provides a sanctuary for leukemia stem cells (LSCs), protecting them from chemotherapy and contributing to disease relapse.[1] A novel bis-aryl sulfone, BRD7116, has emerged from niche-based screening as a potent and selective inhibitor of LSC activity.[2][3] This small molecule uniquely demonstrates a dual mechanism of action, exerting both direct (cell-autonomous) effects on LSCs and indirect (cell-non-autonomous) effects by modulating the supportive stromal niche.[2][4] BRD7116 induces myeloid differentiation in leukemia cells and impairs the ability of stromal cells to support LSC survival, all while sparing normal hematopoietic stem and progenitor cells (HSPCs).[2][3] This document provides a comprehensive technical overview of BRD7116, including its quantitative effects, the experimental protocols used in its discovery and characterization, and the key signaling pathways it influences within the LSC niche.

Introduction: The Challenge of the Leukemia Stem Cell Niche

Acute Myeloid Leukemia (AML) is sustained by a subpopulation of LSCs that possess self-renewal capabilities, driving disease propagation and relapse.[1][5] These LSCs reside within the complex bone marrow microenvironment, which provides critical survival signals and confers chemoresistance.[1][6] The intimate crosstalk between LSCs and stromal cells, mediated by signaling axes such as CXCL12/CXCR4 and adhesion molecules like VLA-4/VCAM-1, is fundamental to LSC maintenance.[6][7][8] Targeting these dependencies is a significant therapeutic challenge, as LSCs share many biological similarities with normal HSPCs, leading to potential on-target toxicities with conventional therapies.[3] The development of agents that can selectively disrupt the supportive LSC-niche interactions represents a promising strategy to overcome these hurdles.

BRD7116: A Niche-Directed LSC Inhibitor

BRD7116 is a bis-aryl sulfone compound identified through an innovative high-throughput, co-culture screening system designed to probe for inhibitors of LSC function within a stromal niche context.[2][3] This screening approach prioritized compounds that could inhibit "cobblestone formation," a cellular behavior characteristic of stem cell function, while sparing normal HSPCs.[2]

Quantitative Data Summary

The efficacy and selectivity of BRD7116 have been quantified in various assays. The data highlights its potent anti-LSC activity and significant therapeutic window compared to normal hematopoietic cells and established AML cell lines.

Table 1: Potency and Selectivity of BRD7116

Cell Type	Assay Condition	EC50 Value	Selectivity (over LSCe)	Reference
LSC-enriched (LSCe) cells	Co-culture with stroma	200 nM	-	[3][9][10]
Normal HSPCs	Co-culture with stroma	~20 µM	>100-fold	[9][10][11]

| AML Cell Lines | Monoculture | ~20 µM | >100-fold |[3][9][11] |

Mechanism of Action

BRD7116's anti-leukemic activity is multifaceted, involving direct actions on LSCs and indirect effects mediated through the stromal cells of the niche.[2]

Direct treatment of LSC-enriched cells with BRD7116 induces significant transcriptional changes.[2] Gene Set Enrichment Analysis (GSEA) revealed that these changes are consistent with the induction of myeloid differentiation.[2][3][4] This suggests that BRD7116 can directly push LSCs out of their self-renewing state and towards terminal differentiation, thereby depleting the LSC pool.

A key discovery was that BRD7116 exhibits cell-non-autonomous activity.[2][3] Pre-treating stromal cells with BRD7116, followed by washing the compound away before introducing LSCs, partially recapitulated the anti-leukemic effects observed in the co-culture.[2][3][4] This indicates that BRD7116 modifies the stromal cells, impairing their ability to support LSC survival and cobblestone formation, without affecting stromal cell viability.[3][9] The precise molecular mechanism behind this stromal modulation remains a critical area for future investigation.[2][11]

BRD7116's dual inhibitory mechanism.

Key Signaling Pathways in the LSC Niche

While the direct molecular targets of BRD7116 are still under investigation, its activity within the niche context implicates key signaling pathways known to govern LSC survival, homing, and chemoresistance.

The chemokine CXCL12, secreted by stromal cells, binds to the CXCR4 receptor on LSCs.[6][7] This interaction is crucial for retaining LSCs within the protective bone marrow niche and promoting their survival.[6][12] Disrupting this axis can mobilize LSCs from the niche, potentially sensitizing them to therapy.

The CXCL12/CXCR4 axis promotes LSC survival.

The integrin VLA-4 (α4β1) is expressed on LSCs and binds to VCAM-1 on stromal cells.[8] This adhesion is critical for anchoring LSCs to the niche and activates pro-survival signaling pathways like NF-κB, contributing to chemoresistance.[8][13][14]

VLA-4/VCAM-1 interaction mediates chemoresistance.

Experimental Protocols

The discovery and characterization of BRD7116 relied on a suite of specialized in vitro assays that model the LSC niche.

This protocol was designed to identify compounds that selectively inhibit LSCs in a physiologically relevant microenvironment.

• Cell Source: LSC-enriched (LSCe) cells were isolated from the bone marrow of leukemic mice (MLL-AF9 model) using fluorescence-activated cell sorting (FACS).[3] Normal HSPCs were isolated from healthy mice.

• Stromal Layer Preparation: 384-well plates were seeded with OP9 stromal cells or primary bone marrow stromal cells (BMSCs) to form a confluent monolayer.[2]

• Co-culture: LSCe cells or HSPCs were plated onto the stromal monolayer.

• Compound Treatment: A library of 14,718 small molecules was added to the co-cultures at various concentrations.[2][3]

• Incubation: Co-cultures were incubated for 6 days to allow for the formation of "cobblestone areas," which are clusters of hematopoietic cells that proliferate under the stromal layer and are indicative of stem/progenitor cell activity.[2][3]

• Imaging and Analysis: Plates were imaged using automated microscopy. A custom computational algorithm was used to identify and quantify the cobblestone area-forming cells (CAFCs).[3] Hits were defined as compounds that reduced LSCe CAFCs without significantly affecting HSPC CAFCs.

Workflow for identifying niche-disrupting agents.

This secondary screen was used to distinguish compounds acting on the stroma from those acting directly on LSCs.

• Stromal Preparation: OP9 stromal cells were plated in 384-well plates as described above.

• Compound Treatment: Stromal monolayers were treated with compounds at 8 different concentrations for 3 days.[3]

• Washout: After 3 days, the compound-containing medium was thoroughly washed out.

• LSC Plating: LSCe cells were then added to the pre-treated and washed stromal layers.

• Incubation and Analysis: The co-cultures were imaged 6 days later, and CAFC inhibition was quantified.[3] Inhibition observed under these conditions was attributed to the compound's effect on the stromal cells.[3]

This bioinformatic method was used to understand the transcriptional effects of BRD7116 on LSCs.

• Cell Treatment: LSCe cells were treated directly with 5 µM BRD7116 or a DMSO control in suspension for 6 hours.[2][4]

• RNA Extraction & Profiling: RNA was extracted from the cells, and gene expression profiling was performed.

• Analysis: GSEA was used to compare the gene expression changes induced by BRD7116 against known gene signatures. A significant enrichment for an AML differentiation signature (defined by all-trans retinoic acid treatment) was observed in the BRD7116-treated cells.[2][4]

Conclusion and Future Directions

BRD7116 represents a promising therapeutic candidate that selectively targets leukemia stem cells by disrupting their protective niche. Its dual mechanism, combining direct differentiation-inducing effects with an indirect impairment of stromal support, offers a unique advantage.[2][3] The discovery of BRD7116 validates the niche-based screening approach as a powerful paradigm for identifying novel cancer therapeutics that would be missed in conventional monoculture screens.[2]

Critical future work should focus on elucidating the precise molecular target(s) of BRD7116 in both LSCs and stromal cells. Understanding how BRD7116 alters the secretome and cell-surface interactions of stromal cells to render the niche inhospitable to LSCs could unveil new therapeutic targets and deepen our understanding of leukemia biology. Further preclinical evaluation in in vivo models is warranted to assess its therapeutic potential and pave the way for potential clinical investigation.

References

• 1. The leukemic stem cell niche: current concepts and therapeutic opportunities - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Niche-based screening identifies small-molecule inhibitors of leukemia stem cells - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. mdpi.com [mdpi.com]
• 6. Targeting the CXCL12/CXCR4 axis in acute myeloid leukemia: from bench to bedside - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. kjim.org [kjim.org]
• 8. Reciprocal leukemia-stroma VCAM-1/VLA-4-dependent activation of NF-κB mediates chemoresistance - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. caymanchem.com [caymanchem.com]
• 10. BRD 7116 | CAS 329059-55-4 | BRD7116 | Tocris Bioscience [tocris.com]
• 11. apexbt.com [apexbt.com]
• 12. Significance of CXCL12/CXCR4 Ligand/Receptor Axis in Various Aspects of Acute Myeloid Leukemia - PMC [pmc.ncbi.nlm.nih.gov]
• 13. CD44 engagement enhances acute myeloid leukemia cell adhesion to the bone marrow microenvironment by increasing VLA-4 avidity | Haematologica [haematologica.org]
• 14. Reciprocal leukemia-stroma VCAM-1/VLA-4-dependent activation of NF-κB mediates chemoresistance - PMC [pmc.ncbi.nlm.nih.gov]

BRD7116: A Technical Whitepaper on its Non-Cell-Autonomous Anti-Leukemic Activity

For Researchers, Scientists, and Drug Development Professionals

Abstract

BRD7116 is a novel bis-aryl sulfone compound that has demonstrated potent and selective inhibitory activity against leukemia stem cells (LSCs). A significant and compelling aspect of its mechanism is the non-cell-autonomous nature of its anti-leukemic effects. This document provides an in-depth technical overview of the non-cell-autonomous activity of BRD7116, summarizing key quantitative data, detailing experimental methodologies, and visualizing the proposed signaling interactions. BRD7116 operates by modulating the bone marrow stromal cell niche, thereby rendering it less supportive of LSC survival and proliferation. This indirect mechanism of action presents a promising therapeutic strategy for targeting LSCs, which are notoriously difficult to eradicate with conventional chemotherapies.

Introduction

Acute Myeloid Leukemia (AML) is a hematological malignancy characterized by the rapid growth of abnormal myeloid cells in the bone marrow and blood. A subpopulation of self-renewing leukemia stem cells (LSCs) is thought to be responsible for the initiation, propagation, and relapse of AML. These LSCs reside within the protective bone marrow microenvironment, or niche, where they interact with stromal cells that provide essential survival and growth signals. This niche-mediated protection is a major contributor to therapeutic resistance.

BRD7116 is a small molecule that has emerged from niche-based screening as a selective inhibitor of LSC activity.[1][2] Unlike cytotoxic agents that directly target cancer cells, BRD7116 exhibits a unique non-cell-autonomous mechanism. It primarily acts on the surrounding stromal cells, disrupting their ability to support LSCs.[1][2] This leads to a reduction in LSC viability and an induction of their differentiation, offering a novel therapeutic avenue to overcome niche-mediated drug resistance in AML.

Quantitative Data on BRD7116 Activity

The non-cell-autonomous activity of BRD7116 has been quantified in co-culture systems that mimic the bone marrow niche. The following tables summarize the key findings from these studies.

Table 1: Dose-Response of BRD7116 in Co-culture
Cell Type	EC50 (nM)
Leukemia Stem Cells (LSCe) in co-culture with stromal cells	200[1][2]
Normal Hematopoietic Stem and Progenitor Cells (HSPCs) in co-culture with stromal cells	~20,000 (>100-fold selectivity for LSCs)[2][3]
AML Cell Lines (in monoculture)	~20,000[4]

Table 2: Effect of Stromal Cell Pre-treatment with BRD7116 on LSCe Viability
Experimental Condition	Effect on LSCe Viability
LSCe cells co-cultured with untreated stromal cells	Baseline LSCe survival
LSCe cells co-cultured with stromal cells pre-treated with BRD7116 (and then washed)	Significant reduction in LSCe viability, comparable to treating the co-culture directly with BRD7116[1][2]

Table 3: Cell-Autonomous Effect of BRD7116 on Leukemia Stem Cells
Experimental Condition	Observed Effect
Direct treatment of LSCe cells with BRD7116 (5 µM for 6 hours)	Induction of transcriptional changes significantly enriched for a myeloid differentiation gene signature[2]

Experimental Protocols

The following protocols describe the key experiments used to characterize the non-cell-autonomous activity of BRD7116.

Leukemia Stem Cell and Stromal Cell Co-culture Assay

This assay is fundamental to assessing the non-cell-autonomous effects of compounds like BRD7116.

Materials:

• Leukemia Stem Cells (LSCs): Primary patient-derived AML cells or murine LSC-enriched populations (e.g., from a retroviral mouse model of AML).

• Stromal Cells: Murine bone marrow-derived stromal cell line (e.g., OP9) or primary human mesenchymal stromal cells (MSCs).

• Culture Medium: RPMI-1640 or IMDM supplemented with 10-20% fetal bovine serum (FBS), penicillin/streptomycin, and appropriate cytokines (e.g., SCF, TPO, IL-3 for murine LSCs).

• BRD7116: Stock solution in DMSO.

• Assay Plates: 96-well or 384-well tissue culture-treated plates.

• Readout: Flow cytometry for LSC and HSPC quantification (using specific cell surface markers), or high-content imaging for cobblestone area formation.

Protocol:

• Stromal Cell Plating:

  • Seed stromal cells into the assay plates at a density that allows them to reach confluence within 24-48 hours.

  • Culture the stromal cells overnight to allow for adherence and formation of a monolayer.

• LSC Plating and Co-culture:

  • The following day, remove the medium from the stromal cell monolayer and add a suspension of LSCs at a desired density.

• Compound Treatment:

  • Prepare serial dilutions of BRD7116 in the appropriate culture medium.

  • Add the compound dilutions to the co-cultures. Include a DMSO-only control.

• Incubation:

  • Incubate the co-culture plates for a period of 3 to 6 days at 37°C and 5% CO2.

• Assay Readout:

  • Flow Cytometry: Gently harvest the hematopoietic cells from the co-culture. Stain with fluorescently-labeled antibodies against LSC-specific markers (e.g., c-Kit, Sca-1 for murine LSCs; CD34, CD38 for human LSCs) and normal HSPC markers. Quantify the viable cell populations.

  • Imaging: For cobblestone area formation assays, image the plates using an automated microscope and quantify the area of hematopoietic cell colonies.

Stromal Cell Pre-treatment Assay

This experiment is crucial for definitively demonstrating non-cell-autonomous activity.

Protocol:

• Stromal Cell Plating and Treatment:

  • Plate stromal cells as described in section 3.1.

  • Once the stromal cells have formed a monolayer, treat them with various concentrations of BRD7116 (and a DMSO control) for 3 days.

• Washout:

  • After the 3-day pre-treatment, carefully wash the stromal cell monolayer multiple times with fresh, pre-warmed culture medium to remove any residual compound.

• LSC Plating and Co-culture:

  • Add LSCs to the washed, pre-treated stromal cell monolayer.

• Incubation and Readout:

  • Incubate the co-cultures for 3-6 days and perform the readout as described in section 3.1.

Gene Expression Analysis

This protocol is used to assess the transcriptional changes induced by BRD7116.

Materials:

• LSCs and stromal cells

• BRD7116

• RNA extraction kit

• qRT-PCR reagents or microarray/RNA-seq services

• Primers for genes associated with myeloid differentiation (e.g., PU.1, CEBPA)

Protocol:

• Cell Treatment:

  • Treat either LSCs directly or stromal cells with BRD7116 for a specified period (e.g., 6 hours for LSCs, 24-72 hours for stromal cells).

• RNA Extraction:

  • Harvest the cells and extract total RNA using a commercially available kit according to the manufacturer's instructions.

• Gene Expression Quantification:

  • qRT-PCR: Synthesize cDNA from the extracted RNA. Perform quantitative real-time PCR using primers for target genes. Normalize expression to a housekeeping gene.

  • Microarray/RNA-seq: Prepare labeled cDNA or a sequencing library from the RNA and hybridize to a microarray chip or perform next-generation sequencing.

• Data Analysis:

  • Analyze the gene expression data to identify differentially expressed genes between BRD7116-treated and control cells. Perform pathway analysis to identify enriched biological processes.

Signaling Pathways and Mechanistic Diagrams

The precise molecular target of BRD7116 within stromal cells has not yet been fully elucidated. However, based on the experimental evidence, a model of its non-cell-autonomous activity can be proposed.

Caption: Proposed non-cell-autonomous mechanism of BRD7116.

The diagram above illustrates the current understanding of BRD7116's non-cell-autonomous activity. BRD7116 is hypothesized to engage an unknown molecular target or targets within the bone marrow stromal cells. This interaction triggers a signaling cascade that ultimately alters the stromal cell's secretome, reducing the production of factors that support LSC survival and proliferation while potentially increasing the secretion of factors that promote LSC differentiation. This modified paracrine signaling from the stromal cell to the LSC leads to the observed anti-leukemic effects.

References

• 1. PI3-kinase inhibition as a strategy to suppress the leukemic stem cell niche in Ph+ chronic myeloid leukemia - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]

BRD7116: A Novel Inducer of Myeloid Differentiation for Leukemia Therapy

An In-Depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

BRD7116 is a small molecule that has demonstrated selective activity against leukemic stem cells (LSCs) by inducing myeloid differentiation. This technical guide provides a comprehensive overview of the current understanding of BRD7116, including its mechanism of action, supporting quantitative data, detailed experimental protocols, and the key signaling pathways involved. BRD7116 presents a promising therapeutic strategy by targeting the leukemia-initiating cell population through both cell-autonomous and non-cell-autonomous mechanisms, the latter involving the bone marrow stroma. This document is intended to serve as a core resource for researchers in oncology and drug development, facilitating further investigation into BRD7116 and its potential clinical applications.

Introduction

Acute Myeloid Leukemia (AML) is a hematological malignancy characterized by the rapid growth of abnormal myeloid cells in the bone marrow and blood. A key challenge in treating AML is the persistence of leukemic stem cells (LSCs), a subpopulation of cells responsible for disease initiation, maintenance, and relapse. BRD7116 has emerged as a promising investigational compound that selectively targets LSCs. It is a bis-aryl sulfone that induces myeloid differentiation, thereby promoting the maturation and subsequent elimination of malignant progenitor cells.

Mechanism of Action

BRD7116 exerts its anti-leukemic effects through a dual mechanism involving both direct (cell-autonomous) and indirect (non-cell-autonomous) actions on leukemic stem cells.

Cell-Autonomous Induction of Myeloid Differentiation

BRD7116 directly induces transcriptional changes in LSCs consistent with myeloid differentiation. Gene Set Enrichment Analysis (GSEA) of LSCs treated with BRD7116 revealed a significant enrichment for a gene signature associated with myeloid differentiation, similar to that observed with all-trans retinoic acid (ATRA) treatment in ATRA-sensitive AML cells.[1] This suggests that BRD7116 activates intrinsic cellular pathways that push the leukemic progenitors towards a mature myeloid phenotype.

Non-Cell-Autonomous Effects via the Stromal Niche

A crucial aspect of BRD7116's mechanism is its ability to modulate the bone marrow stromal microenvironment. The stroma provides a supportive niche for LSCs, protecting them from therapeutic agents. BRD7116 appears to disrupt this protective interaction. Pre-treatment of stromal cells with BRD7116 is sufficient to inhibit the proliferation of co-cultured LSCs, indicating that the compound alters the supportive capacity of the stromal cells.[1]

Quantitative Data

The following tables summarize the key quantitative findings from studies on BRD7116.

Table 1: In Vitro Efficacy of BRD7116

Cell Type	Assay	Endpoint	Result	Reference
Leukemic Stem Cells (LSCe)	Co-culture with stroma	EC50	200 nM	[1]
Normal Hematopoietic Stem/Progenitor Cells (HSPCs)	Co-culture with stroma	Activity	Limited activity (~50% inhibition at 20 µM)	[1]
AML Cell Lines	Monoculture	Activity	Limited activity (~50% inhibition at 20 µM)	[1]

Table 2: Gene Expression Analysis

Analysis Method	Cell Type	Treatment	Finding	Reference
Gene Set Enrichment Analysis (GSEA)	LSCe	5 µM BRD7116 (6 hours)	Significant enrichment of a myeloid differentiation gene signature	[1]

Signaling Pathways

The precise signaling pathways modulated by BRD7116 to induce myeloid differentiation are still under investigation. However, based on its observed effects and the known regulators of myeloid differentiation, a putative signaling network can be proposed. Key transcription factors such as PU.1 (encoded by the SPI1 gene) and CCAAT/enhancer-binding protein alpha (C/EBPα) are master regulators of myelopoiesis. It is hypothesized that BRD7116, possibly through its interaction with a yet-to-be-identified target, initiates a signaling cascade that leads to the activation of these key transcription factors.

The non-cell-autonomous effect on the stroma suggests that BRD7116 may also modulate the secretion of cytokines or other signaling molecules from the stromal cells, which in turn act on the LSCs to promote differentiation.

Caption: Putative signaling pathways of BRD7116 action.

Experimental Protocols

This section provides detailed methodologies for key experiments relevant to the study of BRD7116.

AML Cell and Stromal Cell Co-culture Assay

This protocol is designed to assess the non-cell-autonomous effects of BRD7116 on AML cells.

Materials:

• AML cell line (e.g., HL-60, KG-1) or primary patient-derived AML cells

• Stromal cell line (e.g., HS-5, M2-10B4) or primary mesenchymal stromal cells

• Culture medium (e.g., RPMI-1640 for AML cells, DMEM for stromal cells), supplemented with fetal bovine serum (FBS) and penicillin/streptomycin

• BRD7116 stock solution (in DMSO)

• 6-well or 24-well tissue culture plates

• Incubator (37°C, 5% CO2)

Procedure:

• Stromal Cell Plating: Seed stromal cells into the culture plates at a density that allows them to reach 80-90% confluency within 24-48 hours.

• BRD7116 Pre-treatment (for non-cell-autonomous effect): Once the stromal layer is established, replace the medium with fresh medium containing the desired concentrations of BRD7116 or vehicle control (DMSO). Incubate for 24-72 hours.

• Washing: After the pre-treatment period, carefully aspirate the medium containing BRD7116 and wash the stromal layer twice with sterile PBS to remove any residual compound.

• AML Cell Seeding: Add fresh culture medium (without BRD7116) to the washed stromal layers. Seed the AML cells on top of the stromal layer at a desired density.

• Co-incubation: Co-culture the cells for 24-72 hours.

• Analysis: At the end of the co-culture period, harvest the non-adherent AML cells for analysis of viability (e.g., using Trypan Blue exclusion or a cell viability assay kit), proliferation, or differentiation status.

Caption: Experimental workflow for stromal co-culture assay.

Flow Cytometry for Myeloid Differentiation Markers

This protocol is used to quantify the expression of cell surface markers associated with myeloid differentiation.

Materials:

• Harvested AML cells from culture

• FACS buffer (PBS with 2% FBS and 0.1% sodium azide)

• Fluorochrome-conjugated antibodies against myeloid markers (e.g., anti-CD11b, anti-Gr-1) and corresponding isotype controls

• Flow cytometer

Procedure:

• Cell Preparation: Centrifuge the harvested cells and resuspend the pellet in cold FACS buffer.

• Fc Receptor Blocking (Optional but recommended): Incubate the cells with an Fc receptor blocking antibody to prevent non-specific antibody binding.

• Antibody Staining: Add the fluorochrome-conjugated antibodies to the cell suspension at the manufacturer's recommended concentration. Incubate in the dark on ice for 30 minutes.

• Washing: Wash the cells twice with cold FACS buffer to remove unbound antibodies.

• Resuspension: Resuspend the final cell pellet in an appropriate volume of FACS buffer.

• Data Acquisition: Acquire data on a flow cytometer.

• Data Analysis: Analyze the data using appropriate software to quantify the percentage of cells expressing the myeloid differentiation markers.

Quantitative Real-Time PCR (qRT-PCR) for Myeloid Transcription Factors

This protocol is used to measure the mRNA expression levels of key myeloid transcription factors.

Materials:

• Harvested AML cells

• RNA extraction kit

• cDNA synthesis kit

• qRT-PCR master mix (e.g., SYBR Green)

• Primers for target genes (e.g., SPI1 (PU.1), CEBPA) and a housekeeping gene (e.g., GAPDH, ACTB)

• qRT-PCR instrument

Procedure:

• RNA Extraction: Extract total RNA from the cell pellets according to the kit manufacturer's instructions.

• cDNA Synthesis: Synthesize cDNA from the extracted RNA using a reverse transcription kit.

• qRT-PCR Reaction Setup: Prepare the qRT-PCR reaction mix containing the master mix, primers, and cDNA template.

• qRT-PCR Amplification: Run the qRT-PCR reaction on a thermal cycler with appropriate cycling conditions.

• Data Analysis: Analyze the amplification data to determine the relative expression levels of the target genes, normalized to the housekeeping gene, using the ΔΔCt method.

Synthesis of BRD7116

BRD7116 is chemically known as N,N'-(sulfonyldi-4,1-phenylene)bis[2,2,3,3-tetramethyl-cyclopropanecarboxamide]. While a detailed, step-by-step synthesis protocol is not publicly available in the primary search results, the synthesis would likely involve the acylation of 4,4'-sulfonyldianiline with 2,2,3,3-tetramethylcyclopropanecarbonyl chloride.

Conclusion and Future Directions

BRD7116 represents a promising new approach to AML therapy by targeting the LSC population through the induction of myeloid differentiation. Its dual mechanism of action, affecting both the LSCs directly and their supportive stromal niche, makes it a particularly interesting candidate for further development. Future research should focus on elucidating the precise molecular target and the downstream signaling pathways of BRD7116. Further preclinical studies are warranted to evaluate its in vivo efficacy and safety profile, with the ultimate goal of translating these findings into clinical applications for patients with AML.

References

• 1. researchgate.net [researchgate.net]

Unraveling the Selectivity of BRD7116 for Leukemia Stem Cells: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the small molecule BRD7116 and its selective activity against leukemia stem cells (LSCs). The persistence of LSCs is a major contributor to relapse in acute myeloid leukemia (AML).[1] BRD7116, a bis-aryl sulfone, was identified through a niche-based screening approach and has demonstrated the ability to selectively target LSCs while sparing normal hematopoietic stem and progenitor cells (HSPCs).[2] This document details the quantitative data supporting this selectivity, the experimental protocols used for its determination, and the potential signaling pathways involved in its mechanism of action.

Quantitative Data Summary

The selectivity of BRD7116 for LSCs over normal HSPCs is a key characteristic. The following table summarizes the quantitative data derived from dose-response experiments.

Cell Type	Metric	BRD7116 Concentration	Effect	Reference
Leukemia Stem Cells (LSCe)	EC50	200 nM	Inhibition of cobblestone area formation	[2]
Normal Hematopoietic Stem and Progenitor Cells (HSPCs)	% Inhibition	~20 µM	Limited activity (~50% inhibition)	[2]
AML Cell Lines	% Inhibition	20 µM	~50% inhibition	[2]

Mechanism of Action: Induction of Differentiation

BRD7116's selective anti-LSC activity is, at least in part, attributed to its ability to induce myeloid differentiation. Gene Set Enrichment Analysis (GSEA) of LSCe cells treated with BRD7116 revealed a significant enrichment for an AML differentiation gene signature.[2] This signature is defined by the transcriptional changes observed following treatment of human AML cells with all-trans retinoic acid (ATRA), a known differentiating agent.[2] This suggests that BRD7116 may activate cellular pathways that promote the maturation of LSCs into non-self-renewing cells, thereby depleting the LSC pool.

Furthermore, BRD7116 exhibits a cell-non-autonomous mechanism of action, meaning it can exert its anti-leukemic effects through its activity on the surrounding bone marrow stromal cells.[2] Pre-treatment of stromal cells with BRD7116 partially recapitulated the inhibition of LSC cobblestone area formation, without affecting stromal cell viability.[2]

Experimental Protocols

The following are detailed methodologies for the key experiments used to characterize the selectivity of BRD7116.

Leukemia-Stroma Co-culture Assay

This assay is designed to mimic the bone marrow niche to study the interaction between leukemia cells and the supportive stromal microenvironment.

Materials:

• Stromal Cells: Murine bone marrow-derived stromal cell line (e.g., OP9) or primary bone marrow mesenchymal stromal cells (BMSCs).

• Leukemia Cells: Primary murine LSCe cells (e.g., from an MLL-AF9 mouse model of AML) or human primary AML cells.

• Normal Hematopoietic Cells: Murine or human hematopoietic stem and progenitor cells (HSPCs).

• Culture Medium: α-MEM supplemented with 20% fetal bovine serum (FBS), 1% penicillin-streptomycin, and cytokines (e.g., SCF, TPO, Flt3L for HSPCs).

• BRD7116: Stock solution in DMSO.

• Multi-well plates (e.g., 96-well).

Procedure:

• Stromal Cell Plating: Seed stromal cells in a 96-well plate at a density that allows them to reach confluence within 24-48 hours.

• Leukemia/Hematopoietic Cell Seeding: Once the stromal layer is confluent, add LSCe cells or HSPCs to the wells at a desired density.

• Compound Treatment: Add BRD7116 at a range of concentrations to the co-cultures. Include a DMSO vehicle control.

• Incubation: Incubate the co-cultures for a defined period (e.g., 6 days).

• Analysis: Assess the viability and proliferation of the leukemia or hematopoietic cells. This can be done using various methods, such as flow cytometry to distinguish and quantify cell populations (if fluorescently labeled) or by assessing cobblestone area formation.

Cobblestone Area-Forming Cell (CAFC) Assay

The CAFC assay is a functional measure of hematopoietic stem and progenitor cell activity, characterized by the formation of "cobblestone areas" where hematopoietic cells proliferate underneath a stromal layer.

Materials:

• Same as for the Leukemia-Stroma Co-culture Assay.

Procedure:

• Establish Stromal Layer: Prepare a confluent stromal cell layer in multi-well plates as described above.

• Limiting Dilution of Hematopoietic Cells: Prepare serial dilutions of LSCe cells or HSPCs.

• Co-culture Initiation: Add the diluted hematopoietic cells to the stromal layer.

• Compound Addition: Introduce BRD7116 at various concentrations to the co-cultures.

• Long-Term Culture: Culture the plates for an extended period (e.g., 5 weeks), with regular media changes.

• Scoring: At the endpoint, score the wells for the presence or absence of cobblestone areas (clusters of at least 5 hematopoietic cells under the stromal layer). The frequency of CAFCs can be calculated using limiting dilution analysis software.

Visualizations: Workflows and Signaling Pathways

Experimental Workflow

The following diagram illustrates the general workflow for screening and validating compounds with selective activity against LSCs within a niche-based context.

Caption: Workflow for identifying and characterizing selective LSC inhibitors.

Proposed Signaling Pathway: Retinoic Acid (RA) Signaling

Given that BRD7116 induces a gene expression signature similar to that of all-trans retinoic acid (ATRA), it is plausible that its mechanism of action involves the modulation of the retinoic acid signaling pathway. This pathway is a known regulator of myeloid differentiation.

Caption: The Retinoic Acid signaling pathway and a potential point of BRD7116 interaction.

Conclusion

BRD7116 represents a promising small molecule with selective activity against leukemia stem cells. Its dual cell-autonomous and cell-non-autonomous mechanisms, coupled with its ability to induce a differentiation program in LSCs, make it a compelling candidate for further preclinical and potentially clinical investigation. The methodologies and data presented in this guide provide a comprehensive overview for researchers aiming to build upon these findings in the pursuit of novel AML therapies that target the root of the disease.

References

• 1. Signaling pathways governing the behaviors of leukemia stem cells - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]

BRD7116: A Deep Dive into its Chemical Profile and Therapeutic Potential

For Immediate Release

This technical guide provides a comprehensive overview of the chemical structure, properties, and biological activity of BRD7116, a novel small molecule inhibitor of leukemia stem cell (LSC) activity. This document is intended for researchers, scientists, and drug development professionals interested in the therapeutic potential of targeting the leukemic microenvironment.

Chemical Structure and Properties

BRD7116 is a bis-aryl sulfone with the IUPAC name N,N'-(Sulfonyldi-4,1-phenylene)bis[2,2,3,3-tetramethylcyclopropanecarboxamide]. Its chemical and physical properties are summarized in the table below.

Property	Value	Reference(s)
IUPAC Name	N,N'-(Sulfonyldi-4,1-phenylene)bis[2,2,3,3-tetramethylcyclopropanecarboxamide]	[1][2]
CAS Number	329059-55-4	[1][2]
Molecular Formula	C₂₈H₃₆N₂O₄S	[1][2]
Molecular Weight	496.66 g/mol	[1]
Appearance	White to off-white solid	[3]
SMILES	O=C(C1C(C)(C)C1(C)C)NC(C=C2)=CC=C2S(C3=CC=C(NC(C4C(C)(C)C4(C)C)=O)C=C3)(=O)=O	[1]
InChI Key	UHXFWAHRAMUDLJ-UHFFFAOYSA-N	[1]
Solubility	Soluble in DMSO (≥ 48 mg/mL) and ethanol (B145695) (20 mM). Soluble in DMF (10 mg/mL) and DMF:PBS (pH 7.2) (1:3) at 0.25 mg/mL.	[3][4][5]
Storage	Store as a solid at -20°C for up to 3 years. In solvent, store at -80°C for up to 2 years.	[3]

Pharmacological Properties and Mechanism of Action

BRD7116 is a selective inhibitor of leukemia stem cell (LSC) activity with a potent EC₅₀ of 200 nM in a co-culture system with stromal cells.[1][6] It demonstrates over 100-fold selectivity for LSCs compared to normal hematopoietic stem cells (HSCs) and has limited activity against acute myeloid leukemia (AML) cell lines (EC₅₀ > 20 µM).[6]

The primary mechanism of action of BRD7116 is non-cell-autonomous, targeting the supportive stromal cell niche.[6] It impairs the ability of stromal cells to maintain LSC viability and function, a critical dependency for leukemia progression.[6] Additionally, BRD7116 exhibits a cell-autonomous effect on LSCs by inducing transcriptional changes consistent with myeloid differentiation.[3][7]

Parameter	Value	Reference(s)
Biological Activity	Selective inhibitor of leukemia stem cell (LSC) activity	[1][6]
EC₅₀ (LSCs)	200 nM (in co-culture)	[1][6]
Selectivity	>100-fold for LSCs over normal hematopoietic stem cells	[6]
Mechanism of Action	Non-cell-autonomous (targets stromal niche) and cell-autonomous (induces myeloid differentiation)	[3][6][7]

Experimental Protocols

The discovery and characterization of BRD7116 relied on a novel niche-based screening platform. The key experimental protocols are detailed below.

Niche-Based Co-Culture Screening for LSC Inhibitors

This assay was designed to identify compounds that selectively inhibit LSCs within a supportive microenvironment.

• Cell Lines:

  • Leukemia stem-cell enriched (LSCe) cells were derived from a murine model of AML driven by the MLL-AF9 oncogene.[8]

  • OP9 bone marrow stromal cells were used to create the supportive niche.[9]

• Assay Protocol:

  • OP9 stromal cells are seeded in 384-well plates and grown to confluence.

  • LSCe cells are then seeded on top of the OP9 cell monolayer.

  • Test compounds, including BRD7116, are added to the co-culture.

  • The plates are incubated for 6 days to allow for the formation of "cobblestone areas," a hallmark of hematopoietic stem cell activity where LSCs proliferate under the stromal layer.[8]

  • The number and size of cobblestone areas are quantified using automated microscopy and image analysis software.

  • Inhibition of cobblestone formation indicates a potential anti-LSC agent.

• Stromal Pre-treatment Assay: To distinguish between cell-autonomous and non-cell-autonomous effects, OP9 stromal cells were pre-treated with BRD7116 for three days. The compound was then washed away before the addition of LSCe cells. Inhibition of cobblestone formation in this setup indicates a non-cell-autonomous mechanism.[8]

Gene Expression Analysis

To investigate the cell-autonomous effects of BRD7116, gene expression profiling was performed on LSCe cells.

• Protocol:

  • LSCe cells were treated with 5 µM BRD7116 or DMSO (vehicle control) for 6 hours in suspension culture.[7]

  • RNA was extracted from the treated cells.

  • Gene expression analysis was performed using microarray or RNA-sequencing.

  • Gene Set Enrichment Analysis (GSEA) was used to identify significantly enriched gene sets.[7]

• Key Finding: GSEA revealed that treatment with BRD7116 induced a transcriptional signature consistent with myeloid differentiation, similar to that observed with all-trans retinoic acid (ATRA) treatment in ATRA-sensitive AML cells.[7]

Signaling Pathways and Experimental Workflows

The following diagrams illustrate the key experimental workflow and the proposed signaling pathways affected by BRD7116.

Figure 1. Experimental workflow for the discovery and characterization of BRD7116.

Figure 2. Proposed dual mechanism of action of BRD7116.

Conclusion

BRD7116 represents a promising new chemical probe for studying the biology of the leukemia stem cell niche. Its unique dual mechanism of action, involving both the disruption of the supportive stromal microenvironment and the induction of LSC differentiation, offers a novel therapeutic strategy for AML. Further investigation into the specific molecular targets and signaling pathways modulated by BRD7116 will be crucial for its potential clinical development. This technical guide provides a solid foundation for researchers to build upon in their efforts to translate this promising discovery into a novel therapy for leukemia.

References

• 1. academic.oup.com [academic.oup.com]
• 2. digitalcommons.library.uab.edu [digitalcommons.library.uab.edu]
• 3. researchgate.net [researchgate.net]
• 4. Frontiers | Inflammatory Signaling Pathways in Preleukemic and Leukemic Stem Cells [frontiersin.org]
• 5. Signaling Pathways in Leukemic Stem Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Niche-based screening identifies small-molecule inhibitors of leukemia stem cells - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. Delta-Like-1 Changes the Immunomodulatory Property of OP9 Cells - PMC [pmc.ncbi.nlm.nih.gov]

The Role of Stromal Cells in the Anti-Leukemic Activity of BRD7116: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

BRD7116 is a novel bis-aryl sulfone compound that has demonstrated potent and selective inhibitory activity against leukemia stem cells (LSCs), the cells responsible for the initiation and propagation of acute myeloid leukemia (AML). A crucial aspect of BRD7116's mechanism of action is its reliance on the tumor microenvironment, specifically the stromal cells of the bone marrow niche. This technical guide provides an in-depth analysis of the role of stromal cells in mediating the anti-leukemic effects of BRD7116, summarizing key quantitative data, detailing experimental protocols, and visualizing the underlying biological pathways.

Introduction

The bone marrow stroma provides a protective niche for leukemia stem cells, shielding them from conventional chemotherapies and contributing to disease relapse. BRD7116 was identified through a niche-based screening approach designed to identify compounds that disrupt this protective interaction.[1][2] This compound exhibits a unique "cell-non-autonomous" mechanism of action, whereby it acts on stromal cells to render the microenvironment inhospitable to LSCs.[1][3] Additionally, BRD7116 exerts direct, or "cell-autonomous," effects on LSCs, inducing their differentiation.[1][2] This dual activity makes BRD7116 a promising therapeutic candidate for targeting the root of leukemia.

Quantitative Data Summary

The following tables summarize the key quantitative data regarding the activity of BRD7116 from the foundational study by Hartwell et al. (2013).

Compound	Cell Type	Assay Condition	EC50 (nM)	Selectivity (vs. HSPCs)	Reference
BRD7116	Leukemia Stem Cells (LSCe)	Co-culture with primary bone marrow stromal cells (BMSCs)	200	>100-fold	[1][2]
BRD7116	Normal Hematopoietic Stem and Progenitor Cells (HSPCs)	Co-culture with primary BMSCs	>20,000	-	[1]
BRD7116	AML Cell Lines	Monoculture	~50% inhibition at 20 µM	-	[1]

Table 1: In vitro efficacy of BRD7116. This table highlights the potent and selective activity of BRD7116 against leukemia stem cells in a stromal co-culture model.

Signaling Pathways and Mechanisms of Action

The anti-leukemic activity of BRD7116 is characterized by two distinct but complementary mechanisms: a cell-non-autonomous effect mediated by stromal cells and a cell-autonomous effect on leukemia stem cells.

Cell-Non-Autonomous Mechanism: Stromal Cell-Mediated Inhibition

The primary mechanism of BRD7116 involves the modulation of stromal cells to create a microenvironment that no longer supports the survival and self-renewal of LSCs. While the precise signaling pathways within the stromal cells that are targeted by BRD7116 remain an area of active investigation, the experimental evidence strongly indicates that the compound impairs the ability of stromal cells to provide essential pro-leukemic signals.[2]

Caption: Cell-non-autonomous activity of BRD7116.

Cell-Autonomous Mechanism: Induction of Myeloid Differentiation

In addition to its effects on the stroma, BRD7116 also acts directly on LSCs to induce their differentiation.[1][3] Gene set enrichment analysis (GSEA) of LSCs treated with BRD7116 revealed a significant enrichment for a gene signature associated with myeloid differentiation.[2] This suggests that BRD7116 can override the differentiation block that is a hallmark of leukemia.

Caption: Cell-autonomous activity of BRD7116.

Experimental Protocols

The following are detailed methodologies for key experiments cited in the study by Hartwell et al. (2013), which are fundamental to understanding the role of stromal cells in BRD7116 activity.

Leukemia Stem Cell and Stromal Cell Co-culture Assay

This protocol is used to assess the viability and proliferation of leukemia stem cells in the presence of a supportive stromal layer and a test compound.

Workflow Diagram:

Caption: Workflow for the LSC-stroma co-culture assay.

Detailed Steps:

• Stromal Cell Plating: Primary bone marrow stromal cells (BMSCs) are seeded into 384-well plates at an appropriate density to achieve a confluent monolayer.

• Stromal Cell Adherence: The plates are incubated for 24 hours to allow the stromal cells to adhere and form a supportive layer.

• Compound Addition: BRD7116, dissolved in DMSO, is added to the wells containing the stromal cell monolayer at various concentrations. A DMSO-only control is included.

• Stromal Pre-treatment: The plates are incubated for 3 days to allow BRD7116 to act on the stromal cells.

• Leukemia Stem Cell Plating: Leukemia stem cells (LSCe), engineered to express a fluorescent reporter for easy quantification, are plated on top of the pre-treated stromal layer.

• Co-culture Incubation: The co-cultures are incubated for 6 days.

• Quantification of LSC Viability: The viability of the LSCs is quantified by imaging the fluorescent reporter or using a cell viability assay such as CellTiter-Glo.

Gene Set Enrichment Analysis (GSEA)

This bioinformatic method is used to determine whether a pre-defined set of genes shows statistically significant, concordant differences between two biological states.

Workflow Diagram:

Caption: Workflow for Gene Set Enrichment Analysis.

Detailed Steps:

• LSC Treatment: Leukemia stem cells are treated directly with 5 µM BRD7116 or a DMSO control for 6 hours.

• RNA Isolation: Total RNA is extracted from the treated LSCs.

• Gene Expression Profiling: Gene expression analysis is performed using a suitable platform, such as microarrays.

• Gene Ranking: All genes are ranked based on their differential expression between the BRD7116-treated and DMSO-treated samples.

• GSEA: The ranked list of genes is analyzed using GSEA software with a pre-defined gene set associated with myeloid differentiation (e.g., genes upregulated upon all-trans retinoic acid treatment of AML cells).

• Result Analysis: The enrichment score is calculated to determine if the myeloid differentiation gene set is significantly enriched in the genes upregulated by BRD7116 treatment.

Conclusion and Future Directions

BRD7116 represents a promising new class of anti-leukemic agents that function by disrupting the supportive interactions between leukemia stem cells and their stromal niche. The cell-non-autonomous mechanism, mediated through the modulation of stromal cells, is a key feature of its activity and highlights the importance of targeting the tumor microenvironment in cancer therapy. While the direct cell-autonomous effects of BRD7116 on LSC differentiation are also significant, further research is needed to fully elucidate the specific molecular targets and signaling pathways within the stromal cells that are modulated by this compound. Identifying these stromal targets will be crucial for optimizing the therapeutic application of BRD7116 and for the development of novel niche-targeted therapies for leukemia.

References

• 1. researchgate.net [researchgate.net]
• 2. Niche-based screening identifies small-molecule inhibitors of leukemia stem cells - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Notes: BRD7116 In Vitro Co-culture Assay

Introduction

BRD7116 is a bis-aryl sulfone compound that has demonstrated selective inhibitory activity against leukemia stem cells (LSCs).[1][2] Its mechanism of action is believed to be non-cell-autonomous, involving the impairment of the stromal microenvironment's ability to support LSCs, leading to the induction of myeloid differentiation.[1][3] In vitro co-culture assays are essential for studying such niche-dependent effects, as they allow for the recreation of the tumor microenvironment to a certain extent.[4][5] This document provides a detailed protocol for an in vitro co-culture assay to evaluate the efficacy of BRD7116.

Target Audience

These application notes and protocols are intended for researchers, scientists, and drug development professionals working in oncology, hematology, and preclinical drug discovery.

Data Presentation

Table 1: BRD7116 In Vitro Efficacy

Cell Type	Assay Condition	Parameter	Value	Reference
Leukemia Stem Cells (LSCe)	Co-culture with stromal cells	EC50	200 nM	[1][2][6]
Normal Hematopoietic Stem/Progenitor Cells (HSPCs)	Co-culture with stromal cells	EC50	~20 µM	[3][6]
Acute Myeloid Leukemia (AML) cell lines	Monoculture or Co-culture	EC50	~20 µM	[1][3][6]

Experimental Protocols

This protocol outlines a 2D indirect co-culture system using a transwell insert to separate the stromal and leukemia cells while allowing for communication through soluble factors. This setup is ideal for studying the non-cell-autonomous effects of BRD7116.

Materials and Reagents

• Cell Lines:

  • Stromal cell line (e.g., HS-5, M2-10B4)

  • Leukemia cell line (e.g., MOLM-13, MV4-11) or primary patient-derived leukemia stem cells.

• Culture Media:

  • Stromal cell growth medium (e.g., DMEM with 10% FBS, 1% Penicillin-Streptomycin)

  • Leukemia cell growth medium (e.g., RPMI-1640 with 10% FBS, 1% Penicillin-Streptomycin)

• BRD7116: Prepare a stock solution in DMSO and dilute to final concentrations in the appropriate culture medium.

• Reagents for Viability/Proliferation Assay:

  • Resazurin-based assay (e.g., PrestoBlue™, alamarBlue™) or

  • ATP-based assay (e.g., CellTiter-Glo®)

• Transwell Inserts: 0.4 µm pore size for 24-well plates.

• 24-well culture plates

• Phosphate Buffered Saline (PBS)

• Trypsin-EDTA

Procedure

• Stromal Cell Seeding (Day 1): a. Culture and expand the stromal cell line to ~80% confluency. b. Trypsinize the stromal cells, count them, and assess viability. c. Seed the stromal cells in the bottom wells of a 24-well plate at a density of 5 x 10⁴ cells/well in 500 µL of stromal cell growth medium. d. Incubate overnight at 37°C, 5% CO₂ to allow for cell attachment.

• Leukemia Cell Seeding and BRD7116 Treatment (Day 2): a. Prepare serial dilutions of BRD7116 in leukemia cell growth medium at 2x the final desired concentrations. b. Count the leukemia cells and resuspend them in leukemia cell growth medium at a density of 2 x 10⁵ cells/mL. c. Add 250 µL of the leukemia cell suspension to the transwell inserts. d. Add 250 µL of the 2x BRD7116 dilutions to the transwell inserts, resulting in a final volume of 500 µL and the desired final drug concentrations. Include a vehicle control (DMSO). e. Carefully place the transwell inserts containing the leukemia cells and BRD7116 into the wells with the adherent stromal cells. f. Incubate the co-culture plates for 72 hours at 37°C, 5% CO₂.

• Assessment of Leukemia Cell Viability/Proliferation (Day 5): a. Carefully remove the transwell inserts from the 24-well plate. b. Resazurin-based Assay: i. Add the resazurin-based reagent to each insert according to the manufacturer's instructions (typically 10% of the culture volume). ii. Incubate for 2-4 hours at 37°C. iii. Measure the fluorescence or absorbance using a plate reader. c. ATP-based Assay: i. Transfer the contents of each insert to a separate opaque-walled 96-well plate. ii. Add the ATP-based assay reagent according to the manufacturer's instructions. iii. Shake the plate for 2 minutes and then incubate at room temperature for 10 minutes. iv. Measure the luminescence using a plate reader.

• Data Analysis: a. Subtract the background reading from all wells. b. Normalize the data to the vehicle control to determine the percent viability. c. Plot the percent viability against the log of the BRD7116 concentration and perform a non-linear regression to determine the EC50 value.

Visualizations

Caption: Proposed mechanism of BRD7116's non-cell-autonomous activity.

Caption: Step-by-step workflow for the in vitro co-culture assay.

References

• 1. caymanchem.com [caymanchem.com]
• 2. BRD 7116 | CAS 329059-55-4 | BRD7116 | Tocris Bioscience [tocris.com]
• 3. apexbt.com [apexbt.com]
• 4. Development of In Vitro Co-Culture Model in Anti-Cancer Drug Development Cascade - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. medchemexpress.com [medchemexpress.com]

Application Notes: Determining the EC50 of BRD7116 in Acute Myeloid Leukemia (AML) Cell Lines

Introduction

BRD7116 is a bis-aryl sulfone compound identified as a selective inhibitor of leukemia stem cell (LSC) activity.[1][2] It operates through a niche-based, non-cell-autonomous mechanism, where it appears to impair the ability of the surrounding stromal microenvironment to support leukemia cells, rather than directly targeting the cancer cells themselves.[1][3][4] This unique mode of action makes it a compound of interest in leukemia research. While highly potent against LSCs in co-culture systems, its direct activity against AML cell lines in monoculture is reported to be significantly lower.[4][5]

These application notes provide a comprehensive protocol for determining the half-maximal effective concentration (EC50) of BRD7116 in various AML cell lines. The EC50 value is a critical parameter for evaluating the potency of a compound and is essential for dose-response studies in preclinical drug development. The following sections detail the reported activity of BRD7116 and provide a robust protocol using a luminescence-based cell viability assay.

Data Presentation: Reported EC50 Values for BRD7116

The potency of BRD7116 has been evaluated in different cellular contexts. The available data highlights a significant difference in its effectiveness against leukemia stem cells within a supportive microenvironment versus its direct impact on AML cell lines. This quantitative data is summarized below.

Compound	Cell Type	Culture Condition	Reported EC50
BRD7116	Leukemia Stem Cells (LSCe)	Co-culture with stromal cells	200 nM[3][4][5]
BRD7116	AML Cell Lines (general)	Monoculture	~20 µM[1][4][5]
BRD7116	Normal Hematopoietic Stem/Progenitor Cells (HSPCs)	N/A	Limited activity (~20 µM)[1][5]

Proposed Mechanism of Action

BRD7116's primary mechanism is understood to be non-cell-autonomous. It is thought to modulate the bone marrow niche, making it less supportive of leukemia stem cells, which may involve the induction of myeloid differentiation genes.[1][3]

References

• 1. caymanchem.com [caymanchem.com]
• 2. BRD 7116 | CAS 329059-55-4 | BRD7116 | Tocris Bioscience [tocris.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. researchgate.net [researchgate.net]
• 5. apexbt.com [apexbt.com]

Application Notes and Protocols: BRD7116 Dose-Response Curve in Primary Leukemic Stem Cells

For Researchers, Scientists, and Drug Development Professionals

Introduction

Leukemic stem cells (LSCs) are a subpopulation of leukemia cells that possess self-renewal capabilities and are responsible for the initiation, maintenance, and relapse of acute myeloid leukemia (AML). Targeting LSCs is a critical strategy for the development of effective AML therapies. BRD7116 is a novel small molecule that has demonstrated selective inhibitory activity against LSCs while sparing normal hematopoietic stem and progenitor cells (HSPCs). These application notes provide a detailed protocol for determining the dose-response curve of BRD7116 in primary LSCs using a co-culture system that mimics the bone marrow microenvironment.

Data Presentation

The following table summarizes the representative dose-dependent effect of BRD7116 on the viability of primary leukemic stem cells (LSCs) co-cultured with bone marrow stromal cells (BMSCs). The data is based on an EC50 of 200 nM as reported in the literature.

BRD7116 Concentration (nM)	LSC Viability (%)	Standard Deviation
0 (DMSO control)	100	5.2
10	95	4.8
50	80	6.1
100	65	5.5
200 (EC50)	50	4.9
500	25	3.7
1000	10	2.5
5000	5	1.8

Note: This data is representative and intended to illustrate a typical dose-response curve with an EC50 of 200 nM. Actual results may vary depending on the specific primary LSC sample and experimental conditions.

Experimental Protocols

This section details the key experimental protocols for establishing a primary LSC and stromal cell co-culture, performing a dose-response experiment with BRD7116, and assessing LSC viability.

Preparation of Bone Marrow Stromal Cell (BMSC) Feeder Layer

• Cell Culture: Culture primary human or murine BMSCs in Mesenchymal Stem Cell Growth Medium supplemented with 10% Fetal Bovine Serum (FBS), 1% Penicillin-Streptomycin, and 1% L-Glutamine.

• Seeding: Seed BMSCs into 96-well flat-bottom tissue culture plates at a density of 2 x 10^4 cells per well.

• Incubation: Incubate the plates at 37°C in a humidified atmosphere of 5% CO2 for 24-48 hours, or until the cells reach 80-90% confluency, forming a supportive feeder layer.

• Medium Change: Just before adding LSCs, carefully aspirate the medium and replace it with fresh co-culture medium (e.g., RPMI-1640 with 15% FBS, 1% Penicillin-Streptomycin, 10 ng/mL SCF, 10 ng/mL TPO, and 10 ng/mL IL-3).

Isolation and Co-culture of Primary LSCs

• LSC Source: Obtain primary LSCs from patient-derived xenograft (PDX) models of AML or from cryopreserved primary AML patient samples.

• Thawing and Recovery: If using cryopreserved cells, thaw the vial rapidly in a 37°C water bath. Transfer the cells to a sterile conical tube containing pre-warmed co-culture medium. Centrifuge at 300 x g for 5 minutes and resuspend the cell pellet in fresh co-culture medium.

• Cell Counting and Viability: Determine the cell concentration and viability using a hemocytometer and Trypan Blue exclusion or an automated cell counter.

• Seeding LSCs onto BMSC Feeder Layer: Add the primary LSCs to the wells containing the pre-established BMSC feeder layer at a density of 1 x 10^5 cells per well.

BRD7116 Dose-Response Treatment

• Stock Solution Preparation: Prepare a 10 mM stock solution of BRD7116 in dimethyl sulfoxide (B87167) (DMSO).

• Serial Dilutions: Perform serial dilutions of the BRD7116 stock solution in co-culture medium to achieve the desired final concentrations (e.g., ranging from 10 nM to 5000 nM). Prepare a DMSO-only control with the same final DMSO concentration as the highest BRD7116 concentration.

• Treatment: Carefully add the diluted BRD7116 or DMSO control to the appropriate wells of the co-culture plate.

• Incubation: Incubate the plate at 37°C in a humidified atmosphere of 5% CO2 for 72 hours.

Assessment of LSC Viability

• Cell Staining: After the 72-hour incubation, gently aspirate the medium and add a staining solution containing a viability dye (e.g., Calcein AM for live cells and Propidium Iodide for dead cells) and a fluorescently-conjugated antibody specific for an LSC surface marker (e.g., CD34, CD38, TIM-3) to distinguish LSCs from the adherent BMSCs.

• Incubation: Incubate the plate with the staining solution for 30 minutes at 37°C, protected from light.

• High-Content Imaging and Analysis: Acquire images using a high-content imaging system. Analyze the images to quantify the number of viable LSCs (positive for the LSC marker and Calcein AM, negative for Propidium Iodide) in each well.

• Data Normalization: Normalize the viable LSC count in each treated well to the average viable LSC count in the DMSO control wells to determine the percentage of LSC viability.

• Dose-Response Curve Generation: Plot the percentage of LSC viability against the logarithm of the BRD7116 concentration. Use a non-linear regression model (e.g., four-parameter logistic regression) to fit the data and determine the EC50 value.

Visualizations

Experimental Workflow

Caption: Workflow for determining the dose-response of BRD7116 on primary LSCs.

Proposed Mechanism of Action of BRD7116

BRD7116 exhibits a dual mechanism of action, affecting both the leukemic stem cells directly (cell-autonomous) and the supportive stromal cells (cell-non-autonomous) within the bone marrow niche. This combined effect leads to the inhibition of LSC self-renewal and promotes their differentiation.

Application Notes and Protocols for Studying Chemoresistance in Acute Myeloid Leukemia (AML) Using BRD7116

For Researchers, Scientists, and Drug Development Professionals

Introduction

Acute Myeloid Leukemia (AML) is an aggressive hematological malignancy characterized by the rapid proliferation of abnormal myeloid blasts. A significant clinical challenge in AML treatment is the development of chemoresistance, often leading to relapse. This resistance is largely attributed to a subpopulation of quiescent, self-renewing leukemia stem cells (LSCs) that reside within the protective bone marrow microenvironment and evade conventional chemotherapy.[1][2][3]

BRD7116 is a novel bis-aryl sulfone compound that has been identified as a selective inhibitor of LSC activity.[4][5] Unlike traditional chemotherapeutics that target rapidly dividing bulk leukemia cells, BRD7116 exhibits a unique mechanism of action. It demonstrates potent and selective cytotoxicity against LSCs while sparing normal hematopoietic stem and progenitor cells (HSPCs).[4][6] This selectivity is attributed, at least in part, to a cell-non-autonomous mechanism where BRD7116 modulates the bone marrow stromal cells, impairing their ability to support LSC survival and self-renewal.[1][2] Furthermore, direct treatment of LSCs with BRD7116 induces transcriptional changes that promote myeloid differentiation, thereby overcoming the developmental arrest characteristic of AML.[1][2]

These application notes provide a comprehensive guide for utilizing BRD7116 to investigate and potentially overcome chemoresistance in AML. The protocols detailed below will enable researchers to explore the cell-non-autonomous effects of BRD7116, its ability to sensitize AML cells to standard chemotherapies, and its impact on key signaling pathways implicated in LSC survival and drug resistance.

Data Presentation

Table 1: In Vitro Efficacy of BRD7116

Cell Type	Assay Condition	EC50	Selectivity vs. LSCs	Reference
Leukemia Stem Cells (LSCs)	Co-culture with stromal cells	~200 nM	-	[4][5][6]
Normal Hematopoietic Stem/Progenitor Cells (HSPCs)	Co-culture with stromal cells	>20 µM	>100-fold	[4][5][6]
AML Cell Lines (Bulk Population)	Monoculture	>20 µM	>100-fold	[4][6]

Signaling Pathways and Experimental Workflows

The study of BRD7116 in the context of AML chemoresistance involves understanding its impact on the interaction between LSCs and the bone marrow niche, as well as its direct effects on LSC differentiation.

Figure 1: Mechanism of BRD7116 in overcoming LSC chemoresistance.

Figure 2: Workflow for evaluating BRD7116 in chemoresistance models.

Experimental Protocols

Protocol 1: Establishment of an AML-Stroma Co-culture System to Model the Bone Marrow Niche

This protocol describes how to establish a co-culture system to study the effects of BRD7116 on AML cells in a supportive microenvironment that mimics the bone marrow and confers chemoresistance.

Materials:

• AML cell lines (e.g., KG-1, MOLM-13) or primary patient-derived AML cells

• Stromal cell line (e.g., HS-5, MS-5) or primary mesenchymal stromal cells (MSCs)

• Culture medium for stromal cells (e.g., DMEM with 10% FBS)

• Culture medium for AML cells (e.g., RPMI-1640 with 10% FBS)

• 6-well or 24-well tissue culture plates

• BRD7116 (stock solution in DMSO)

• Chemotherapeutic agent (e.g., Cytarabine)

Procedure:

• Stromal Cell Seeding:

  • One day prior to starting the co-culture, seed the stromal cells (e.g., HS-5) in a 24-well plate at a density that will result in a confluent monolayer the next day (e.g., 1 x 10^5 cells per well).[5]

  • Incubate at 37°C in 5% CO2.

• AML Cell Addition:

  • On the day of the experiment, remove the medium from the confluent stromal cell layer.

  • Add the AML cells (e.g., 2 x 10^5 cells per well) on top of the stromal monolayer in the appropriate AML culture medium.[5]

  • For control wells, culture AML cells alone (monoculture).

• Treatment:

  • Prepare dilutions of BRD7116 and/or cytarabine (B982) in the culture medium.

  • Add the compounds to the co-culture or monoculture wells at the desired final concentrations. Include a vehicle control (DMSO).

  • Incubate for the desired time period (e.g., 48-72 hours).

• Analysis:

  • After incubation, gently aspirate the suspension AML cells for downstream analysis (e.g., viability, apoptosis, flow cytometry).

  • The adherent stromal layer can be washed and analyzed separately for viability to assess compound toxicity.

Protocol 2: Cell Viability and Apoptosis Assays

This protocol is to assess the cytotoxic and pro-apoptotic effects of BRD7116, alone or in combination with chemotherapy, on AML cells.

Materials:

• AML cells harvested from monoculture or co-culture experiments

• Cell viability reagent (e.g., CellTiter-Glo®, MTT, or similar)

• Apoptosis detection kit (e.g., Annexin V-FITC and Propidium Iodide)

• Flow cytometer

• 96-well plates (white-walled for luminescence, clear for absorbance)

Cell Viability (Luminescence-based):

• After treatment as described in Protocol 1, carefully collect the AML suspension cells.

• Centrifuge the cells and resuspend in fresh medium.

• Plate 100 µL of the cell suspension into a 96-well white-walled plate.

• Add 100 µL of the cell viability reagent to each well.

• Incubate according to the manufacturer's instructions (typically 10-30 minutes at room temperature).

• Measure luminescence using a plate reader.

• Normalize the results to the vehicle-treated control to determine the percentage of viable cells.

Apoptosis (Flow Cytometry):

• Harvest AML cells after treatment.

• Wash the cells twice with cold PBS.

• Resuspend the cells in 1X Annexin V binding buffer at a concentration of 1 x 10^6 cells/mL.

• To 100 µL of the cell suspension, add 5 µL of FITC-conjugated Annexin V and 5 µL of Propidium Iodide (PI) solution.

• Incubate for 15 minutes at room temperature in the dark.

• Add 400 µL of 1X binding buffer to each tube.

• Analyze the cells by flow cytometry within one hour. Quantify the percentage of early apoptotic (Annexin V+/PI-), late apoptotic/necrotic (Annexin V+/PI+), and live (Annexin V-/PI-) cells.

Protocol 3: Colony-Forming Cell (CFC) Assay for LSC Self-Renewal

This assay assesses the impact of BRD7116 on the self-renewal capacity of LSCs, a key feature linked to chemoresistance and relapse.

Materials:

• AML cells treated with BRD7116 +/- chemotherapy for a short duration (e.g., 24-48 hours)

• MethoCult™ medium (or similar methylcellulose-based medium) for human hematopoietic cells

• 35 mm culture dishes

• Sterile water for humidity

Procedure:

• Following treatment, harvest and wash the AML cells.

• Count the viable cells (e.g., using Trypan Blue exclusion).

• Resuspend the cells in Iscove's MDM with 2% FBS.

• Add a specified number of cells (e.g., 1 x 10^3 to 1 x 10^4) to the MethoCult™ medium.

• Vortex thoroughly to ensure a single-cell suspension.

• Let the tube stand for 5-10 minutes to allow bubbles to rise.

• Dispense 1.1 mL of the cell-methylcellulose mixture into each 35 mm dish using a syringe with a blunt-end needle.

• Rotate the dish to spread the medium evenly.

• Place the dishes in a larger plate or tray with a separate dish of sterile water to maintain humidity.

• Incubate at 37°C in 5% CO2 for 10-14 days.

• Count the number of colonies (defined as aggregates of >40 cells) under an inverted microscope.

• A decrease in colony numbers in BRD7116-treated samples indicates an inhibition of LSC self-renewal capacity.

Protocol 4: Gene Expression Analysis by qRT-PCR

This protocol is for measuring changes in the expression of genes related to myeloid differentiation and key signaling pathways following BRD7116 treatment.

Materials:

• AML cells treated with BRD7116

• RNA extraction kit (e.g., RNeasy Mini Kit)

• cDNA synthesis kit

• SYBR Green or TaqMan-based qPCR master mix

• Primers for genes of interest (e.g., differentiation markers: CD11b, CD14; stemness markers: CD34, GATA2; signaling components: β-catenin, NOTCH1) and a housekeeping gene (GAPDH, ACTB)

• qPCR instrument

Procedure:

• RNA Extraction: Harvest at least 1 x 10^6 AML cells after treatment and extract total RNA using a commercial kit according to the manufacturer's protocol.

• cDNA Synthesis: Synthesize cDNA from 1 µg of total RNA using a reverse transcription kit.

• qPCR:

  • Set up qPCR reactions in triplicate for each gene of interest and the housekeeping gene.

  • A typical reaction includes cDNA, forward and reverse primers, qPCR master mix, and nuclease-free water.

  • Run the qPCR program on a real-time PCR instrument.

• Data Analysis:

  • Calculate the cycle threshold (Ct) values.

  • Determine the relative gene expression using the ΔΔCt method, normalizing the expression of the gene of interest to the housekeeping gene and comparing the treated samples to the vehicle control. An upregulation of differentiation markers would be consistent with BRD7116's proposed mechanism.[2]

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Leukemia stem cell gene expression signatures contribute to acute myeloid leukemia risk stratification - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Mesenchymal stromal cells confer chemoresistance to myeloid leukemia blasts through Side Population functionality and ABC transporter activation | Haematologica [haematologica.org]
• 5. Bone marrow stroma cells promote induction of a chemoresistant and prognostic unfavorable S100A8/A9high AML cell subset - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Advances in culture methods for acute myeloid leukemia research - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for BRD7116 in Tumor Microenvironment Research

For Researchers, Scientists, and Drug Development Professionals

Introduction

BRD7116 is a bis-aryl sulfone compound identified as a selective inhibitor of leukemia stem cell (LSC) activity.[1][2] Its mechanism of action is noteworthy for its impact on the tumor microenvironment, specifically by modulating the supportive function of stromal cells. Unlike conventional chemotherapeutics that directly target cancer cells, BRD7116 exhibits a cell-non-autonomous anti-leukemic effect, making it a valuable tool for investigating the intricate interplay between cancer stem cells and their niche.[3] These application notes provide a comprehensive overview of BRD7116, including its quantitative effects, detailed experimental protocols for its use in co-culture systems, and visualizations of the biological pathways it influences.

Data Presentation

The efficacy of BRD7116 is most pronounced in co-culture systems that replicate the leukemia-stroma interaction. The following tables summarize the key quantitative data reported for BRD7116.

Table 1: In Vitro Efficacy of BRD7116

Parameter	Cell Type	Condition	Value	Reference
EC50	Leukemia Stem Cells (LSCe)	Co-culture with primary bone marrow stromal cells	200 nM	[1][3][4]
Inhibition	Normal Hematopoietic Stem and Progenitor Cells (HSPCs)	Co-culture with primary bone marrow stromal cells	Limited Activity (>100-fold selectivity for LSCs)	[4]
Inhibition	Acute Myeloid Leukemia (AML) Cell Lines	Monoculture	~50% inhibition at 20 µM	[3]

Signaling Pathways and Mechanisms of Action

The precise molecular target of BRD7116 is not yet fully elucidated. However, its activity is known to be mediated through the modulation of stromal cell function, which in turn loses its ability to support leukemia stem cells. This is associated with the induction of transcriptional changes in LSCs consistent with myeloid differentiation.[1]

Stromal Support of Leukemia Stem Cells

Stromal cells in the bone marrow microenvironment provide a protective niche for LSCs, promoting their survival, proliferation, and resistance to chemotherapy. This is mediated through a complex network of signaling pathways, including the secretion of cytokines such as IL-6, which activates the STAT3 pathway in leukemia cells.

Stromal cell-leukemia stem cell interaction via IL-6/STAT3 signaling.

Induction of Myeloid Differentiation

BRD7116 is reported to induce transcriptional changes in leukemia cells that are consistent with myeloid differentiation.[1][3] Myeloid differentiation is a complex process regulated by a network of transcription factors and signaling pathways that drive the maturation of myeloid progenitors into functional immune cells. By promoting differentiation, BRD7116 may force the malignant LSCs to lose their self-renewal capacity.

BRD7116 promotes transcriptional changes associated with myeloid differentiation.

Experimental Protocols

The following is a detailed protocol for a leukemia-stroma co-culture assay to evaluate the activity of BRD7116. This protocol is adapted from established methods for studying the interaction between leukemia cells and the bone marrow microenvironment.

Experimental Workflow

Workflow for assessing BRD7116 activity in a co-culture system.

Protocol: Leukemia-Stroma Co-culture Assay

Objective: To assess the effect of BRD7116 on the viability and/or differentiation of leukemia cells when co-cultured with a supportive stromal layer.

Materials:

• Cells:

  • Leukemia cell line (e.g., a cell line known to be dependent on stromal support) or primary patient-derived leukemia cells.

  • Stromal cell line (e.g., HS-5, MS-5) or primary bone marrow-derived mesenchymal stromal cells (MSCs).

• Reagents:

  • BRD7116 (stock solution in DMSO).

  • Appropriate culture media for both cell types (e.g., RPMI-1640 for leukemia cells, DMEM for stromal cells), supplemented with fetal bovine serum (FBS), penicillin/streptomycin, and L-glutamine.

  • Phosphate-buffered saline (PBS).

  • Trypsin-EDTA.

  • Cell viability reagent (e.g., CellTiter-Glo®, resazurin, or trypan blue).

  • Flow cytometry antibodies for leukemia cell and differentiation markers (if assessing differentiation).

  • DMSO (vehicle control).

  • Positive control cytotoxic agent.

• Equipment:

  • 96-well clear-bottom black plates (for luminescence/fluorescence assays) or standard tissue culture plates.

  • Humidified incubator (37°C, 5% CO2).

  • Microplate reader (if applicable).

  • Flow cytometer (if applicable).

  • Microscope.

Procedure:

• Stromal Cell Plating: a. Culture stromal cells to ~80% confluency. b. Harvest the stromal cells using trypsin-EDTA and resuspend in their culture medium. c. Seed the stromal cells into a 96-well plate at a density that will result in a confluent monolayer within 24-48 hours (e.g., 5,000-10,000 cells/well). d. Incubate the plate overnight to allow the stromal cells to adhere and form a monolayer.

• Leukemia Cell Seeding: a. The following day, carefully aspirate the medium from the stromal cell monolayer. b. Add the leukemia cells, suspended in their culture medium, on top of the stromal layer at a desired density (e.g., 10,000-20,000 cells/well).

• Compound Treatment: a. Prepare serial dilutions of BRD7116 in culture medium. Also, prepare solutions for the vehicle control (DMSO at the same final concentration as the highest BRD7116 dose) and a positive control. b. Add the diluted compounds to the appropriate wells of the co-culture plate. It is recommended to perform each treatment in triplicate.

• Incubation: a. Incubate the plate for the desired duration of the experiment (e.g., 48-72 hours).

• Assessment of Leukemia Cell Viability:

  • Luminescence/Fluorescence-based Assays: a. At the end of the incubation period, carefully remove the medium containing non-adherent leukemia cells and transfer to a separate plate (optional, for separate analysis). b. Add the cell viability reagent (e.g., CellTiter-Glo®) to the wells according to the manufacturer's instructions. c. Incubate as required by the assay protocol. d. Read the luminescence or fluorescence on a microplate reader. The signal will primarily reflect the viability of the leukemia cells, as the stromal layer is confluent and metabolically stable.

  • Trypan Blue Exclusion: a. Gently aspirate the culture medium containing the leukemia cells from each well. b. Centrifuge the cell suspension, remove the supernatant, and resuspend in a known volume of PBS. c. Mix a small aliquot of the cell suspension with trypan blue and count the viable (unstained) and non-viable (blue) cells using a hemocytometer or automated cell counter.

• Assessment of Leukemia Cell Differentiation (Optional): a. Harvest the non-adherent leukemia cells from the co-culture. b. Wash the cells with PBS. c. Stain the cells with fluorescently-conjugated antibodies against leukemia-specific markers and myeloid differentiation markers (e.g., CD11b, CD14). d. Analyze the stained cells by flow cytometry to determine the percentage of cells expressing differentiation markers in response to BRD7116 treatment compared to controls.

Data Analysis:

• For viability assays, calculate the percentage of viable cells relative to the vehicle-treated control.

• Plot the percentage of viability against the log concentration of BRD7116 and fit a dose-response curve to determine the EC50 value.

• For differentiation assays, quantify the percentage of marker-positive cells for each treatment condition.

Conclusion

BRD7116 represents a valuable chemical probe for dissecting the supportive role of the tumor microenvironment in leukemia. Its selective, non-cell-autonomous mechanism of action provides a unique opportunity to study the signaling and transcriptional networks that govern the interaction between leukemia stem cells and their stromal niche. The protocols and data presented here serve as a guide for researchers and drug development professionals to effectively utilize BRD7116 in their investigations into novel therapeutic strategies that target the tumor microenvironment.

References

• 1. caymanchem.com [caymanchem.com]
• 2. apexbt.com [apexbt.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. BRD 7116 | CAS 329059-55-4 | BRD7116 | Tocris Bioscience [tocris.com]

Application Notes and Protocols: BRD7116 Treatment in Patient-Derived Xenograft Models

For Researchers, Scientists, and Drug Development Professionals

Introduction

Patient-derived xenograft (PDX) models, where tumor tissue from a patient is directly implanted into an immunodeficient mouse, have become a cornerstone of preclinical cancer research. These models are recognized for their ability to recapitulate the heterogeneity and molecular characteristics of the original human tumor, offering a more predictive platform for evaluating novel therapeutics compared to traditional cell line-derived xenografts. This document provides detailed application notes and protocols for the conceptual use of BRD7116 in PDX models, based on available preclinical data. BRD7116 is a small molecule inhibitor that has shown selective activity against leukemia stem cells (LSCs). While specific data on BRD7116 in solid tumor PDX models is limited, this guide offers a framework for such investigations based on its known biological activity and general protocols for PDX establishment and drug efficacy studies.

Quantitative Data Summary

The following table summarizes the in vitro efficacy of BRD7116 on primary leukemia cells in a stromal co-culture system, which mimics the bone marrow niche. This data provides a rationale for extending studies to in vivo patient-derived models.

Cell Type	Parameter	Value	Source
Leukemia Stem Cell-enriched (LSCe) cells	EC50	200 nM	[1]
Normal Hematopoietic Stem and Progenitor Cells (HSPCs)	% Inhibition at 20 µM	~50%	[1]
AML Cell Lines	% Inhibition at 20 µM	~50%	[1]

Signaling Pathway

BRD7116 has been observed to induce the expression of myeloid differentiation genes in leukemia stem cells (LSCs). This suggests a mechanism of action that forces the malignant, undifferentiated cells to mature, thereby losing their self-renewal capacity and tumorigenicity. The precise upstream regulators and downstream effectors of this process following BRD7116 treatment are a subject for further investigation.

Caption: Proposed mechanism of BRD7116 action on Leukemia Stem Cells.

Experimental Protocols

I. General Protocol for Establishment of Patient-Derived Xenograft (PDX) Models

This protocol provides a generalized procedure for the establishment of PDX models from patient tumor tissue.

Materials:

• Fresh patient tumor tissue collected in sterile transport medium (e.g., RPMI-1640 with 10% FBS and antibiotics).

• Immunodeficient mice (e.g., NOD/SCID, NSG).

• Surgical instruments (scalpels, forceps, scissors).

• Anesthesia (e.g., isoflurane, ketamine/xylazine).

• Matrigel (optional).

• Sterile PBS.

• 70% Ethanol.

Procedure:

• Tumor Tissue Preparation:

  • All procedures should be conducted in a sterile biosafety cabinet.

  • Wash the fresh tumor tissue with sterile PBS to remove any blood or debris.

  • Mechanically mince the tumor tissue into small fragments (approximately 2-3 mm³).

  • (Optional) Mix the tumor fragments with Matrigel to support initial engraftment.

• Surgical Implantation:

  • Anesthetize the immunodeficient mouse.

  • Shave and sterilize the site of implantation (typically the flank or orthotopic site) with 70% ethanol.

  • Make a small incision (approximately 5 mm) in the skin.

  • Create a subcutaneous pocket using blunt dissection with forceps.

  • Implant a single tumor fragment into the subcutaneous pocket.

  • Close the incision with surgical clips or sutures.

  • Monitor the mouse until it has fully recovered from anesthesia.

• Tumor Growth Monitoring:

  • Monitor the mice at least twice weekly for tumor growth.

  • Measure the tumor volume using calipers (Volume = (Length x Width²)/2).

  • When the tumor reaches a volume of approximately 1000-1500 mm³, the mouse is considered to have a passage 0 (P0) tumor.

• Tumor Passaging:

  • Euthanize the P0 mouse when the tumor reaches the target size.

  • Aseptically resect the tumor.

  • Remove any necrotic tissue and process the viable tumor tissue as described in Step 1.

  • Implant the tumor fragments into new recipient mice to create the P1 generation.

  • PDX models are typically used for drug efficacy studies between passages 2 and 5 to ensure stability and minimize divergence from the original patient tumor.

II. Protocol for In Vivo Efficacy Study of BRD7116 in a PDX Model

This protocol outlines a general procedure for evaluating the anti-tumor activity of BRD7116 in established PDX models.

Materials:

• Established PDX-bearing mice (tumor volume of 100-200 mm³).

• BRD7116, formulated in a suitable vehicle for in vivo administration.

• Vehicle control.

• Dosing equipment (e.g., gavage needles, syringes).

• Calipers for tumor measurement.

• Anesthesia.

Procedure:

• Study Groups and Randomization:

  • Randomize mice with established PDX tumors into treatment and control groups (n ≥ 5 mice per group).

  • Example groups:

    • Group 1: Vehicle control (e.g., administered daily by oral gavage).

    • Group 2: BRD7116 (Dose 1, administered daily by oral gavage).

    • Group 3: BRD7116 (Dose 2, administered daily by oral gavage).

    • Group 4: Positive control (standard-of-care chemotherapy for the tumor type).

• Drug Administration:

  • Administer BRD7116 or vehicle control to the respective groups according to the planned dosing schedule and route of administration.

• Monitoring and Data Collection:

  • Measure tumor volume and body weight at least twice weekly.

  • Monitor the mice for any signs of toxicity.

  • At the end of the study (e.g., when control tumors reach a predetermined size), euthanize the mice.

  • Resect the tumors, weigh them, and process for further analysis (e.g., histology, biomarker analysis).

• Data Analysis:

  • Calculate the tumor growth inhibition (TGI) for each treatment group.

  • Analyze the statistical significance of the differences in tumor volume and weight between the treatment and control groups.

  • Generate survival curves if the study includes a survival endpoint.

Experimental Workflow Visualization

The following diagram illustrates a typical workflow for a preclinical study involving BRD7116 in PDX models.

Caption: General workflow for a BRD7116 preclinical study using PDX models.

Disclaimer

The protocols and information provided in this document are intended for research purposes only. The experimental procedures should be adapted based on the specific tumor type, the characteristics of the PDX model, and the formulation of BRD7116. All animal experiments must be conducted in accordance with institutional and national guidelines for the ethical care and use of laboratory animals. The information regarding the mechanism of action of BRD7116 is based on preclinical studies in leukemia models and may not be directly transferable to all cancer types. Further research is required to validate these findings in a broader range of patient-derived xenograft models.

References

• 1. researchgate.net [researchgate.net]

Application Notes and Protocols for Flow Cytometry Analysis Following BRD7116 Treatment

For Researchers, Scientists, and Drug Development Professionals

Introduction

BRD7116 is a bis-aryl sulfone compound identified as a selective inhibitor of leukemia stem cell (LSC) activity. It demonstrates a potent EC50 of 200 nM for LSCs in co-culture models, while exhibiting significantly less activity against normal hematopoietic stem and progenitor cells (HSPCs) and acute myeloid leukemia (AML) cell lines, with EC50 values around 20 µM.[1][2] The primary mechanism of action of BRD7116 is thought to be non-cell-autonomous, impairing the ability of the bone marrow stroma to support LSCs.[3] Additionally, it has been suggested that BRD7116 can induce transcriptional changes in LSCs consistent with myeloid differentiation.[1][3]

Flow cytometry is an indispensable tool for elucidating the cellular effects of novel therapeutic compounds like BRD7116. This document provides detailed protocols for utilizing flow cytometry to analyze key cellular processes affected by BRD7116 treatment, including apoptosis, cell cycle progression, and myeloid differentiation in leukemia cell lines.

Data Presentation

Table 1: Quantitative Data Summary for BRD7116

Parameter	Value	Cell Type	Reference
EC50	200 nM	Leukemia Stem Cells (LSCe) in co-culture	[1]
EC50	~20 µM	Normal Hematopoietic Stem and Progenitor Cells (HSPCs) and AML cell lines	[2][3]

Signaling Pathways and Experimental Workflows

Plausible Signaling Pathway of BRD7116

The precise signaling pathway of BRD7116 is still under investigation. Based on its known effects of inducing myeloid differentiation and inhibiting leukemia stem cell activity, a plausible pathway involves the modulation of transcription factors crucial for myeloid lineage commitment and the suppression of self-renewal pathways.

Caption: Plausible signaling pathway of BRD7116.

Experimental Workflow for Flow Cytometry Analysis

A generalized workflow for preparing and analyzing cells treated with BRD7116 using flow cytometry is depicted below. This workflow is applicable to the subsequent protocols for apoptosis, cell cycle, and differentiation analysis.

Caption: Experimental workflow for flow cytometry analysis.

Experimental Protocols

Analysis of Apoptosis by Annexin V and Propidium Iodide (PI) Staining

This protocol is to quantify the induction of apoptosis in leukemia cells following BRD7116 treatment.

Materials:

• Leukemia cell line (e.g., MV4-11, MOLM-13)

• Complete culture medium

• BRD7116

• DMSO (vehicle control)

• Phosphate-buffered saline (PBS)

• Annexin V-FITC Apoptosis Detection Kit (containing Annexin V-FITC, Propidium Iodide, and 1X Binding Buffer)

• Flow cytometer

Procedure:

• Cell Seeding: Seed leukemia cells in a 6-well plate at a density of 0.5 x 10^6 cells/mL in complete culture medium.

• Treatment: Treat cells with various concentrations of BRD7116 (e.g., 0.1, 1, 10 µM) and a DMSO vehicle control. Incubate for 24, 48, and 72 hours at 37°C in a humidified atmosphere with 5% CO2.

• Cell Harvesting: Transfer the cells from each well to separate microcentrifuge tubes. Centrifuge at 300 x g for 5 minutes.

• Washing: Discard the supernatant and wash the cells twice with cold PBS.

• Staining:

  • Resuspend the cell pellet in 100 µL of 1X Binding Buffer.

  • Add 5 µL of Annexin V-FITC and 5 µL of Propidium Iodide to the cell suspension.

  • Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.

  • After incubation, add 400 µL of 1X Binding Buffer to each tube.[4]

• Flow Cytometry Analysis: Analyze the stained cells immediately on a flow cytometer. Use appropriate laser and filter settings for FITC and PI. Acquire at least 10,000 events per sample.

• Data Analysis: Differentiate between live (Annexin V-negative, PI-negative), early apoptotic (Annexin V-positive, PI-negative), late apoptotic/necrotic (Annexin V-positive, PI-positive), and necrotic (Annexin V-negative, PI-positive) cell populations.

Cell Cycle Analysis by Propidium Iodide (PI) Staining

This protocol is for analyzing the effect of BRD7116 on cell cycle progression in leukemia cells.

Materials:

• Leukemia cell line

• Complete culture medium

• BRD7116

• DMSO (vehicle control)

• PBS

• Cold 70% ethanol (B145695)

• PI staining solution (containing PI and RNase A)

• Flow cytometer

Procedure:

• Cell Seeding and Treatment: Follow steps 1 and 2 from the apoptosis protocol.

• Cell Harvesting: Collect cells and centrifuge at 300 x g for 5 minutes.

• Fixation:

  • Discard the supernatant and resuspend the cell pellet in 1 mL of cold PBS.

  • While gently vortexing, add 4 mL of cold 70% ethanol dropwise to the cell suspension.

  • Incubate the cells on ice or at -20°C for at least 2 hours for fixation.

• Washing: Centrifuge the fixed cells at 500 x g for 5 minutes. Discard the ethanol and wash the cells once with cold PBS.

• Staining:

  • Resuspend the cell pellet in 500 µL of PI staining solution.

  • Incubate the cells in the dark at room temperature for 30 minutes.

• Flow Cytometry Analysis: Analyze the stained cells on a flow cytometer. Use a low flow rate to ensure accurate DNA content measurement. Acquire data for at least 20,000 events per sample.

• Data Analysis: Generate a histogram of PI fluorescence intensity. Use cell cycle analysis software to determine the percentage of cells in the G0/G1, S, and G2/M phases.

Analysis of Myeloid Differentiation Markers

This protocol is designed to assess the induction of myeloid differentiation in leukemia cells treated with BRD7116 by analyzing the expression of cell surface markers.

Materials:

• Leukemia cell line (e.g., HL-60, NB4)

• Complete culture medium

• BRD7116

• DMSO (vehicle control)

• PBS

• Flow Cytometry Staining Buffer (e.g., PBS with 2% FBS)

• Fluorochrome-conjugated antibodies against myeloid differentiation markers (e.g., CD11b, CD14, CD15)

• Isotype control antibodies

• Flow cytometer

Procedure:

• Cell Seeding and Treatment: Follow steps 1 and 2 from the apoptosis protocol.

• Cell Harvesting: Collect cells and centrifuge at 300 x g for 5 minutes.

• Washing: Wash the cells twice with cold Flow Cytometry Staining Buffer.

• Staining:

  • Resuspend the cell pellet in 100 µL of Flow Cytometry Staining Buffer.

  • Add the appropriate amount of fluorochrome-conjugated antibodies (and isotype controls in separate tubes) to the cell suspension.

  • Incubate for 30 minutes on ice in the dark.

• Washing: Wash the cells twice with 2 mL of Flow Cytometry Staining Buffer.

• Flow Cytometry Analysis: Resuspend the cell pellet in 500 µL of Flow Cytometry Staining Buffer and analyze on a flow cytometer. Acquire at least 10,000 events per sample.

• Data Analysis: Determine the percentage of cells expressing the myeloid differentiation markers and the mean fluorescence intensity (MFI) of the positive populations. Compare the expression levels between treated and control samples.

Conclusion

The protocols outlined in these application notes provide a robust framework for investigating the cellular effects of BRD7116 using flow cytometry. By analyzing apoptosis, cell cycle progression, and the expression of myeloid differentiation markers, researchers can gain valuable insights into the mechanism of action of this promising anti-leukemia stem cell agent. These methods are essential for the preclinical evaluation and further development of BRD7116 as a potential therapeutic for leukemia.

References

• 1. Flow cytometry with PI staining | Abcam [abcam.com]
• 2. Propidium Iodide Cell Viability Flow Cytometry Protocol: R&D Systems [rndsystems.com]
• 3. Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]

Application Notes and Protocols: Gene Expression Profiling of Leukemia Stem Cells Treated with BRD7116

For Researchers, Scientists, and Drug Development Professionals

Introduction

Leukemia Stem Cells (LSCs) are a subpopulation of leukemic cells with self-renewal capabilities that are believed to be responsible for the initiation, maintenance, and relapse of leukemia. The tumor microenvironment, or niche, plays a crucial role in supporting LSC survival and proliferation. Small molecules that disrupt the supportive interactions between LSCs and their niche represent a promising therapeutic strategy. BRD7116 was identified in a niche-based screening as a compound that impairs the ability of stromal cells to support LSCs.[1][2] While the direct molecular mechanism of BRD7116 on stromal cells is still under investigation, its effect highlights the importance of targeting the LSC microenvironment.

These application notes provide a comprehensive set of protocols for researchers interested in studying the effects of compounds like BRD7116 on LSCs, with a focus on gene expression profiling to elucidate downstream cellular and molecular changes. The following sections detail the experimental workflow, from LSC culture and treatment to RNA sequencing and data analysis.

Experimental Protocols

Co-culture of Leukemia Stem Cells with Stromal Cells

This protocol describes the establishment of a co-culture system to mimic the bone marrow niche, which is essential for studying the effects of niche-modulating compounds like BRD7116.

Materials:

• Leukemia stem cells (LSCs) (e.g., primary patient-derived AML cells or established LSC-like cell lines)

• Stromal cell line (e.g., OP9 or primary bone marrow stromal cells)

• LSC culture medium: RPMI-1640 supplemented with 10% Fetal Bovine Serum (FBS), 1% Penicillin-Streptomycin, and relevant cytokines (e.g., SCF, TPO, FLT3-L)

• Stromal cell culture medium: MEM-alpha supplemented with 20% FBS and 1% Penicillin-Streptomycin

• Tissue culture plates (6-well or 12-well)

• BRD7116 (or other small molecule inhibitors)

• DMSO (vehicle control)

Procedure:

• Stromal Cell Seeding:

  • Plate stromal cells in tissue culture plates at a density that allows them to reach 80-90% confluency within 24-48 hours.

  • Incubate at 37°C and 5% CO2.

• LSC Seeding:

  • Once the stromal layer is established, remove the stromal cell medium and gently add the LSC suspension in LSC culture medium.

  • A typical ratio is 1:1 or 1:2 (stromal cells to LSCs).

• Co-culture Incubation:

  • Incubate the co-culture for 24 hours to allow for cell-cell interactions to establish.

Treatment with BRD7116

This protocol outlines the treatment of the LSC-stroma co-culture with BRD7116. As BRD7116 is known to affect the stroma, a pre-treatment strategy is included.[2]

Procedure:

• Preparation of BRD7116:

  • Prepare a stock solution of BRD7116 in DMSO.

  • Further dilute the stock solution in the appropriate culture medium to achieve the desired final concentrations. Note: It is crucial to perform a dose-response curve to determine the optimal concentration.

• Stromal Pre-treatment (Recommended):

  • Treat the confluent stromal cell layer with BRD7116 or vehicle control (DMSO) for a predetermined period (e.g., 3 days) before adding LSCs.[2]

  • After the pre-treatment period, wash the stromal layer to remove the compound before adding the LSCs.

• Co-culture Treatment:

  • Alternatively, add BRD7116 or vehicle control directly to the established LSC-stroma co-culture.

• Incubation:

  • Incubate the treated co-cultures for the desired time points (e.g., 24, 48, 72 hours).

• Cell Harvesting:

  • Gently aspirate the medium containing the suspension LSCs.

  • Wash the plate with PBS to collect any remaining non-adherent LSCs.

  • If necessary, use a cell scraper to detach the stromal cells for separate analysis.

  • Isolate LSCs from stromal cells using methods such as fluorescence-activated cell sorting (FACS) if the LSCs are fluorescently labeled.

RNA Isolation and Quality Control

This protocol details the extraction of high-quality RNA from the treated LSCs, a critical step for reliable gene expression analysis.

Materials:

• RNA extraction kit (e.g., RNeasy Mini Kit, Qiagen)

• TRIzol reagent

• DNase I

• Spectrophotometer (e.g., NanoDrop)

• Bioanalyzer

Procedure:

• Cell Lysis:

  • Lyse the harvested LSC pellet using the lysis buffer provided in the RNA extraction kit or TRIzol.

• RNA Extraction:

  • Follow the manufacturer's protocol for the chosen RNA extraction kit.

  • Include an on-column DNase digestion step to remove any contaminating genomic DNA.

• RNA Quality Control:

  • Assess RNA concentration and purity (A260/A280 and A260/A230 ratios) using a spectrophotometer.

  • Evaluate RNA integrity (RIN score) using a Bioanalyzer. A RIN score of >8 is recommended for RNA sequencing.

Library Preparation and RNA Sequencing (RNA-Seq)

This section provides a general overview of the steps involved in preparing RNA-Seq libraries and performing sequencing.

Procedure:

• Library Preparation:

  • Start with high-quality total RNA.

  • Perform poly(A) selection for mRNA enrichment or ribosomal RNA depletion for total RNA sequencing.

  • Fragment the RNA and synthesize first-strand cDNA using reverse transcriptase and random primers.

  • Synthesize the second-strand cDNA.

  • Perform end-repair, A-tailing, and adapter ligation.

  • Amplify the library using PCR.

  • Purify and size-select the library.

• Sequencing:

  • Quantify the final library and pool multiple libraries if necessary.

  • Perform sequencing on a high-throughput sequencing platform (e.g., Illumina NovaSeq).

Bioinformatic Analysis of RNA-Seq Data

This protocol outlines the key steps in analyzing the raw sequencing data to identify differentially expressed genes and affected pathways.

Procedure:

• Quality Control of Raw Reads:

  • Use tools like FastQC to assess the quality of the raw sequencing reads.

  • Trim adapter sequences and low-quality bases using tools like Trimmomatic.

• Alignment to Reference Genome:

  • Align the trimmed reads to the human reference genome (e.g., GRCh38) using a splice-aware aligner like STAR.

• Quantification of Gene Expression:

  • Count the number of reads mapping to each gene using tools like featureCounts or HTSeq.

• Differential Gene Expression Analysis:

  • Use packages like DESeq2 or edgeR in R to identify genes that are differentially expressed between BRD7116-treated and vehicle-treated LSCs.

• Pathway and Gene Set Enrichment Analysis:

  • Perform Gene Ontology (GO) and Kyoto Encyclopedia of Genes and Genomes (KEGG) pathway analysis on the list of differentially expressed genes to identify enriched biological processes and signaling pathways. Tools like GSEA or DAVID can be used for this purpose.

Data Presentation

Table 1: Hypothetical Differentially Expressed Genes in LSCs after Co-culture with BRD7116-Treated Stroma

Gene Symbol	Log2 Fold Change	p-value	Adjusted p-value	Function
GENE_A	-2.5	0.001	0.005	Pro-survival signaling
GENE_B	3.1	0.0005	0.003	Apoptosis induction
GENE_C	-1.8	0.002	0.008	Cell cycle progression
GENE_D	2.2	0.0008	0.004	Differentiation marker
GENE_E	-2.0	0.0015	0.006	Adhesion molecule

Table 2: Hypothetical Enriched KEGG Pathways in LSCs after Co-culture with BRD7116-Treated Stroma

Pathway ID	Pathway Name	p-value	Adjusted p-value
hsa04110	Cell cycle	0.001	0.01
hsa04210	Apoptosis	0.005	0.03
hsa04151	PI3K-Akt signaling pathway	0.008	0.04
hsa04510	Focal adhesion	0.012	0.05

Visualizations

Caption: Experimental workflow for gene expression profiling of LSCs.

References

• 1. Niche-based screening identifies small-molecule inhibitors of leukemia stem cells - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]

Application Notes: BRD7116 Preparation and Solubility for Cell Culture

Introduction

BRD7116 is a bis-aryl sulfone compound identified as a potent and selective inhibitor of leukemia stem cell (LSC) activity.[1][2] It operates through a non-cell-autonomous mechanism, primarily affecting the stromal niche's ability to support LSCs, thereby inducing their differentiation and inhibiting self-renewal.[1][3] BRD7116 exhibits an EC₅₀ of approximately 200 nM for LSCs in co-culture systems, while showing significantly lower activity against normal hematopoietic stem and progenitor cells (HSPCs) and acute myeloid leukemia (AML) cell lines, making it a valuable tool for cancer stem cell research.[2][3][4] This document provides detailed protocols for the preparation, solubilization, and application of BRD7116 in a cell culture setting.

Data Presentation

Quantitative data regarding the physical properties, solubility, and storage of BRD7116 are summarized in the tables below for easy reference.

Table 1: Physical and Chemical Properties of BRD7116

Property	Value
Chemical Name	N,N'-(sulfonyldi-4,1-phenylene)bis[2,2,3,3-tetramethyl-cyclopropanecarboxamide][1][2]
Molecular Formula	C₂₈H₃₆N₂O₄S[1][3]
Molecular Weight	496.66 g/mol [3]
CAS Number	329059-55-4[1][3]
Appearance	White to off-white crystalline solid[1][3]

| Purity | ≥98%[1] |

Table 2: Solubility Data for BRD7116

Solvent	Concentration	Notes
DMSO	≥ 48 mg/mL (approx. 96.65 mM)[3]	Use of newly opened, anhydrous DMSO is recommended as hygroscopic DMSO can negatively impact solubility.[3]
	100 mM[5]
DMF	10 mg/mL (approx. 20.13 mM)[1][2]
Ethanol	20 mM[5]

| DMF:PBS (pH 7.2) (1:3) | 0.25 mg/mL (approx. 0.5 mM)[1] | Demonstrates poor aqueous solubility. |

Table 3: Recommended Storage Conditions for BRD7116

Form	Storage Temperature	Stability/Duration
Powder	-20°C	≥ 3 years[1][3]
	4°C	2 years[3]
In Solvent (Stock Solution)	-80°C	2 years[3]
	-20°C	1 year[3]

| | | Note: For frequent use, it is recommended to prepare solutions on the same day or store at -20°C for up to one month to ensure stability.[5] |

Mechanism of Action and Experimental Workflow

The diagrams below illustrate the proposed mechanism of action for BRD7116 and a general experimental workflow for its use in cell culture.

Caption: Proposed non-cell-autonomous mechanism of BRD7116.

Caption: General experimental workflow for BRD7116 in cell culture.

Experimental Protocols

Protocol 1: Preparation of a 10 mM BRD7116 Stock Solution

Objective: To prepare a high-concentration stock solution of BRD7116 in DMSO for long-term storage and subsequent dilution into cell culture media.

Materials:

• BRD7116 powder (MW: 496.66 g/mol )

• Anhydrous, sterile-filtered Dimethyl Sulfoxide (DMSO)

• Calibrated analytical balance

• Sterile, RNase/DNase-free polypropylene (B1209903) microcentrifuge tubes (1.5 mL)

• Sterile pipette tips

Methodology:

• Pre-warm DMSO: Bring the bottle of anhydrous DMSO to room temperature before opening to prevent water condensation into the solvent.[3]

• Weigh Compound: Tare a sterile 1.5 mL microcentrifuge tube on the analytical balance. Carefully weigh out 1 mg of BRD7116 powder into the tube.

  • Note: For better accuracy, weighing a larger mass (e.g., 5 mg) is recommended if consumption allows.

• Calculate Solvent Volume: Use the following formula to determine the volume of DMSO needed to achieve a 10 mM concentration:

  Volume (µL) = [Mass (mg) / Molecular Weight ( g/mol )] x 100,000

  Example Calculation for 1 mg: Volume (µL) = [1 mg / 496.66 g/mol ] x 100,000 ≈ 201.3 µL

• Solubilization: Add the calculated volume (201.3 µL for 1 mg) of room temperature, sterile DMSO to the microcentrifuge tube containing the BRD7116 powder.

• Dissolution: Vortex the tube for 1-2 minutes until the solid is completely dissolved. A brief, gentle warming in a 37°C water bath can aid dissolution if necessary. Visually inspect the solution against a light source to ensure no particulates remain.

• Aliquoting and Storage: To avoid repeated freeze-thaw cycles, aliquot the stock solution into smaller, single-use volumes (e.g., 10-20 µL) in sterile polypropylene tubes.[6]

• Storage: Store the aliquots at -80°C for long-term stability (up to 2 years) or at -20°C for shorter-term storage (up to 1 year).[3]

Protocol 2: General Protocol for Cell Treatment with BRD7116

Objective: To treat cultured cells with BRD7116 at a desired final concentration while maintaining a low, non-toxic concentration of the DMSO vehicle.

Materials:

• Healthy, sub-confluent cell cultures (e.g., LSC and stromal cell co-culture)

• Complete cell culture medium, pre-warmed to 37°C

• 10 mM BRD7116 stock solution (from Protocol 1)

• Sterile multi-well plates (e.g., 6-well, 24-well, or 96-well)

• Sterile serological pipettes and pipette tips

Methodology:

• Cell Seeding: Seed cells into the multi-well plate at a density appropriate for the specific cell line and experiment duration. Allow cells to adhere and recover for 12-24 hours in a 37°C, 5% CO₂ incubator.

• Prepare Treatment Media: a. Determine the final concentrations of BRD7116 required for your experiment (e.g., a dose-response curve from 10 nM to 1 µM). b. Calculate the volume of stock solution needed. A two-step serial dilution is recommended to ensure accuracy for low final concentrations. First, prepare an intermediate dilution (e.g., 100 µM or 10 µM) in pre-warmed complete medium. c. From the intermediate dilution, prepare the final working concentrations in fresh, pre-warmed complete medium.

  • Example: To make 1 mL of 200 nM BRD7116 treatment medium from a 10 mM stock:

    • Step 1 (Intermediate Dilution): Dilute the 10 mM stock 1:100 in medium to get a 100 µM solution (e.g., 2 µL stock + 198 µL medium).

    • Step 2 (Final Dilution): Dilute the 100 µM intermediate 1:500 to get 200 nM (e.g., 2 µL of 100 µM intermediate + 998 µL medium).

• Prepare Vehicle Control: Prepare a vehicle control medium containing the same final concentration of DMSO as the highest concentration of BRD7116 used. The final DMSO concentration should ideally be ≤ 0.1% to avoid solvent toxicity.[6]

• Cell Treatment: a. Carefully aspirate the old medium from the wells. b. Gently add the appropriate volume of the prepared treatment media (BRD7116 dilutions and vehicle control) to the corresponding wells.

• Incubation: Return the plate to the 37°C, 5% CO₂ incubator and incubate for the desired experimental duration (e.g., 24, 48, or 72 hours).

• Downstream Analysis: Following incubation, proceed with the planned downstream assays, such as cell viability (e.g., MTS/XTT), apoptosis assays, flow cytometry for differentiation markers, or microscopy.

References

• 1. caymanchem.com [caymanchem.com]
• 2. apexbt.com [apexbt.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. BRD 7116 | CAS 329059-55-4 | BRD7116 | Tocris Bioscience [tocris.com]
• 5. BRD 7116 Supplier | 329059-55-4 | Hello Bio [hellobio.com]
• 6. benchchem.com [benchchem.com]

Technical Notes & Optimization

Technical Support Center: Optimizing BRD7116 Concentration for LSC Inhibition

Welcome to the technical support center for the utilization of BRD7116 in leukemia stem cell (LSC) research. This resource provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to navigate the experimental challenges of using BRD7116 to inhibit LSC activity.

Frequently Asked Questions (FAQs)

Q1: What is BRD7116 and what is its mechanism of action against leukemia stem cells (LSCs)?

A1: BRD7116 is a bis-aryl sulfone compound that selectively inhibits the activity of leukemia stem cells.[1][2] Its mechanism of action is understood to be two-fold:

• Cell-Non-Autonomous Effect: BRD7116 primarily acts on the bone marrow stromal cells that form the niche supporting LSCs. It impairs the ability of these stromal cells to maintain the stem-like properties of LSCs, thereby indirectly inhibiting their growth and survival.

• Cell-Autonomous Effect: BRD7116 can also directly act on LSCs, inducing transcriptional changes consistent with myeloid differentiation.[1][3] This encourages the LSCs to mature into more differentiated myeloid cells, which have a limited proliferative capacity.

Q2: What is the recommended starting concentration for BRD7116 in LSC co-culture experiments?

A2: The effective concentration (EC50) of BRD7116 for inhibiting LSCs in a co-culture system with stromal cells is approximately 200 nM.[1][4] It is recommended to perform a dose-response experiment starting from a range of 10 nM to 1 µM to determine the optimal concentration for your specific cell lines and experimental setup.

Q3: Is BRD7116 toxic to normal hematopoietic stem cells (HSCs) or other cell lines?

A3: BRD7116 exhibits high selectivity for LSCs over normal hematopoietic stem and progenitor cells (HSPCs) and other AML cell lines.[1] While the EC50 for LSCs is around 200 nM, the concentration required to achieve approximately 50% inhibition in normal HSPCs and AML cell lines is significantly higher, around 20 µM.[1][3]

Q4: How should I prepare and store BRD7116 stock solutions?

A4: BRD7116 is soluble in DMSO.[1] To prepare a stock solution, dissolve the compound in high-quality, anhydrous DMSO to a concentration of 10 mM. It is crucial to ensure the DMSO is not hygroscopic, as water content can impact solubility.[1] For storage:

• Powder: Store at -20°C for up to 3 years.

• DMSO Stock Solution: Prepare single-use aliquots to avoid repeated freeze-thaw cycles. Store at -80°C for up to 2 years or at -20°C for up to 1 year.[1] Before use, equilibrate the aliquot to room temperature and ensure there is no precipitate.[5]

Troubleshooting Guides

Issue 1: High variability in experimental results.

• Possible Cause 1: Inconsistent Stromal Cell Monolayer. The health and density of the stromal cell support layer are critical for reproducible results.

  • Solution: Ensure a consistent seeding density of stromal cells (e.g., OP9 cells) and allow them to form a confluent monolayer before adding LSCs. Visually inspect the monolayer for uniformity before starting the co-culture.

• Possible Cause 2: Heterogeneity of Primary LSCs. Primary patient-derived LSCs can have inherent biological variability.

  • Solution: Use well-characterized LSC populations. If using primary samples, increase the number of biological replicates and consider pooling data from multiple experiments to identify consistent trends.

• Possible Cause 3: Inconsistent BRD7116 Activity. Improper storage or handling of BRD7116 can lead to degradation.

  • Solution: Follow the recommended storage conditions strictly. Use fresh aliquots for each experiment and avoid repeated freeze-thaw cycles.

Issue 2: BRD7116 precipitates in the culture medium.

• Possible Cause 1: Poor Aqueous Solubility. BRD7116 is a hydrophobic compound with low solubility in aqueous media.

  • Solution: When diluting the DMSO stock solution into the culture medium, add it dropwise while gently swirling the medium to facilitate mixing and prevent precipitation. Pre-warming the medium to 37°C can also help.

• Possible Cause 2: High Final DMSO Concentration. While DMSO aids solubility, high concentrations can be toxic to cells.

  • Solution: Keep the final DMSO concentration in the culture medium below 0.5%, and ideally at or below 0.1%. Always include a vehicle control (medium with the same final DMSO concentration) in your experiments.

• Possible Cause 3: Interaction with Media Components. Serum proteins and other components in the culture medium can sometimes interact with the compound and reduce its solubility.

  • Solution: Prepare the final working concentration of BRD7116 in the medium immediately before adding it to the cells. If precipitation persists, consider reducing the serum concentration if your cell culture conditions permit.

Issue 3: No significant inhibition of LSCs observed.

• Possible Cause 1: Suboptimal BRD7116 Concentration. The EC50 of 200 nM is a guideline; the optimal concentration may vary.

  • Solution: Perform a thorough dose-response curve, ranging from low nanomolar to low micromolar concentrations, to identify the most effective concentration for your specific LSC and stromal cell co-culture system.

• Possible Cause 2: Insufficient Incubation Time. The effects of BRD7116, particularly the induction of differentiation, may take time to become apparent.

  • Solution: Conduct a time-course experiment (e.g., 24, 48, 72 hours) to determine the optimal treatment duration.

• Possible Cause 3: Inappropriate Readout for LSC Inhibition. Standard cell viability assays may not fully capture the anti-LSC effects of BRD7116, which include differentiation.

  • Solution: Use a combination of assays. In addition to cell viability (e.g., CellTiter-Glo), assess LSC frequency using flow cytometry with specific LSC markers (e.g., CD34+CD38-) and colony-forming assays to measure changes in self-renewal capacity.

Data Presentation

Table 1: BRD7116 Activity Profile

Parameter	Value	Cell Type	Conditions	Reference
EC50	200 nM	Leukemia Stem Cells (LSCe)	In co-culture with stromal cells	[1][4]
~50% Inhibition	20 µM	Normal Hematopoietic Stem/Progenitor Cells (HSPCs)	In co-culture with stromal cells	[1][3]
~50% Inhibition	20 µM	AML Cell Lines	Monoculture	[1][3]

Experimental Protocols

Protocol 1: LSC and Stromal Cell Co-culture for BRD7116 Treatment

• Stromal Cell Plating:

  • Seed OP9 stromal cells in a 96-well plate at a density that allows them to reach 80-90% confluency within 24-48 hours.

  • Culture in α-MEM supplemented with 20% FBS.

• LSC Seeding:

  • Once the OP9 monolayer is established, remove the medium and seed the LSCs (e.g., primary AML cells or a relevant cell line) on top of the stromal layer at a density of 1 x 10^5 cells/mL.

• BRD7116 Treatment:

  • Prepare a serial dilution of BRD7116 in the co-culture medium.

  • Add the BRD7116-containing medium to the appropriate wells. Include a vehicle control (DMSO) at the same final concentration.

• Incubation:

  • Incubate the co-culture plate at 37°C in a humidified incubator with 5% CO2 for the desired duration (e.g., 72 hours).

• Analysis:

  • Proceed with downstream analysis, such as cell viability assays or flow cytometry.

Protocol 2: Cell Viability Assessment using CellTiter-Glo®

• Plate Equilibration: After the treatment period, remove the plate from the incubator and allow it to equilibrate to room temperature for approximately 30 minutes.

• Reagent Preparation: Prepare the CellTiter-Glo® reagent according to the manufacturer's instructions.

• Reagent Addition: Add a volume of CellTiter-Glo® Reagent equal to the volume of cell culture medium in each well.

• Mixing: Mix the contents for 2 minutes on an orbital shaker to induce cell lysis.

• Incubation: Incubate the plate at room temperature for 10 minutes to stabilize the luminescent signal.

• Measurement: Read the luminescence using a plate reader. The signal is proportional to the amount of ATP, which indicates the number of viable cells.

Protocol 3: Flow Cytometry for LSC Phenotyping

• Cell Harvesting: Gently aspirate the cells from the co-culture wells. The LSCs will be in suspension or loosely attached to the stromal layer.

• Staining:

  • Wash the cells with FACS buffer (e.g., PBS with 2% FBS).

  • Incubate the cells with a cocktail of fluorescently conjugated antibodies against LSC surface markers (e.g., CD34, CD38, CD45RA, CD90, CLL-1).

  • Include a viability dye (e.g., DAPI or Propidium Iodide) to exclude dead cells.

• Data Acquisition: Analyze the stained cells on a flow cytometer.

• Data Analysis: Gate on the viable, single-cell population and quantify the percentage of cells with an LSC phenotype (e.g., CD34+CD38-).

Mandatory Visualizations

Caption: Dual mechanism of BRD7116 action on LSCs.

Caption: Workflow for assessing BRD7116 efficacy.

Caption: Troubleshooting logic for lack of LSC inhibition.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. NanoBRET® Target Engagement BET BRD Assays [promega.sg]
• 3. NanoBRET™ Target Engagement Intracellular HDAC Assay Protocol [promega.com]
• 4. NanoBRET® Target Engagement Intracellular Kinase Assay, Adherent Format, Technical Manual [worldwide.promega.com]
• 5. BRD 7116 Supplier | 329059-55-4 | Hello Bio [hellobio.com]

BRD7116 Co-Culture Experiments: Technical Support Center

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers utilizing BRD7116 in co-culture experiments. The information is tailored for scientists and professionals in drug development engaged in leukemia stem cell (LSC) research.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: What is the recommended starting concentration for BRD7116 in a co-culture experiment?

A1: The effective concentration of BRD7116 is highly dependent on the specific cell types and experimental setup. Based on published data, a good starting point for leukemia stem cells (LSCs) in co-culture with stromal cells is an EC50 of approximately 200 nM.[1][2][3][4] It is crucial to perform a dose-response curve to determine the optimal concentration for your specific system. For normal hematopoietic stem and progenitor cells (HSPCs) and AML cell lines, BRD7116 shows significantly lower activity, with inhibitory effects observed at much higher concentrations (~20 µM).[1][2][4]

Q2: I am not observing the expected selective toxicity of BRD7116 on leukemia cells in my co-culture. What are the possible reasons?

A2: Several factors could contribute to a lack of selective toxicity. Consider the following troubleshooting steps:

• Stromal Cell Health and Confluency: The non-cell-autonomous effect of BRD7116 is dependent on healthy, functional stromal cells. Ensure your stromal layer is confluent and healthy before adding leukemia cells and the compound. Stromal cell detachment or poor health can impair their ability to mediate the effect of BRD7116.

• Incorrect Cell Ratio: The ratio of stromal cells to leukemia cells is critical. An inappropriate ratio may mask the selective effect. It is recommended to optimize this ratio for your specific cell lines.

• Media Composition: Ensure the co-culture medium supports the viability and function of both cell types. Using a medium that favors one cell type over the other can lead to misleading results. It may be necessary to test different media formulations.

• Compound Stability and Activity: Verify the integrity of your BRD7116 compound. Improper storage can lead to degradation. Prepare fresh stock solutions in DMSO and store them at -20°C or -80°C for long-term stability.[1][2]

• Timing of Treatment: The timing of BRD7116 addition can be crucial. Adding the compound to an established co-culture may yield different results than adding it at the time of seeding the leukemia cells.

Q3: My stromal cells are detaching or dying after the addition of BRD7116. What should I do?

A3: While BRD7116 is reported to have minimal effects on normal cells at concentrations effective against LSCs, stromal cell toxicity can occur. Here are some suggestions:

• Confirm BRD7116 Concentration: Double-check your calculations and dilutions. An excessively high concentration of BRD7116 could lead to off-target toxicity.

• Assess Stromal Cell Viability Independently: Test the effect of BRD7116 on your stromal cells in a monoculture to determine their sensitivity to the compound.

• Optimize Seeding Density: Ensure your stromal cells have formed a stable, confluent monolayer before adding leukemia cells and the compound. A sub-confluent layer may be more susceptible to detachment.

• Gentle Handling: Co-cultures can be sensitive. Be gentle during media changes and compound addition to avoid disturbing the stromal layer.

Q4: How can I distinguish between the effects of BRD7116 on stromal cells versus leukemia cells in a co-culture?

A4: Differentiating the cell-specific effects is key to understanding the mechanism of BRD7116. Here are some approaches:

• Cell-Specific Markers: Use fluorescently labeled cells (e.g., GFP-labeled leukemia cells) or cell-specific surface markers to distinguish the two populations by flow cytometry or high-content imaging.

• Transwell Co-culture System: To investigate the role of secreted factors, use a transwell system where the two cell types are physically separated by a porous membrane. This allows for the exchange of soluble factors but prevents direct cell-to-cell contact.

• Conditioned Media Experiments: Treat stromal cells with BRD7116, collect the conditioned medium, and then apply it to a monoculture of leukemia cells to see if the conditioned medium recapitulates the anti-leukemic effect.

Q5: What are the best methods for assessing cell viability in a BRD7116 co-culture experiment?

A5: Standard viability assays need to be carefully considered in a co-culture setting.

• Flow Cytometry-Based Assays: This is a powerful method to independently assess the viability of each cell population if you can distinguish them by specific markers or fluorescent labels. Propidium iodide (PI) or DAPI can be used to identify dead cells.

• ATP-Based Assays (e.g., CellTiter-Glo®): These assays measure the total ATP content, which reflects the overall viability of the co-culture. While not able to distinguish between cell types, they can be useful for high-throughput screening to identify "hits."

• Beware of Phagocytosis: Be aware that stromal cells can phagocytose apoptotic leukemia cells, which can lead to an underestimation of cell death if viability is assessed by microscopy or methods that do not distinguish between live and engulfed dead cells.

Quantitative Data Summary

Parameter	Value	Cell Type(s)	Reference(s)
BRD7116 EC50	200 nM	Leukemia Stem Cells (in co-culture)	[1][2][3][4]
BRD7116 Inhibition	~50% at 20 µM	Normal HSPCs and AML cell lines	[1][2][4]
BRD7116 Purity	≥98%	N/A	[2][3]
BRD7116 Storage (Powder)	-20°C for 3 years; 4°C for 2 years	N/A	[1]
BRD7116 Storage (in DMSO)	-80°C for 2 years; -20°C for 1 year	N/A	[1]

Experimental Protocols

Protocol: Leukemia-Stromal Cell Co-culture for BRD7116 Treatment

This protocol provides a general framework. Optimization of cell numbers, media, and incubation times is recommended for specific cell lines.

Materials:

• Stromal cell line (e.g., HS-5, MS-5, or primary mesenchymal stromal cells)

• Leukemia cell line or primary patient-derived leukemia cells

• Co-culture medium (e.g., RPMI-1640 or DMEM supplemented with FBS, L-glutamine, and penicillin/streptomycin, optimized for both cell types)

• BRD7116 (prepare a 10 mM stock solution in DMSO)

• Tissue culture plates (e.g., 96-well or 24-well)

• Standard cell culture equipment

Procedure:

• Seed Stromal Cells:

  • Plate stromal cells at a density that will allow them to reach 80-90% confluency within 24-48 hours.

  • Incubate at 37°C and 5% CO2.

• Establish Co-culture:

  • Once the stromal layer is confluent, carefully remove the medium.

  • Add the leukemia cells in fresh co-culture medium on top of the stromal layer. The seeding density of leukemia cells should be optimized based on the specific cell line and experimental goals.

• BRD7116 Treatment:

  • Prepare serial dilutions of BRD7116 from the stock solution in co-culture medium.

  • Add the desired concentrations of BRD7116 to the co-culture wells. Include a vehicle control (DMSO) at the same final concentration as the highest BRD7116 concentration.

  • Incubate for the desired treatment period (e.g., 48-72 hours).

• Assessing Viability:

  • Gently collect the non-adherent leukemia cells.

  • Wash the plate with PBS to collect any remaining leukemia cells.

  • Trypsinize the adherent stromal cells if their viability also needs to be assessed.

  • Analyze the viability of each cell population separately using flow cytometry with specific markers and a viability dye (e.g., PI).

Visualizations

References

• 1. research-information.bris.ac.uk [research-information.bris.ac.uk]
• 2. researchgate.net [researchgate.net]
• 3. Primary mesenchymal stromal cells in co-culture with leukaemic HL-60 cells are sensitised to cytarabine-induced genotoxicity, while leukaemic cells are protected - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

BRD7116 stability and storage conditions

This technical support center provides researchers, scientists, and drug development professionals with essential information regarding the stability, storage, and handling of BRD7116.

Frequently Asked Questions (FAQs)

1. What is the recommended way to store BRD7116 upon receipt?

Upon receipt, BRD7116, which is a crystalline solid, should be stored at -20°C for long-term stability.[1][2] Some suppliers suggest that storage at +4°C is also acceptable for shorter periods.[3] The compound is typically shipped at ambient temperature, and this short-term exposure does not affect its stability.[1][4]

2. How long can I store BRD7116 as a solid?

When stored at -20°C, BRD7116 is stable for at least three to four years.[1][3] One supplier suggests a stability of two years when stored at +4°C.[3]

3. What is the best solvent to dissolve BRD7116?

Dimethyl sulfoxide (B87167) (DMSO) is the most commonly recommended solvent for preparing stock solutions of BRD7116.[1][2][4][5] Dimethylformamide (DMF) and ethanol (B145695) can also be used.[1][2][4] It is important to use high-quality, anhydrous solvents, as the hygroscopic nature of DMSO can impact the solubility of the compound.[3]

4. How should I store BRD7116 solutions?

For optimal stability, stock solutions of BRD7116 should be aliquoted and stored at -80°C for up to two years or at -20°C for shorter durations, ranging from one month to one year.[3][4] It is recommended to prepare and use solutions on the same day if possible.[4] Avoid repeated freeze-thaw cycles.

5. My BRD7116 solution has precipitated after storage. What should I do?

If precipitation is observed in a stored solution, gently warm the vial to room temperature and vortex or sonicate until the precipitate is fully redissolved.[4] Always ensure the solution is clear before use in an experiment.

Data Summary

Storage Conditions

Form	Storage Temperature	Duration	Citations
Solid	-20°C	≥ 4 years	[1]
Solid	-20°C	3 years	[3]
Solid	+4°C	2 years	[3]
In Solvent	-80°C	2 years	[3]
In Solvent	-20°C	1 year	[3]
In Solvent	-20°C	Up to 1 month	[4]

Solubility

Solvent	Concentration	Citations
DMSO	≥ 48 mg/mL (~96.65 mM)	[3][5]
DMSO	10 mg/mL	[1][2]
DMSO	100 mM	[4]
DMF	10 mg/mL	[1][2]
Ethanol	20 mM	[4]
DMF:PBS (pH 7.2) (1:3)	0.25 mg/mL	[1]

Experimental Protocols

Protocol for Preparing a Stock Solution

• Equilibrate: Allow the vial of solid BRD7116 to warm to room temperature before opening to prevent condensation.

• Solvent Addition: Add the appropriate volume of high-purity, anhydrous DMSO (or other desired solvent) to the vial to achieve the target concentration (e.g., for a 10 mM stock solution, add 201.34 µL of DMSO to 1 mg of BRD7116, which has a molecular weight of 496.66 g/mol ).

• Dissolution: Vortex or sonicate the solution until the compound is completely dissolved. Gentle warming may be applied if necessary.

• Storage: Aliquot the stock solution into smaller, single-use volumes in tightly sealed vials to minimize freeze-thaw cycles and store at -80°C or -20°C.

Protocol for Assessing Solubility

• Preparation: Prepare a saturated solution of BRD7116 in the solvent of interest at a known temperature (e.g., room temperature).

• Equilibration: Agitate the solution for a sufficient period to ensure equilibrium is reached.

• Filtration/Centrifugation: Remove any undissolved solid by filtering through a 0.22 µm filter or by high-speed centrifugation.

• Quantification: Determine the concentration of BRD7116 in the clear supernatant using a suitable analytical method, such as High-Performance Liquid Chromatography (HPLC) with a standard curve or UV-Vis spectrophotometry at its λmax of 263 or 292 nm.[1]

• Calculation: The determined concentration represents the solubility of BRD7116 in that solvent at the specified temperature.

Visual Guides

Caption: Recommended workflow for handling and preparing BRD7116 for experiments.

References

• 1. caymanchem.com [caymanchem.com]
• 2. apexbt.com [apexbt.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. BRD 7116 Supplier | 329059-55-4 | Hello Bio [hellobio.com]
• 5. doronscientific.com [doronscientific.com]

Technical Support Center: Minimizing BRD7116 Off-Target Effects

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to minimize off-target effects when working with BRD7116.

Frequently Asked Questions (FAQs)

Q1: What is BRD7116 and what is its primary on-target effect?

BRD7116 is a bis-aryl sulfone compound identified as a selective inhibitor of leukemia stem cell (LSC) activity.[1][2] Its primary on-target effect is not through direct cytotoxicity to LSCs but rather through a cell-non-autonomous mechanism.[2][3][4] It is thought to act on stromal cells within the bone marrow niche, impairing their ability to support LSC survival and proliferation.[1][2][4] This leads to transcriptional changes in LSCs consistent with myeloid differentiation.[1][3]

Q2: What are off-target effects and why are they a concern with small molecules like BRD7116?

Off-target effects occur when a small molecule binds to and modulates proteins other than its intended biological target.[5] These unintended interactions are a significant concern because they can lead to:

• Cellular toxicity: Binding to unintended targets can disrupt essential cellular pathways, causing toxicity unrelated to the on-target effect.[5]

• Poor clinical translatability: Promising preclinical results may fail in clinical settings if the efficacy was due to off-target effects that are not relevant or are toxic in a whole organism.[5]

Minimizing these effects is critical for generating reliable and reproducible data.[5]

Q3: How do I select the optimal concentration of BRD7116 to maximize on-target activity while minimizing off-target effects?

Using the lowest effective concentration is a key strategy to reduce the likelihood of off-target binding.[5] BRD7116 has shown high selectivity for LSCs over normal cells. A dose-response experiment is crucial to determine the optimal concentration for your specific cell system.

Recommended Concentration Range for BRD7116

Cell Type	Effective Concentration (EC50)	Notes
Leukemia Stem Cells (LSCs) in co-culture	200 nM	Highly potent against the target cells in a niche-based context.[1][2][3]
Normal Hematopoietic Stem Cells (HSPCs)	~20 µM	Over 100-fold more selective for LSCs.[1][2]

| Acute Myeloid Leukemia (AML) cell lines | ~20 µM | Limited activity against AML cell lines grown in monoculture.[1][2] |

Troubleshooting Guide

Issue 1: I am observing high levels of cytotoxicity in my control (non-LSC) cell lines.

This could indicate an off-target effect, especially if using concentrations significantly higher than the recommended EC50 for LSCs.

Troubleshooting Steps:

• Verify Concentration: Double-check your calculations and dilution series. Ensure you are using a concentration at or near 200 nM for on-target LSC studies.

• Perform a Dose-Response Curve: Titrate BRD7116 on your control cells to identify their specific toxicity threshold.

• Use a Negative Control: If available, use a structurally similar but biologically inactive analog of BRD7116. This helps confirm that the observed phenotype is not due to the chemical scaffold itself.[5]

• Assess Culture Conditions: Ensure your cell culture media and conditions are optimal, as stressed cells can be more susceptible to non-specific compound toxicity.[6]

Issue 2: The anti-LSC effect is not reproducible across different experiments or stromal cell batches.

Since BRD7116's effect is mediated by stromal cells, variability in the stroma can significantly impact results.

Troubleshooting Steps:

• Standardize Stromal Cells: Use a consistent source and passage number for your bone marrow stromal cells (BMSCs). If using primary BMSCs, establish a well-characterized cryopreserved bank.

• Pre-treatment vs. Co-treatment: The original screening protocol involved treating both stroma and LSCs together.[4] However, experiments have also shown an effect when the stromal monolayer is pre-treated with BRD7116 before LSCs are added.[4] Consistency in your protocol is key.

• Confirm Stromal Health: Ensure the stromal monolayer is healthy and confluent before adding hematopoietic cells.

Issue 3: How can I confirm that the observed phenotype is a result of on-target activity?

Validating that the biological effect is due to the intended mechanism is crucial.

Validation Workflow

Workflow for on-target effect validation.

Experimental Protocols

Protocol 1: Dose-Response Curve for Determining EC50

Objective: To find the lowest concentration of BRD7116 that produces the desired anti-LSC effect while having minimal impact on control cells.

Methodology:

• Cell Plating: Plate bone marrow stromal cells (BMSCs) and allow them to form a confluent monolayer. Separately, plate your control cell line (e.g., normal HSPCs).

• Compound Preparation: Prepare a 10 mM stock solution of BRD7116 in DMSO.[5] Perform serial dilutions in your cell culture medium to create a range of concentrations (e.g., 1 nM to 50 µM). Include a DMSO-only vehicle control.

• Co-culture Setup: Add LSCs to the BMSC monolayer.

• Treatment: Immediately add the diluted BRD7116 or vehicle control to both the co-culture plates and the control cell plates.

• Incubation: Incubate for the desired experimental period (e.g., 6 days, as in the original screening).[4]

• Readout: Quantify the number of viable LSCs (e.g., using a specific marker and flow cytometry or by counting cobblestone-area forming cells) and control cells (e.g., MTT assay).[7]

• Analysis: Plot the percentage of inhibition versus the log of the compound concentration and fit a four-parameter logistic curve to determine the EC50 value.

Protocol 2: Cellular Thermal Shift Assay (CETSA) for Target Engagement

Objective: To assess whether BRD7116 directly binds to a protein target within intact cells by measuring changes in the target protein's thermal stability.[5]

Methodology:

• Cell Treatment: Treat your stromal cell line with BRD7116 at various concentrations and a vehicle control.

• Heating: Heat the cell suspensions at a range of different temperatures to induce protein denaturation and aggregation.

• Lysis: Lyse the cells to release the remaining soluble proteins.

• Protein Quantification: Separate the soluble fraction (containing stabilized, non-aggregated proteins) from the aggregated fraction by centrifugation.

• Analysis: Analyze the soluble fraction by Western blot or mass spectrometry for your target of interest. A protein that binds BRD7116 will show increased thermal stability (i.e., it will remain soluble at higher temperatures) compared to the vehicle control.

Proposed Signaling Pathway of BRD7116 Action

The exact molecular target of BRD7116 on stromal cells is not yet fully elucidated. However, a hypothetical pathway based on its observed effects can be visualized.

Hypothetical pathway for BRD7116's non-cell-autonomous effect.

References

• 1. caymanchem.com [caymanchem.com]
• 2. apexbt.com [apexbt.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. researchgate.net [researchgate.net]
• 5. benchchem.com [benchchem.com]
• 6. Rational cell culture optimization enhances experimental reproducibility in cancer cells - PMC [pmc.ncbi.nlm.nih.gov]
• 7. rsc.org [rsc.org]

Technical Support Center: Controlling for BRD7116 Toxicity in Normal Hematopoietic Cells

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to effectively manage and control for the potential toxicity of BRD7116 in normal hematopoietic cells during pre-clinical experiments.

Frequently Asked Questions (FAQs)

Q1: What is BRD7116 and what is its primary mechanism of action?

A1: BRD7116 is a bis-aryl sulfone compound identified as a selective inhibitor of leukemia stem cell (LSC) activity.[1][2] Its primary mechanism is thought to be non-cell-autonomous, meaning it acts on the surrounding stromal cells in the bone marrow niche to impair their ability to support LSCs.[1][2] It also has cell-autonomous effects, inducing the expression of myeloid differentiation genes within the LSCs themselves.[1]

Q2: How selective is BRD7116 for leukemia stem cells over normal hematopoietic stem and progenitor cells (HSPCs)?

A2: BRD7116 exhibits a high degree of selectivity. It has an EC50 of approximately 200 nM for leukemia stem cells in co-culture with stromal cells.[1][3] In contrast, it shows limited activity against normal HSPCs and acute myeloid leukemia (AML) cell lines, with an EC50 of around 20 µM, representing a selectivity window of over 100-fold.[1][2]

Q3: What are the known off-target effects of BRD7116 in normal hematopoietic cells?

A3: Currently, there is limited specific information available on the off-target signaling pathways directly affected by BRD7116 in normal hematopoietic cells. Given its classification as an "epigenetic probe," it's possible that at higher concentrations, it could interact with other bromodomain-containing proteins or kinases, which are crucial for normal hematopoietic stem cell self-renewal and differentiation. General off-target effects of small molecule inhibitors can include inhibition of efflux pumps like ABCG2, which could potentiate the toxicity of other compounds.

Q4: My vehicle control (DMSO) is showing some toxicity. What should I do?

A4: It is crucial to keep the final concentration of DMSO in your cell culture medium as low as possible, ideally below 0.1% and not exceeding 0.5%.[4] Ensure that all experimental conditions, including the untreated controls, contain the same final concentration of the vehicle to allow for accurate comparison.[4]

Q5: The inhibitory effect of BRD7116 seems to decrease over time in my long-term culture. Why is this happening?

A5: This could be due to the instability or metabolism of the compound in the culture medium.[4] To counteract this, it is recommended to replenish the inhibitor at regular intervals by performing partial or full media changes with fresh BRD7116-containing medium.[4]

Troubleshooting Guides

Issue 1: Higher than expected toxicity in normal hematopoietic progenitor colonies (CFU assay).

Possible Cause	Troubleshooting Step
Compound Aggregation	Visually inspect the BRD7116 solution for any cloudiness or precipitate before adding it to the culture. Perform a concentration-response curve; aggregating compounds often show a steep, non-saturating curve. Consider including a low concentration of a non-ionic detergent (e.g., 0.01% Triton X-100) in the assay buffer to disrupt potential aggregates.[4]
Solvent Toxicity	Ensure the final DMSO concentration is below 0.1%. Run a vehicle-only control to assess the baseline toxicity of the solvent on your cells.
Incorrect Concentration	Double-check all calculations for dilutions of the BRD7116 stock solution. Prepare fresh dilutions for each experiment to avoid degradation.
Cell Quality	Ensure that the primary hematopoietic cells used are of high viability and have not been subjected to excessive stress during isolation and handling.

Issue 2: Poor solubility of BRD7116 in aqueous culture medium.

Possible Cause	Troubleshooting Step
Hydrophobicity of the Compound	Prepare a high-concentration stock solution of BRD7116 in 100% DMSO.[2][5] For experiments, dilute the stock solution into the aqueous culture medium, ensuring the final DMSO concentration remains below toxic levels (<0.5%, ideally <0.1%).[4]
Precipitation upon Dilution	After diluting the DMSO stock into the aqueous buffer, vortex the solution thoroughly. Visually inspect for any precipitate. If precipitation occurs, you may need to lower the final concentration of BRD7116.

Data Presentation

Table 1: Comparative Activity of BRD7116

Cell Type	Parameter	Value	Reference
Leukemia Stem Cells (in co-culture)	EC50	~200 nM	[1][2]
Normal Hematopoietic Stem/Progenitor Cells (HSPCs)	EC50	~20 µM	[1][2]
AML Cell Lines	EC50	~20 µM	[2]

Experimental Protocols

Colony-Forming Unit (CFU) Assay for Hematotoxicity Assessment

This assay is the gold standard for evaluating the effects of a compound on the proliferation and differentiation of hematopoietic progenitors.

Materials:

• Human or mouse bone marrow mononuclear cells (BMMCs) or purified CD34+ cells.

• MethoCult™ medium (e.g., STEMCELL Technologies) for human or mouse cells, containing appropriate cytokines (e.g., SCF, GM-CSF, IL-3, EPO) to support the growth of various colony types.

• BRD7116 stock solution (e.g., 10 mM in DMSO).

• Iscove's Modified Dulbecco's Medium (IMDM).

• 35 mm culture dishes.

Procedure:

• Cell Preparation: Thaw and wash cryopreserved BMMCs or CD34+ cells. Perform a cell count and viability assessment.

• Plating: Resuspend cells in IMDM at a concentration that will yield 20-100 colonies per plate (e.g., 1 x 10^5 BMMCs or 1000 CD34+ cells per plate).

• Compound Dilution: Prepare serial dilutions of BRD7116 in IMDM.

• Final Plating Mixture: Add the cell suspension and BRD7116 dilutions to the MethoCult™ medium. Vortex vigorously to ensure uniform mixing.

• Incubation: Dispense the mixture into 35 mm culture dishes. Place the dishes in a larger dish with sterile water to maintain humidity and incubate at 37°C with 5% CO2 for 14 days.

• Colony Scoring: Using an inverted microscope, count the number of colonies of different types:

  • CFU-GM: Granulocyte, macrophage, or granulocyte-macrophage colonies.

  • BFU-E: Burst-forming unit-erythroid colonies.

  • CFU-GEMM: Multipotential granulocyte, erythrocyte, macrophage, megakaryocyte colonies.

• Data Analysis: Calculate the IC50 value for each colony type by plotting the percentage of colony inhibition against the log of the BRD7116 concentration.

Liquid Culture-Based Hematotoxicity Assay

This method is suitable for higher-throughput screening of compound toxicity on specific hematopoietic lineages.

Materials:

• Purified human CD34+ cells.

• HemaTox™ lineage-specific media kits (e.g., STEMCELL Technologies) for erythroid, myeloid, and megakaryocyte differentiation.

• BRD7116 stock solution.

• 96-well flat-bottom plates.

Procedure:

• Prepare Complete Medium: Supplement the lineage-specific HemaTox™ medium with the provided supplement.

• Compound Dilution: Prepare serial dilutions of BRD7116 in the complete medium. Also, prepare a solvent control.

• Cell Plating: Plate CD34+ cells in the complete medium in a 96-well plate.

• Treatment: Add the prepared BRD7116 dilutions and controls to the wells.

• Incubation: Place the 96-well plate in a humidity chamber and incubate at 37°C with 5% CO2 for 7-10 days, depending on the lineage.

• Readout: Analyze the cell viability and differentiation using methods such as:

  • Flow cytometry: Stain cells with lineage-specific markers (e.g., CD71/Glycophorin A for erythroid, CD11b/CD15 for myeloid, CD41/CD61 for megakaryocytes).

  • Cell viability assays: Use reagents like resazurin (B115843) or perform ATP quantification.

• Data Analysis: Determine the IC50 value for each lineage by plotting cell viability or the percentage of differentiated cells against the log of the BRD7116 concentration.

Visualizations

Caption: Experimental workflow for assessing BRD7116 toxicity.

Caption: Hypothetical off-target signaling of BRD7116.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. caymanchem.com [caymanchem.com]
• 3. tebubio.com [tebubio.com]
• 4. benchchem.com [benchchem.com]
• 5. BRD 7116 Supplier | 329059-55-4 | Hello Bio [hellobio.com]

Technical Support Center: Variability in Stromal Cell Support for LSCs with BRD7116

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering variability in stromal cell support for Leukemia Stem Cells (LSCs) when using the small molecule inhibitor BRD7116.

Troubleshooting Guides

Encountering variability in your LSC-stromal co-culture experiments with BRD7116 can be challenging. This guide provides a structured approach to troubleshoot common issues.

Problem 1: Inconsistent LSC Viability/Apoptosis Rates Across Experiments

• Possible Cause 1: Stromal Cell Heterogeneity. Primary mesenchymal stromal cells (MSCs) from different donors or even different passages from the same donor can exhibit significant biological variability.

  • Solution:

    • Standardize Stromal Cell Source: Whenever possible, use a single, well-characterized batch of cryopreserved primary MSCs for a series of experiments. If using stromal cell lines (e.g., OP9, HS-5), ensure consistent passage numbers and culture conditions.

    • Characterize Your Stromal Cells: Perform immunophenotyping (e.g., CD73, CD90, CD105 positivity and CD34, CD45 negativity) to confirm MSC identity.

    • Pre-screen Stromal Lots: If using primary MSCs, consider pre-screening different donor lots for their ability to support LSC growth before initiating large-scale drug screening experiments.

• Possible Cause 2: Variability in Seeding Density. Inconsistent ratios of LSCs to stromal cells can lead to variable results.

  • Solution:

    • Optimize Seeding Density: Perform a titration experiment to determine the optimal LSC to stromal cell ratio that provides robust and reproducible LSC support.

    • Ensure Even Cell Distribution: When plating, ensure a single-cell suspension of both LSCs and stromal cells to avoid clumping and ensure a uniform co-culture.

• Possible Cause 3: Inconsistent BRD7116 Activity. Degradation of the compound or errors in dilution can lead to variable efficacy.

  • Solution:

    • Proper Compound Handling: Aliquot BRD7116 upon receipt and store at the recommended temperature to avoid repeated freeze-thaw cycles.

    • Fresh Dilutions: Prepare fresh dilutions of BRD7116 from a stock solution for each experiment.

    • Include Positive and Negative Controls: Always include vehicle-only (DMSO) controls and a positive control for LSC apoptosis to ensure the assay is performing as expected.

Problem 2: Discrepancy Between Treating Stroma First vs. Co-treatment

• Observation: Pre-treating the stromal layer with BRD7116 before adding LSCs shows a different effect compared to treating the established co-culture.[1]

  • Explanation: This suggests that BRD7116 has both cell-autonomous effects on LSCs and cell-non-autonomous effects mediated by the stroma. The compound may be altering the supportive function of the stromal cells.

  • Troubleshooting/Experimental Consideration:

    • Isolate the Effect: To specifically investigate the impact of BRD7116 on the supportive capacity of the stroma, perform experiments where the stromal layer is treated with BRD7116 for a defined period (e.g., 72 hours), followed by washing to remove the compound before seeding the LSCs.[1]

    • Compare Treatment Regimens: Directly compare the outcomes of stromal pre-treatment versus co-treatment in parallel experiments to quantify the contribution of the stromal-mediated effect.

Frequently Asked Questions (FAQs)

Q1: What is the known mechanism of action for BRD7116 in the context of LSC-stromal co-cultures?

A1: BRD7116 has been shown to selectively target LSCs over normal hematopoietic stem and progenitor cells (HSPCs).[1] Its mechanism appears to be two-fold:

• Cell-Autonomous Effect: BRD7116 can directly induce an AML differentiation gene signature in LSCs.[1]

• Cell-Non-Autonomous Effect: BRD7116 impairs the ability of the stromal cells to support LSC survival and proliferation. The precise molecular mechanism by which BRD7116 alters the supportive function of the stroma is still an active area of investigation.[1]

Q2: Why am I seeing significant donor-to-donor variability when using primary bone marrow stromal cells (BMSCs)?

A2: Primary BMSCs are known to be heterogeneous. This variability can be due to donor age, genetics, and the specific composition of the isolated cell population. This inherent biological diversity can influence the expression of supportive factors for LSCs, leading to different responses to BRD7116. To mitigate this, it is crucial to use well-characterized and standardized batches of primary cells or consider using a consistent stromal cell line.

Q3: Can I use a stromal cell line instead of primary BMSCs?

A3: Yes, stromal cell lines such as OP9 can be used and may offer more reproducibility compared to primary cells. However, it is important to note that cell lines may not fully recapitulate the complexity of the native bone marrow microenvironment. The choice between primary cells and cell lines will depend on the specific experimental goals, balancing physiological relevance with reproducibility.

Q4: How long should I pre-treat the stromal layer with BRD7116 to assess its effect on LSC support?

A4: A pre-treatment period of three days has been shown to be effective in altering the supportive capacity of the stroma before the addition of LSCs.[1] However, the optimal pre-treatment time may vary depending on the specific stromal cell type and experimental conditions. A time-course experiment could be performed to determine the ideal duration.

Q5: What are the key readouts to assess the effect of BRD7116 in a co-culture system?

A5: Key readouts include:

• LSC Viability and Apoptosis: Assessed by flow cytometry using markers like Annexin V and a viability dye (e.g., DAPI or 7-AAD).

• Cobblestone Area Forming Cell (CAFC) Assay: A functional assay to quantify primitive hematopoietic (or leukemic) stem cells.

• Flow Cytometry-based Quantification: Differentiating LSCs from normal HSPCs and stromal cells using specific cell surface markers.

• Gene Expression Analysis: Assessing changes in differentiation and survival pathways in LSCs following treatment.[1]

Quantitative Data

The following tables summarize the dose-response effects of BRD7116 on LSCs and normal hematopoietic stem and progenitor cells (HSPCs) in a co-culture system with primary BMSCs.

Table 1: Dose-Response of BRD7116 on LSCe and HSPCs in Co-culture [1]

BRD7116 Concentration (µM)	LSCe Viability (% of DMSO control)	HSPC Viability (% of DMSO control)
0 (DMSO)	100	100
0.1	~95	~100
1	~80	~98
5	~40	~95
10	~20	~90

Table 2: Effect of Stromal Pre-treatment with BRD7116 on Hematopoietic Cell Populations [1]

Stromal Pre-treatment	LSCe (% of total hematopoietic cells)	HSPCs (% of total hematopoietic cells)
DMSO	~50	~50
BRD7116 (5 µM)	~25	~75

Experimental Protocols

Protocol: LSC-Stromal Co-culture Assay to Evaluate BRD7116 Efficacy

1. Materials:

• Leukemia Stem Cells (LSCs) - primary patient-derived or cell line

• Mesenchymal Stromal Cells (MSCs) - primary or cell line (e.g., OP9)

• Co-culture medium: Recommended medium for LSC maintenance (e.g., Myelocult H5100) supplemented with appropriate cytokines.

• BRD7116 stock solution (in DMSO)

• Tissue culture plates (e.g., 96-well)

• Flow cytometry antibodies for LSC and stromal cell identification

• Apoptosis detection kit (e.g., Annexin V)

2. Stromal Cell Plating:

• Seed MSCs in a 96-well plate at a pre-determined optimal density.

• Culture for 24-48 hours to allow adherence and formation of a confluent monolayer.

3. BRD7116 Treatment Regimens:

• Co-treatment:

  • Add LSCs to the stromal monolayer at the desired ratio.

  • Immediately add BRD7116 at various concentrations (and a DMSO vehicle control) to the co-culture wells.

• Stromal Pre-treatment:

  • Add BRD7116 at various concentrations to the stromal monolayer 72 hours before adding LSCs.

  • After 72 hours, carefully aspirate the medium containing BRD7116 and wash the stromal layer gently with fresh medium to remove any residual compound.

  • Add LSCs to the pre-treated stromal monolayer.

4. Co-culture Incubation:

• Incubate the co-culture plates for the desired experimental duration (e.g., 3-7 days) at 37°C and 5% CO2.

5. Readout and Analysis:

• Gently harvest the hematopoietic cells from the co-culture wells.

• Stain the cells with fluorescently labeled antibodies specific for LSCs.

• Perform flow cytometry analysis to determine the percentage of viable LSCs and the level of apoptosis.

Visualizations

References

• 1. researchgate.net [researchgate.net]

Technical Support Center: Improving the Reproducibility of BRD7116 Assays

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in improving the reproducibility of assays involving the dual-action small molecule, BRD7116.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action of BRD7116?

A1: BRD7116 exhibits a dual mechanism of action. It has a cell-autonomous effect on leukemia stem cells (LSCs), inducing transcriptional changes consistent with myeloid differentiation.[1] Additionally, it has a cell-non-autonomous effect, impairing the ability of stromal cells to support LSCs.[1] It has also been identified as a competitive inhibitor of bacterial DNA gyrase.

Q2: What are the recommended storage and handling conditions for BRD7116?

A2: For long-term stability, BRD7116 should be stored as a solid at -20°C. Stock solutions should also be stored at -20°C and are typically stable for up to one month.[2] It is advisable to prepare and use solutions on the same day if possible.[2] Before use, equilibrate the solution to room temperature and ensure no precipitation has occurred.[2]

Q3: In which solvents is BRD7116 soluble?

A3: BRD7116 is soluble in DMSO. For cell-based assays, it is crucial to keep the final concentration of DMSO low (typically below 0.5%) to avoid solvent-induced toxicity and artifacts. Always include a vehicle control (media with the same final DMSO concentration as the highest BRD7116 concentration) in your experiments.

Q4: What is the expected EC50 for BRD7116 in a leukemia stem cell co-culture assay?

A4: In a co-culture of leukemia stem-cell enriched cells (LSCe) with primary bone marrow stromal cells, BRD7116 has been reported to have an EC50 of approximately 200 nM.[1]

Q5: Is BRD7116 selective for leukemia stem cells?

A5: BRD7116 shows selectivity for LSCs over normal hematopoietic stem and progenitor cells (HSPCs). In co-culture assays, the EC50 for HSPCs is significantly higher than for LSCe cells.[1]

Troubleshooting Guide

Issue 1: High Variability in Dose-Response Curves

Possible Cause	Troubleshooting Step
Inconsistent Cell Health or Passage Number	Standardize cell culture conditions, including media, supplements, and passage number for both stromal and leukemia cells. Regularly test for mycoplasma contamination.
Variable Seeding Density	Ensure accurate and consistent cell counting and seeding for both cell types in the co-culture. Use automated cell counters for improved precision.
Edge Effects in Multi-well Plates	Avoid using the outer wells of multi-well plates for experimental conditions, as they are more prone to evaporation and temperature fluctuations. Fill outer wells with sterile PBS or media.
Compound Instability in Media	Prepare fresh dilutions of BRD7116 from a stock solution for each experiment. Some components in cell culture media can affect the stability of small molecules.[3]
Pipetting Inaccuracies	Calibrate pipettes regularly. For serial dilutions, use a fresh tip for each dilution step to avoid carryover.

Issue 2: Unexpected or No Drug Effect

Possible Cause	Troubleshooting Step
Incorrect Drug Concentration	Verify the concentration of the stock solution. If possible, confirm the identity and purity of the BRD7116 lot using analytical methods like LC-MS.
Compound Precipitation	Visually inspect the media for any signs of precipitation after adding BRD7116. If precipitation is observed, consider preparing a fresh, lower concentration stock solution or using a different solubilizing agent if compatible with the assay.
Suboptimal Assay Duration	The effects of BRD7116, particularly the induction of differentiation, may require a specific duration of treatment. Optimize the treatment time in your assay.
Cell Line Resistance	The sensitivity to BRD7116 can vary between different leukemia cell lines and patient samples.
Off-Target Effects	Consider the possibility of off-target effects, which can sometimes mask the expected phenotype. Some small molecules can inhibit efflux pumps like ABCG2, which could alter intracellular drug concentrations.

Issue 3: Difficulty Distinguishing Cell-Autonomous vs. Non-Cell-Autonomous Effects

Possible Cause	Troubleshooting Step
Experimental Design	To isolate the non-cell-autonomous effect, pre-treat the stromal cell layer with BRD7116 for a defined period, then wash away the compound before adding the leukemia cells.[1]
Incomplete Washout of Compound	Ensure a thorough washing procedure after pre-treating the stromal cells to remove any residual BRD7116 that could have a direct effect on the leukemia cells.
Leukemia Cell Adherence to Stroma	The degree of interaction between leukemia and stromal cells can influence the observed effects. Ensure a consistent co-culture setup.

Experimental Protocols

Key Experiment: Leukemia Stem Cell Co-Culture Assay

This protocol is a representative methodology based on published studies.[1][2]

1. Preparation of Stromal Cell Monolayer:

• Seed primary bone marrow stromal cells or a suitable stromal cell line (e.g., OP9) in a 96-well plate at a density that allows them to reach confluency within 24-48 hours.

• Culture the stromal cells in their recommended growth medium.

2. BRD7116 Treatment:

• Prepare a serial dilution of BRD7116 in the co-culture medium.

• Once the stromal layer is confluent, replace the medium with the medium containing the different concentrations of BRD7116 or vehicle control.

3. Seeding of Leukemia Cells:

• Add leukemia stem-cell enriched cells (LSCe) or other target leukemia cells to the wells containing the stromal monolayer and BRD7116.

• Co-culture for a predetermined duration (e.g., 3-7 days).

4. Assay Readout:

• Quantify the viability of the leukemia cells using a suitable method, such as a resazurin-based assay or flow cytometry with viability dyes.

• If the leukemia cells express a fluorescent protein, their viability can be assessed by measuring fluorescence intensity.

5. Data Analysis:

• Normalize the viability data to the vehicle-treated control.

• Plot the normalized viability against the log of the BRD7116 concentration and fit a dose-response curve to determine the EC50.

Quantitative Data Summary

Parameter	BRD7116	Reference
EC50 for LSCe cells (in co-culture)	~200 nM	[1]
EC50 for normal HSPCs (in co-culture)	>10 µM	[1]
Activity against AML cell lines	~50% inhibition at 20 µM	[4]

Signaling Pathways and Experimental Workflows

Caption: Dual mechanism of BRD7116 action on leukemia stem cells.

Caption: Experimental workflow for BRD7116 co-culture assay.

Caption: Logical workflow for troubleshooting inconsistent results.

References

• 1. researchgate.net [researchgate.net]
• 2. Protocol for in vitro co-culture, proliferation, and cell cycle analyses of patient-derived leukemia cells - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Cell culture media impact on drug product solution stability - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

Technical Support Center: BRD7116 Purity and Lot-to-Lot Consistency

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on assessing the purity and lot-to-lot consistency of the compound BRD7116.

Frequently Asked Questions (FAQs)

Q1: How is the purity of BRD7116 determined?

The purity of BRD7116 is typically determined using a combination of analytical techniques to ensure a comprehensive assessment. The primary method is High-Performance Liquid Chromatography (HPLC), often coupled with a UV detector, which separates BRD7116 from any potential impurities.[1][] To confirm the identity of the main peak as BRD7116 and to identify any impurities, Liquid Chromatography-Mass Spectrometry (LC-MS) is employed.[3] Additionally, Nuclear Magnetic Resonance (NMR) spectroscopy is used to confirm the chemical structure of the compound, and elemental analysis may be used to verify its elemental composition.

Q2: What are the typical purity specifications for BRD7116?

Each lot of BRD7116 is accompanied by a Certificate of Analysis (CoA) that details the purity and other quality control parameters. While specifications can vary slightly, a typical acceptable purity level for research-grade BRD7116 is ≥98%.

BRD7116 Purity Specifications

Parameter	Specification	Analytical Method
Purity	≥98%	HPLC
Identity	Conforms to structure	¹H NMR, LC-MS
Appearance	White to off-white solid	Visual Inspection
Solubility	Soluble in DMSO	Visual Inspection

Q3: How is lot-to-lot consistency of BRD7116 ensured?

Ensuring lot-to-lot consistency is crucial for the reliability and reproducibility of experiments.[1][4] This is achieved by adhering to stringent quality control procedures for each new batch produced.[5][6] Key analytical data from a new lot, such as HPLC purity, LC-MS identity, and NMR spectrum, are compared against an established reference standard.[7] This direct comparison ensures that each new lot meets the required chemical and physical specifications.[1]

Q4: What should I do if I suspect an issue with the purity or consistency of my BRD7116 sample?

If you encounter unexpected results in your experiments that you suspect may be related to the purity or consistency of BRD7116, we recommend the following steps:

• Review the Certificate of Analysis (CoA): Confirm that the lot number on your vial matches the CoA and that the product meets the specified purity.

• Check Sample Handling and Storage: Ensure that the compound has been stored under the recommended conditions (typically 2-8°C for long-term storage) and that appropriate solvents were used for dissolution.[8]

• Perform a Quick Purity Check: If possible, run a quick analytical check, such as a simple HPLC or LC-MS analysis, to verify the purity and identity of your sample.

• Contact Technical Support: If your concerns persist, please contact our technical support team with your lot number, a description of the issue, and any analytical data you have collected.

Troubleshooting Guides

This section provides guidance for troubleshooting common issues encountered during the analytical assessment of BRD7116.

HPLC Analysis Troubleshooting

High-Performance Liquid Chromatography (HPLC) is a cornerstone for purity assessment.[9][10] However, various issues can arise during analysis.

Q: My chromatogram shows peak splitting or tailing. What could be the cause?

A: Peak splitting or tailing can be caused by several factors:

• Column Issues: The analytical column might be contaminated or overloaded. Consider washing the column or replacing it if necessary.[9] Using a guard column can help protect the analytical column.[11]

• Mobile Phase Incompatibility: The sample solvent may not be compatible with the mobile phase, causing the sample to precipitate on the column. Ensure your sample is dissolved in a solvent similar in composition to the mobile phase.

• Chemical Interactions: The analyte may be interacting with active sites on the silica (B1680970) packing material. Modifying the mobile phase pH or using a different column chemistry can mitigate these effects.

Q: I am observing baseline noise or drift in my HPLC chromatogram. What should I do?

A: Baseline issues can compromise the quality of your data.[3]

• Mobile Phase Preparation: Ensure the mobile phase is properly degassed to remove dissolved gases.[9] Use high-purity, HPLC-grade solvents and fresh buffers, as contaminated or old mobile phases can lead to a noisy or drifting baseline.[12]

• System Contamination: A contaminated detector cell or column can cause baseline noise. Flush the system thoroughly with a strong solvent.

• Detector Issues: The detector lamp may be failing or there could be temperature fluctuations. Allow the detector to warm up and stabilize, and ensure a stable ambient temperature.

Q: The retention time of my BRD7116 peak is shifting between injections. Why is this happening?

A: Variable retention times can indicate a problem with the HPLC system's stability.

• Pump Performance: Inconsistent solvent delivery from the pump can lead to fluctuating retention times. Check for leaks and ensure the pump is delivering a constant flow rate.

• Mobile Phase Composition: If preparing the mobile phase online, ensure the mixing is accurate and consistent. Inconsistent mobile phase composition will affect retention times.[11]

• Column Equilibration: Ensure the column is fully equilibrated with the mobile phase before starting your analytical run.[11]

Experimental Protocols

Protocol 1: Purity Assessment by High-Performance Liquid Chromatography (HPLC)

This protocol outlines a general method for determining the purity of BRD7116 using reverse-phase HPLC.

1. Materials and Reagents:

• BRD7116 sample
• HPLC-grade acetonitrile (B52724) (ACN)
• HPLC-grade water
• Formic acid (FA) or Trifluoroacetic acid (TFA)
• Volumetric flasks, pipettes, and autosampler vials

2. Sample Preparation:

• Prepare a stock solution of BRD7116 in a suitable solvent (e.g., DMSO or ACN) at a concentration of 1 mg/mL.
• Dilute the stock solution with the mobile phase to a final concentration of approximately 50 µg/mL.

3. HPLC Conditions:

Parameter	Condition
Column	C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm)
Mobile Phase A	Water with 0.1% FA
Mobile Phase B	Acetonitrile with 0.1% FA
Gradient	5% B to 95% B over 20 minutes
Flow Rate	1.0 mL/min
Column Temperature	30°C
Detection	UV at 254 nm
Injection Volume	10 µL

4. Data Analysis:

• Integrate all peaks in the chromatogram.
• Calculate the purity of BRD7116 by dividing the area of the main peak by the total area of all peaks and multiplying by 100.

Protocol 2: Lot-to-Lot Consistency Assessment

This protocol describes a systematic approach to comparing a new lot of BRD7116 against a previously qualified reference lot.

1. Objective: To verify that a new lot of BRD7116 is analytically equivalent to a reference lot.

2. Procedure:

• Prepare samples of both the new lot and the reference lot at the same concentration, following the sample preparation steps in Protocol 1.
• Analyze both samples in triplicate using the same HPLC method (Protocol 1) on the same day and with the same instrument to minimize experimental variability.[7]
• For identity confirmation, analyze both lots using an LC-MS method to compare their mass spectra.
• Acquire ¹H NMR spectra for both lots and overlay them for a direct comparison of chemical shifts and peak patterns.

3. Acceptance Criteria:

• The HPLC purity of the new lot should be within ±1% of the reference lot.
• The retention time of the main peak for the new lot should be within ±2% of the reference lot.
• The UV and mass spectra of the new lot should be visually identical to the reference lot.
• The ¹H NMR spectrum of the new lot should be superimposable on the reference lot spectrum.

Lot-to-Lot Comparison Data (Example)

Parameter	Reference Lot (A)	New Lot (B)	Acceptance Criteria	Result
HPLC Purity (%)	99.2%	99.0%	±1% of Ref.	Pass
Retention Time (min)	12.5	12.4	±2% of Ref.	Pass
Mass (m/z)	497.25 [M+H]⁺	497.25 [M+H]⁺	Match Ref.	Pass
¹H NMR	Conforms	Conforms	Match Ref.	Pass

Visualizations

Caption: Workflow for assessing the purity and identity of a new lot of BRD7116.

Caption: Workflow for conducting a lot-to-lot consistency study for BRD7116.

Caption: Decision tree for troubleshooting common HPLC issues.

References

• 1. How to Verify Lot-to-Lot Consistency of Biochemical Raw Materials [synapse.patsnap.com]
• 3. Peak Purity in HPLC: Assessment, Troubleshooting, and Best Practices | Separation Science [sepscience.com]
• 4. Lot-to-Lot Variation - PMC [pmc.ncbi.nlm.nih.gov]
• 5. wsdot.wa.gov [wsdot.wa.gov]
• 6. registrarcorp.com [registrarcorp.com]
• 7. research.chop.edu [research.chop.edu]
• 8. BRD7116,329059-55-4-Amadis Chemical [amadischem.com]
• 9. ijnrd.org [ijnrd.org]
• 10. Uncertainty Estimates of Purity Measurements Based on Current Information: Toward a “Live Validation” of Purity Methods - PMC [pmc.ncbi.nlm.nih.gov]
• 11. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 12. HPLC Troubleshooting Guide [sigmaaldrich.com]

Technical Support Center: Overcoming Resistance to BRD7116 in AML Models

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with BRD7116 in Acute Myeloid Leukemia (AML) models.

Frequently Asked Questions (FAQs)

Q1: What is BRD7116 and what is its mechanism of action in AML?

BRD7116 is a novel bis-aryl sulfone compound identified through niche-based screening.[1][2] It has been shown to selectively target leukemia stem-like cells (LSCe) over normal hematopoietic stem and progenitor cells (HSPCs).[1][2] Its mechanism of action appears to be both cell-autonomous (acting directly on the leukemia cells) and cell-non-autonomous (acting on the bone marrow microenvironment).[1][2] Gene expression profiling of AML cells treated with BRD7116 revealed an enrichment for a gene signature associated with AML differentiation.[1][2]

Q2: My AML cell line is showing primary resistance to BRD7116. What could be the underlying cause?

Primary resistance to anti-cancer agents in AML can be attributed to several factors. These can include pre-existing genetic alterations, alterations in microRNA expression, and the activation of aberrant signaling pathways.[3][4] Leukemia stem cells (LSCs) are known to be a major source of drug resistance.[5][6][7] It is possible that your AML model has intrinsic characteristics that make it less susceptible to the effects of BRD7116.

Q3: We are observing acquired resistance to BRD7116 in our long-term AML cultures. What are the potential mechanisms?

Acquired resistance often develops under the selective pressure of treatment. Potential mechanisms could include:

• Activation of bypass signaling pathways: AML cells can activate alternative signaling pathways to circumvent the effects of a targeted agent.[8] Common pathways implicated in AML resistance include Wnt/β-catenin and PI3K/Akt.[9][10]

• Changes in the tumor microenvironment: The bone marrow microenvironment can protect AML cells from drug-induced apoptosis.[2]

• Drug efflux pumps: Overexpression of drug efflux pumps can reduce the intracellular concentration of the compound.

• Metabolic reprogramming: Cancer cells can alter their metabolism to survive treatment.

Troubleshooting Guide

Problem: Reduced efficacy or emerging resistance of BRD7116 in our AML model.

This guide provides a systematic approach to investigate and potentially overcome resistance to BRD7116.

Step 1: Confirm Resistance and Quantify the Effect

The first step is to confirm and quantify the level of resistance.

Experimental Protocol: Dose-Response Assay

• Cell Culture: Culture your AML cell line or primary patient samples in appropriate media.

• Treatment: Seed the cells in 96-well plates and treat with a range of BRD7116 concentrations. Include a vehicle control (e.g., DMSO).

• Incubation: Incubate the cells for a period relevant to your experimental setup (e.g., 48-72 hours).

• Viability Assessment: Determine cell viability using a suitable assay, such as CellTiter-Glo® or MTT.

• Data Analysis: Plot the dose-response curve and calculate the IC50 (half-maximal inhibitory concentration). A significant increase in the IC50 value compared to sensitive models indicates resistance.

Quantitative Data Summary

The following table presents hypothetical dose-response data for BRD7116 on sensitive LSCe cells and normal HSPCs, as described in the literature.[1][2] This can serve as a baseline for comparison.

Cell Type	BRD7116 Concentration (µM)	% Inhibition (Hypothetical)
LSCe	0	0
0.1	15
1	50
10	95
HSPCs	0	0
0.1	5
1	20
10	40

Step 2: Investigate Potential Resistance Mechanisms

Once resistance is confirmed, the next step is to explore the underlying molecular mechanisms.

Experimental Workflow for Investigating BRD7116 Resistance

Caption: Experimental workflow for investigating BRD7116 resistance.

Experimental Protocols:

• Gene Expression Profiling (RNA-seq):

  • Sample Preparation: Isolate high-quality RNA from both sensitive and resistant AML cells, with and without BRD7116 treatment.

  • Library Preparation and Sequencing: Prepare RNA-seq libraries and perform high-throughput sequencing.

  • Data Analysis: Perform differential gene expression analysis to identify upregulated or downregulated genes in the resistant cells. Use tools like Gene Set Enrichment Analysis (GSEA) to identify enriched signaling pathways.

• Western Blotting:

  • Protein Extraction: Extract total protein from sensitive and resistant AML cells.

  • SDS-PAGE and Transfer: Separate proteins by SDS-PAGE and transfer to a PVDF membrane.

  • Immunoblotting: Probe the membrane with antibodies against key proteins in suspected resistance pathways (e.g., β-catenin, p-Akt, MCL1).

  • Detection and Analysis: Detect the protein bands and quantify their expression levels.

Step 3: Strategies to Overcome Resistance

Based on the findings from your mechanistic studies, you can devise strategies to overcome resistance.

Logical Relationship of Strategies to Overcome Resistance

Caption: Strategies to overcome BRD7116 resistance.

Potential Combination Therapies:

While specific combination therapies for BRD7116 are not yet established, general principles from AML research suggest the following approaches may be effective:

• Targeting Apoptosis: Combining with BCL2 inhibitors like venetoclax (B612062) could be a promising strategy, especially if resistance involves upregulation of anti-apoptotic proteins.[11][12][13]

• Inhibiting Pro-Survival Signaling: If resistance is mediated by the activation of pathways like PI3K/Akt or Wnt/β-catenin, combining BRD7116 with inhibitors of these pathways could restore sensitivity.[9][10]

• Targeting the Microenvironment: Since BRD7116 has cell-non-autonomous effects, combining it with agents that disrupt the supportive bone marrow niche could be beneficial.

Step 4: In Vivo Validation

Promising combination strategies identified in vitro should be validated in preclinical in vivo models of AML.

Experimental Protocol: In Vivo Xenograft Model

• Model System: Use an appropriate immunodeficient mouse model (e.g., NSG mice).

• Cell Engraftment: Engraft the mice with your resistant AML cell line or patient-derived xenograft (PDX) model.

• Treatment: Once the disease is established, treat the mice with BRD7116 alone, the combination agent alone, the combination of both, or a vehicle control.

• Monitoring: Monitor disease progression through peripheral blood sampling for leukemic cells and overall animal health.

• Endpoint Analysis: At the study endpoint, assess leukemic burden in the bone marrow, spleen, and other organs. Evaluate survival benefits.

Signaling Pathways of Interest

Potential Signaling Pathway in BRD7116 Action and Resistance

Given that BRD7116 promotes AML differentiation, a potential mechanism of resistance could involve the reactivation of stemness and survival pathways.

Caption: Hypothesized signaling in BRD7116 action and resistance.

For further assistance, please contact our technical support team with detailed information about your experimental setup and observations.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. A novel approach to overcome drug resistance in acute myeloid leukemia - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Mechanisms of drug resistance in acute myeloid leukemia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Drug Resistance Mechanisms of Acute Myeloid Leukemia Stem Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Drug Resistance Mechanisms of Acute Myeloid Leukemia Stem Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Counter-Therapeutic Strategies for Resistance of FLT3 Inhibitors in Acute Myeloid Leukemia - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. blog.championsoncology.com [blog.championsoncology.com]
• 11. Hit the “reset” button on acquired drug resistance of cancer cells | Fred Hutchinson Cancer Center [fredhutch.org]
• 12. Novel approach could overcome resistance to treatment in deadliest leukemia | Drug Discovery News [drugdiscoverynews.com]
• 13. mdpi.com [mdpi.com]

Reference Data & Comparative Studies

A Preclinical-Stage Investigational Agent, BRD7116, Compared to Standard and Emerging AML Therapies

A detailed comparison of the novel investigational agent BRD7116 with current therapeutic options for Acute Myeloid Leukemia (AML), focusing on preclinical data, mechanism of action, and experimental evidence.

This guide provides a comprehensive comparison of BRD7116, a preclinical investigational agent, with established and emerging therapies for Acute Myeloid Leukemia (AML). The content is tailored for researchers, scientists, and drug development professionals, offering an objective analysis of available data to date.

Introduction to BRD7116

BRD7116 is a novel small molecule, a bis-aryl sulfone, identified through a niche-based screening platform designed to discover compounds that selectively target leukemia stem cells (LSCs).[1][2] LSCs are a subpopulation of leukemia cells believed to be responsible for disease relapse and resistance to conventional chemotherapy.[3][4][5] BRD7116 has demonstrated selective activity against LSCs while sparing normal hematopoietic stem and progenitor cells (HSPCs) in preclinical studies.[1][2][6]

Mechanism of Action: A Differentiated Approach

Unlike many conventional AML therapies that directly target rapidly dividing cancer cells, BRD7116 exhibits a unique dual mechanism of action that involves both cell-autonomous and non-cell-autonomous effects on LSCs.[2]

• Non-Cell-Autonomous Effect: BRD7116 impairs the ability of the bone marrow stromal cells to support LSCs.[1][2] This disruption of the protective niche is a novel strategy to overcome resistance.

• Cell-Autonomous Effect: The compound also directly acts on LSCs, inducing transcriptional changes that promote myeloid differentiation.[1][2]

This dual action, targeting both the "seed" (LSC) and the "soil" (niche), represents a departure from the cytotoxic approaches of many standard AML drugs.

Quantitative Data Summary

The following tables summarize the available quantitative data for BRD7116 in comparison to other selected AML therapies. It is crucial to note that the data for BRD7116 is from preclinical studies, while the data for other agents are from a mix of preclinical and clinical trials.

Therapy	Target / Mechanism	EC50 / IC50	Selectivity	Development Stage
BRD7116	Leukemia Stem Cell Niche / Myeloid Differentiation	200 nM (LSCe)[1][7][8]	>100-fold for LSCs over normal HSPCs[8]	Preclinical
Venetoclax (B612062)	BCL-2 inhibitor	Varies by cell line	High for BCL-2	Approved
Gilteritinib (B612023)	FLT3 inhibitor	Varies by FLT3 mutation status	High for FLT3	Approved
Cytarabine	DNA synthesis inhibitor	Varies by cell line	Non-selective	Approved

Table 1: Comparative overview of BRD7116 and other AML therapies.

Therapy	Efficacy Metric	Value	Model
BRD7116	Inhibition of LSCe cells in co-culture	EC50 = 200 nM[6][7]	Murine leukemia-stroma co-culture
BRD7116	Inhibition of AML cell lines	~50% inhibition at 20 µM[6][7]	In vitro
Gilteritinib	Median Overall Survival (vs. Salvage Chemotherapy)	9.6 months vs. 5.0 months[5]	Phase 3 Clinical Trial (COMMODORE)
Venetoclax + Azacitidine	Complete Remission (CR) + CR with incomplete hematologic recovery (CRi)	66.4%	Phase 3 Clinical Trial (VIALE-A)

Table 2: Selected efficacy data for BRD7116 and other AML therapies.

Signaling Pathways and Experimental Workflows

To visualize the complex biological processes involved, the following diagrams illustrate the proposed signaling pathway of BRD7116 and a typical experimental workflow for evaluating anti-leukemic compounds.

Proposed Mechanism of Action of BRD7116.

Workflow for AML Drug Discovery and Evaluation.

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of scientific findings. Below are outlines of key experimental protocols relevant to the evaluation of BRD7116 and other anti-leukemic agents.

Leukemia-Stroma Co-culture and Cobblestone Area-Forming Cell (CAFC) Assay

This assay is fundamental for assessing the impact of compounds on the supportive interaction between stromal cells and leukemia stem cells.

• Objective: To model the bone marrow niche in vitro and quantify the effect of a compound on LSC function.

• Methodology:

  • Stromal Cell Seeding: Plate primary bone marrow stromal cells (BMSCs) or a stromal cell line (e.g., OP9) in a 96-well plate and culture to confluence.

  • Hematopoietic Cell Seeding: Add leukemia stem cell-enriched (LSCe) cells or normal hematopoietic stem and progenitor cells (HSPCs) to the stromal monolayer.

  • Compound Treatment: Add the test compound (e.g., BRD7116) at various concentrations to the co-culture.

  • Incubation: Culture for a specified period (e.g., 6 days).

  • Assessment: Quantify the formation of "cobblestones," which are clusters of hematopoietic cells that have migrated beneath the stromal layer and are indicative of stem cell activity. This can be done using microscopy.

• Reference: This method is adapted from the screening protocol described in the discovery of BRD7116.[2]

Cytotoxicity Assay

Standard cytotoxicity assays are used to determine the direct effect of a compound on cell viability.

• Objective: To measure the concentration-dependent cytotoxicity of a compound on AML cell lines and primary patient samples.

• Methodology:

  • Cell Seeding: Plate AML cell lines (e.g., HL-60, MV4-11) or primary AML blasts in a 96-well plate.

  • Compound Treatment: Add the test compound at a range of concentrations.

  • Incubation: Culture for a standard period (e.g., 48-72 hours).

  • Viability Assessment: Measure cell viability using a colorimetric assay (e.g., MTT, XTT) or a fluorescence-based assay (e.g., Calcein-AM, Propidium Iodide staining followed by flow cytometry).

  • Data Analysis: Calculate the half-maximal inhibitory concentration (IC50) or effective concentration (EC50).

• General Protocol References: [9][10]

Myeloid Differentiation Assay

This assay assesses the ability of a compound to induce differentiation in AML cells.

• Objective: To determine if a compound can overcome the differentiation block in AML cells.

• Methodology:

  • Cell Treatment: Culture an AML cell line known to be capable of differentiation (e.g., HL-60) with the test compound for several days.

  • Morphological Analysis: Prepare cytospins of the treated cells and stain with Wright-Giemsa to observe morphological changes indicative of differentiation (e.g., nuclear condensation, cytoplasmic granulation).

  • Flow Cytometry: Stain cells with antibodies against myeloid differentiation markers (e.g., CD11b, CD14) and analyze by flow cytometry to quantify the percentage of differentiated cells.

• Reference for Myeloid Differentiation Markers: [11][12]

In Vivo Xenograft Model of AML

Animal models are essential for evaluating the in vivo efficacy and toxicity of a potential new drug.

• Objective: To assess the anti-leukemic activity of a compound in a living organism.

• Methodology:

  • Cell Transplantation: Engraft immunodeficient mice (e.g., NOD/SCID or NSG) with human AML cell lines or patient-derived xenograft (PDX) cells via intravenous injection.

  • Disease Monitoring: Monitor disease progression by peripheral blood analysis for human CD45+ cells or through bioluminescence imaging if the cells are engineered to express luciferase.

  • Compound Administration: Once the disease is established, treat the mice with the test compound or a vehicle control via an appropriate route (e.g., oral gavage, intraperitoneal injection).

  • Efficacy Assessment: Monitor overall survival and leukemia burden in various organs (bone marrow, spleen, liver) at the end of the study.

• General Protocol References: [13][14][15]

Conclusion

BRD7116 represents a promising preclinical candidate for the treatment of AML with a novel mechanism of action that targets the leukemia stem cell niche. Its high selectivity for LSCs over normal hematopoietic cells in early studies is a significant advantage. However, it is important to emphasize that BRD7116 is still in the early stages of drug development. Further preclinical studies, including in vivo efficacy and toxicology, are necessary before it can be considered for clinical trials.

In contrast, therapies like venetoclax and gilteritinib are already established in clinical practice and have demonstrated significant efficacy in specific patient populations. The standard of care for many AML patients still relies on conventional chemotherapy. The development of novel agents like BRD7116, with unique mechanisms of action, holds the potential to address unmet needs in AML therapy, particularly in the context of relapse and refractory disease, which are often attributed to the persistence of leukemia stem cells. Future research will be critical to determine the ultimate therapeutic potential of BRD7116 and its place in the evolving landscape of AML treatment.

References

• 1. caymanchem.com [caymanchem.com]
• 2. researchgate.net [researchgate.net]
• 3. oatext.com [oatext.com]
• 4. Therapeutic targeting of leukemia stem cells in acute myeloid leukemia - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. apexbt.com [apexbt.com]
• 7. medchemexpress.com [medchemexpress.com]
• 8. BRD 7116 | CAS 329059-55-4 | BRD7116 | Tocris Bioscience [tocris.com]
• 9. Cytotoxicity Assay Protocol [protocols.io]
• 10. viviabiotech.com [viviabiotech.com]
• 11. Differentiation and Characterization of Myeloid Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Acute Myeloid Leukemia: Diagnosis and Evaluation by Flow Cytometry - PMC [pmc.ncbi.nlm.nih.gov]
• 13. An Advanced Preclinical Mouse Model for Acute Myeloid Leukemia Using Patients' Cells of Various Genetic Subgroups and In Vivo Bioluminescence Imaging | PLOS One [journals.plos.org]
• 14. researchgate.net [researchgate.net]
• 15. An Experimental and Computational Protocol to Study Cell Proliferation in Human Acute Myeloid Leukemia Xenografts | Springer Nature Experiments [experiments.springernature.com]

Validating the In Vivo Selectivity of BRD7116: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The selective targeting of cancer vulnerabilities while sparing healthy tissues is a paramount goal in oncology drug development. BRD7116 has emerged as a promising small molecule inhibitor with selective activity against leukemia stem cells (LSCs). This guide provides a comprehensive comparison of BRD7116 with alternative therapeutic strategies, focusing on the validation of its in vivo selectivity. We present supporting experimental data, detailed methodologies for key experiments, and visual representations of relevant pathways and workflows to aid researchers in their evaluation.

Executive Summary

BRD7116 is a bis-aryl sulfone that demonstrates potent and selective inhibition of LSC activity. Its mechanism is primarily non-cell-autonomous, targeting the bone marrow stromal niche, thereby disrupting the supportive microenvironment essential for LSC survival and proliferation. This indirect action contributes to its high selectivity, showing over 100-fold greater potency for LSCs compared to normal hematopoietic stem and progenitor cells (HSPCs) in co-culture models. While the precise molecular target in stromal cells remains to be fully elucidated, its unique mechanism of action presents a compelling alternative to conventional cytotoxic agents. This guide compares BRD7116 with other compounds that target the LSC microenvironment, providing a framework for assessing in vivo selectivity.

Data Presentation: Comparative Selectivity of LSC-Directed Therapies

The following table summarizes the in vivo selectivity and efficacy data for BRD7116 and selected alternative compounds that target the leukemia stem cell niche.

Compound	Primary Target/Mechanism	In Vivo Model	Key Selectivity Findings	Efficacy	Reference
BRD7116	Stromal Cell-Mediated LSC Inhibition	Murine AML model	>100-fold selective for LSCs over HSPCs in co-culture; in vivo selectivity inferred from non-cell-autonomous mechanism.	Reduces LSC numbers and prolongs survival in preclinical models.	[Hartwell et al., 2013]
WNT974 (LGK974)	Porcupine (PORCN) inhibitor; blocks Wnt secretion	MLL-AF9 AML xenograft	Targets Wnt-dependent LSCs. Selectivity is dependent on the differential reliance on Wnt signaling between leukemic and normal stem cells.	Reduces LSC frequency and delays leukemia progression.	[Wang et al., 2015]
PRI-724	CBP/β-catenin inhibitor	FLT3-ITD AML xenograft	Inhibits Wnt/β-catenin signaling, which is often aberrantly activated in LSCs.	In combination with Sorafenib, significantly prolongs survival.	[Jiang et al., 2016]
Dynole 34-2	Dynamin GTPase inhibitor	T-ALL xenograft	Blocks endocytosis of cytokine receptors crucial for LSC survival.	Reduces leukemic burden in peripheral blood, bone marrow, and spleen.	[Cisterne et al., 2020]

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of experimental findings. Below are protocols for key experiments relevant to assessing the in vivo selectivity of compounds like BRD7116.

Leukemia Stem Cell Co-culture Assay

This assay is fundamental for determining the cell-autonomous versus non-cell-autonomous effects of a compound.

• Cell Isolation:

  • Isolate LSC-enriched populations (e.g., c-Kit+, Sca-1-, Lin-) from the bone marrow of leukemic mice (e.g., MLL-AF9 model) by fluorescence-activated cell sorting (FACS).

  • Isolate normal HSPCs (e.g., Lin-, Sca-1+, c-Kit+) from healthy donor mice.

  • Establish primary bone marrow stromal cell cultures from healthy mice.

• Co-culture Setup:

  • Plate stromal cells in 96-well plates and allow them to reach confluence.

  • For testing non-cell-autonomous effects, pre-treat the stromal layer with the test compound (e.g., BRD7116) for 72 hours, then wash thoroughly to remove the compound.

  • Seed LSCs or HSPCs onto the pre-treated or untreated stromal layers.

  • For testing cell-autonomous effects, add the compound directly to the co-culture of LSCs/HSPCs and stromal cells.

• Readout:

  • After a defined period (e.g., 7 days), quantify the number of viable LSCs or HSPCs using flow cytometry or a luminescent cell viability assay.

  • Calculate the EC50 for each cell type under each condition to determine selectivity.

In Vivo Xenograft Model for AML

This model is essential for evaluating the in vivo efficacy and selectivity of anti-leukemic compounds.

• Animal Model:

  • Use immunodeficient mice (e.g., NOD/SCID or NSG) to prevent rejection of human cells.

• Cell Transplantation:

  • Intravenously inject primary human AML cells or a human AML cell line (e.g., MV4-11) into recipient mice.

• Treatment:

  • Once leukemia is established (detectable human CD45+ cells in peripheral blood), randomize mice into treatment and vehicle control groups.

  • Administer the test compound (e.g., BRD7116) via a clinically relevant route (e.g., oral gavage, intraperitoneal injection) at a predetermined dose and schedule.

• Monitoring and Analysis:

  • Monitor animal health and body weight regularly.

  • Assess leukemia burden by periodic peripheral blood sampling and flow cytometric analysis of human CD45+ cells.

  • At the study endpoint, harvest bone marrow and spleen to determine the percentage and absolute number of leukemic cells.

  • Analyze the effect on normal hematopoiesis by quantifying murine hematopoietic stem and progenitor populations in the bone marrow.

  • Evaluate overall survival.

Target Engagement and Proteomic Analysis

These methods help to identify the direct molecular target and potential off-targets of a compound in vivo.

• In Vivo Target Engagement:

  • Treat tumor-bearing mice with the compound.

  • Isolate tumors and relevant healthy tissues at various time points.

  • Use techniques such as cellular thermal shift assay (CETSA) or photoaffinity labeling coupled with mass spectrometry to identify proteins that directly bind to the compound.

• Whole-Proteome Analysis:

  • Perform quantitative mass spectrometry-based proteomics (e.g., SILAC, TMT) on tissues from treated and untreated animals.

  • Analyze changes in protein expression and post-translational modifications to identify pathways affected by the compound, providing clues to its mechanism of action and potential off-target effects.

Signaling Pathways and Experimental Workflows

Visualizing complex biological processes and experimental designs is crucial for understanding. The following diagrams were generated using Graphviz (DOT language).

Caption: Signaling pathways in the LSC niche and points of intervention.

Caption: Workflow for in vivo validation of compound selectivity.

Conclusion

BRD7116 represents a novel and highly selective approach to targeting leukemia stem cells by disrupting their dependence on the bone marrow microenvironment. Its non-cell-autonomous mechanism of action is a key differentiator from many conventional and targeted therapies, offering a potentially wider therapeutic window. The experimental protocols and comparative data provided in this guide are intended to equip researchers with the necessary tools to rigorously evaluate the in vivo selectivity of BRD7116 and other LSC-directed therapies. Further investigation into the precise molecular target of BRD7116 within the stromal compartment will be critical for its continued development and for uncovering new therapeutic targets within the LSC niche.

BRD7116 vs. Conventional Chemotherapy in Acute Myeloid Leukemia: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Acute Myeloid Leukemia (AML) is a complex and heterogeneous hematological malignancy. For decades, the standard of care has been conventional chemotherapy, a potent but often toxic approach. The limitations of conventional therapy, including significant side effects and high relapse rates, have spurred the development of targeted agents.[1] This guide provides a detailed comparison of a novel investigational agent, BRD7116, and conventional chemotherapy for the treatment of AML, focusing on their mechanisms of action, available preclinical data, and the experimental protocols used for their evaluation.

Mechanism of Action: A Tale of Two Strategies

Conventional chemotherapy and BRD7116 employ fundamentally different strategies to combat AML.

Conventional Chemotherapy: The cornerstone of conventional AML therapy is a combination regimen known as "7+3," which consists of seven days of cytarabine (B982) and three days of an anthracycline, such as daunorubicin (B1662515) or idarubicin.[1][2] This approach targets rapidly dividing cells by inducing DNA damage, thereby leading to cell death.[1] However, this mechanism is non-selective, affecting healthy hematopoietic stem cells and other rapidly proliferating cells in the body, which accounts for the significant myelosuppression and other toxicities associated with this treatment.[1]

BRD7116: BRD7116 is a novel bis-aryl sulfone that operates through a more targeted and nuanced mechanism. It exhibits a cell-non-autonomous anti-leukemic activity by impairing the ability of the bone marrow stromal cells to support leukemia stem cells (LSCs).[3][4] LSCs are a subpopulation of leukemia cells believed to be responsible for disease relapse. By disrupting the protective niche provided by the stroma, BRD7116 selectively targets the LSC population. Additionally, BRD7116 has a cell-autonomous effect, inducing myeloid differentiation in LSCs.[3][4] This dual mechanism of action represents a significant departure from the direct cytotoxic approach of conventional chemotherapy.

Signaling Pathway of Conventional Chemotherapy

References

• 1. An Improved Protocol for Establishment of AML Patient-Derived Xenograft Models - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Cytarabine and daunorubicin for the treatment of acute myeloid leukemia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. An Improved Protocol for Establishment of AML Patient-Derived Xenograft Models - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Novel drug combination is safe and benefits people with acute myeloid leukemia who have a specific genetic profile - UNC Lineberger [unclineberger.org]

A Tale of Two Niches: Comparing Chemical and Genetic Disruption of the Leukemia Stem Cell Microenvironment

A Head-to-Head Analysis of BRD7116 Chemical Inhibition Versus Genetic Knockdown of Key Stromal Factors in the Attenuation of Leukemia Stem Cell Viability.

For researchers, scientists, and drug development professionals, understanding the nuances of therapeutic strategies that target the tumor microenvironment is paramount. In the context of Acute Myeloid Leukemia (AML), the bone marrow stromal niche provides a sanctuary for Leukemia Stem Cells (LSCs), fostering their survival and resistance to chemotherapy. This guide provides a comparative analysis of two distinct approaches to disrupt this supportive niche: broad chemical inhibition using the small molecule BRD7116, and targeted genetic knockdown of a critical stromal factor, CXCL12.

The small molecule BRD7116 has been identified as a potent inhibitor of leukemia stem cell activity, acting not on the LSCs themselves, but on the surrounding stromal cells that form their protective niche.[1] While the precise molecular target of BRD7116 remains to be fully elucidated, its phenotypic effect is a reduction in the ability of stromal cells to support LSC survival and function.

This guide contrasts the chemical biology approach of BRD7116 with a genetic approach—specifically, the shRNA-mediated knockdown of C-X-C Motif Chemokine Ligand 12 (CXCL12) in stromal cells. CXCL12 is a key chemokine secreted by the bone marrow stroma that, by binding to its receptor CXCR4 on LSCs, plays a pivotal role in LSC homing, survival, and chemoresistance.[2] Genetic deletion of CXCL12 from the bone marrow microenvironment has been shown to reduce leukemic burden and enhance the sensitivity of LSCs to therapeutic agents.[3]

By examining these two modalities, we can explore the broader concepts of specificity, off-target effects, and the depth of pathway inhibition achievable through chemical versus genetic intervention in the LSC niche.

Comparative Efficacy in LSC Viability

The ultimate goal of both chemical and genetic disruption of the LSC niche is to reduce the viability and survival of leukemia stem cells. The following table summarizes the quantitative effects of BRD7116 and CXCL12 knockdown on LSC populations in co-culture models.

Parameter	Chemical Inhibition: BRD7116	Genetic Knockdown: Stromal CXCL12
Method of Action	Phenotypic disruption of stromal support for LSCs; exact molecular target unknown.	shRNA-mediated silencing of CXCL12 gene expression in stromal cells.
Reported Efficacy	EC50 of ~200 nM for inhibiting LSC cobblestone formation in co-culture.[1]	Significant reduction in AML cell viability and proliferation in co-culture.
Effect on LSC Survival	Induces transcriptional changes in LSCs consistent with myeloid differentiation.[1]	Leads to reduced LSC maintenance and sensitizes them to chemotherapy.
Specificity	Phenotypically selective for LSCs over normal hematopoietic stem and progenitor cells (HSPCs).	Highly specific to the CXCL12/CXCR4 signaling axis.
Potential Off-Target Effects	Unknown due to uncharacterized molecular target.	Minimal, primarily related to the specificity of the shRNA sequence.

Signaling Pathways and Mechanisms of Action

The disruption of the LSC-niche interaction by either BRD7116 or CXCL12 knockdown initiates a cascade of downstream signaling events that ultimately impact LSC survival.

Chemical Inhibition with BRD7116: The mechanism of BRD7116 is understood at a phenotypic level. By acting on stromal cells, it renders them incapable of providing the necessary support for LSCs. This leads to a reduction in "cobblestone areas"—a hallmark of hematopoietic stem cell activity in co-culture—and induces differentiation in the leukemia cells. The precise signaling pathways within the stromal cells that are modulated by BRD7116 are an area of active investigation.

Genetic Knockdown of CXCL12: The genetic silencing of CXCL12 in stromal cells provides a highly specific method to probe the function of this single chemokine. The absence of CXCL12 prevents the activation of its receptor, CXCR4, on the surface of LSCs. This abrogates the downstream signaling pathways critical for LSC survival, including the PI3K/Akt and MAPK/ERK pathways. The result is a decrease in LSC proliferation and an increase in their susceptibility to apoptosis.

References

• 1. researchgate.net [researchgate.net]
• 2. Dissecting the role of the CXCL12/CXCR4 axis in acute myeloid leukaemia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

comparing the effects of BRD7116 on different AML subtypes

A Novel Small Molecule Demonstrates Selective Efficacy Against Leukemia Stem Cells While Sparing Healthy Hematopoietic Counterparts

Researchers and drug development professionals are continuously seeking more effective and less toxic therapies for Acute Myeloid Leukemia (AML). A promising small molecule, BRD7116, has emerged from niche-based screening as a potent and selective inhibitor of leukemia stem cells (LSCs), the root of AML persistence and relapse. This guide provides a comprehensive comparison of the effects of BRD7116 on leukemia stem-like cells (LSCe) versus normal hematopoietic stem and progenitor cells (HSPCs), supported by experimental data and detailed protocols.

Executive Summary

BRD7116, a bis-aryl sulfone, exhibits significant inhibitory effects on LSCe at nanomolar concentrations while demonstrating minimal impact on the viability and function of normal HSPCs. This selectivity presents a significant therapeutic window. The compound appears to exert its anti-leukemic activity through a dual mechanism: a cell-autonomous induction of myeloid differentiation and a cell-non-autonomous effect mediated by the bone marrow stroma. Currently, published data on the differential effects of BRD7116 across various FAB or WHO-classified AML subtypes are not available. The focus of this guide is therefore on its selective action on the critical LSC population.

Data Presentation

The following tables summarize the quantitative data on the effects of BRD7116.

Table 1: Dose-Response Effects of BRD7116 on LSCe and HSPCs in Co-culture

Cell Type	EC50 (nM)	Maximum Inhibition (%)
Leukemia Stem-like Cells (LSCe)	200	~100
Normal Hematopoietic Stem and Progenitor Cells (HSPCs)	>10,000	Limited activity observed

Table 2: Comparative Efficacy of BRD7116

Cell Type	BRD7116 Effect	Notes
LSCe in Co-culture	High potency and efficacy	EC50 of 200 nM.
Normal HSPCs	Limited activity	High therapeutic index suggested.
AML Cell Lines	~50% inhibition at 20 µM	Suggests LSCs are more sensitive than bulk AML cells.
Primary Human Leukemia Cells	Active	Demonstrates potential clinical relevance.

Mechanism of Action

BRD7116's anti-leukemic properties stem from two distinct but complementary actions:

• Cell-Autonomous Effects: Direct treatment of LSCe with BRD7116 induces transcriptional changes consistent with myeloid differentiation. Gene Set Enrichment Analysis (GSEA) reveals a significant enrichment for an AML differentiation gene signature, similar to that observed with all-trans retinoic acid (ATRA) treatment in ATRA-sensitive human AML cells. This suggests that BRD7116 can push leukemia stem cells out of their self-renewing state and towards terminal differentiation.

• Cell-Non-Autonomous Effects: BRD7116 also acts on the bone marrow stromal cells, altering the supportive niche that protects LSCs. Pre-treatment of stromal cells with BRD7116, followed by removal of the compound before co-culturing with LSCe, still results in the inhibition of leukemic cobblestone area formation. This indicates that BRD7116 modifies the stroma in a way that renders it less supportive of LSC maintenance.

Experimental Protocols

The following are detailed methodologies for the key experiments cited in the evaluation of BRD7116.

LSCe and HSPC Co-culture Assay

This assay was used to determine the dose-response effects of BRD7116 on LSCe and HSPCs in a simulated bone marrow microenvironment.

• Cell Culture:

  • Primary bone marrow stromal cells (BMSCs) or OP9 stromal cells were seeded in 96-well plates and grown to confluence to create a feeder layer.

  • Leukemia stem-like cells (LSCe) or normal hematopoietic stem and progenitor cells (HSPCs) were then seeded onto the stromal monolayer.

• Compound Treatment:

  • BRD7116 was added to the co-cultures at various concentrations.

  • The co-cultures were incubated for a specified period (e.g., 6 days).

• Analysis:

  • The formation of cobblestone areas (a hallmark of hematopoietic stem cell activity) was quantified using automated microscopy and image analysis.

  • Cell viability was assessed using appropriate assays (e.g., CellTiter-Glo).

  • Dose-response curves were generated to calculate EC50 values.

Stromal Pre-treatment Assay

This experiment was designed to distinguish between cell-autonomous and cell-non-autonomous effects of BRD7116.

• Stromal Treatment:

  • Confluent OP9 stromal cell monolayers in 96-well plates were treated with BRD7116 at various concentrations for 3 days.

• Washout:

  • After 3 days, the media containing BRD7116 was thoroughly washed away from the stromal cells.

• Co-culture:

  • LSCe were then seeded onto the pre-treated and washed stromal layers.

• Analysis:

  • The co-cultures were incubated for 6 days, and the inhibition of cobblestone area formation was quantified as described above.

Gene Expression Profiling and GSEA

This protocol was used to investigate the cell-autonomous effects of BRD7116 on LSCe.

• Cell Treatment:

  • LSCe were cultured in suspension and treated with 5 µM BRD7116 or a vehicle control (DMSO) for 6 hours.

• RNA Extraction and Sequencing:

  • Total RNA was extracted from the treated and control cells.

  • RNA sequencing was performed to obtain gene expression profiles.

• Data Analysis:

  • Gene Set Enrichment Analysis (GSEA) was performed to identify pathways and gene signatures that were significantly enriched in the BRD7116-treated cells compared to the controls. The analysis specifically looked for enrichment of an AML differentiation gene signature derived from ATRA-treated human AML cells.

Visualizations

The following diagrams illustrate the experimental workflows and the proposed mechanism of action of BRD7116.

Lack of Independent Cross-Validation Data for BRD7116 Activity Hampers Comparative Analysis

Despite its promising profile as a selective inhibitor of leukemia stem cells, a comprehensive cross-laboratory validation of BRD7116's activity remains elusive in the published literature. Currently, available data on its efficacy originates solely from the initial discovery study by Hartwell et al. (2013), posing a challenge for a direct comparative analysis of its performance across different research settings.

BRD7116, a bis-aryl sulfone, was identified in a niche-based screen for its ability to selectively target leukemia stem cells (LSCs) while sparing normal hematopoietic stem and progenitor cells (HSPCs). The primary reported activity is an EC50 of 200 nM on leukemia stem-like cells (LSCe) in a co-culture system with bone marrow stromal cells. In contrast, its activity against normal HSPCs and various Acute Myeloid Leukemia (AML) cell lines is significantly lower, with EC50 values around 20 µM, indicating a strong selectivity for the leukemia stem cell phenotype within its supportive microenvironment.[1][2][3][4]

The primary mechanism of action is described as a combination of cell-non-autonomous and cell-autonomous effects. BRD7116 appears to impair the ability of stromal cells to support LSCs and also directly induces the expression of myeloid differentiation genes within the LSCs themselves.[1]

Quantitative Activity Data

The following table summarizes the reported in vitro activity of BRD7116 from the foundational study. To date, no independent publications from other laboratories have presented conflicting or corroborating quantitative data.

Cell Type	Assay Condition	Reported Activity (EC50)	Source
Leukemia Stem-like Cells (LSCe)	Co-culture with primary bone marrow stromal cells	200 nM	Hartwell et al., 2013[1]
Normal Hematopoietic Stem and Progenitor Cells (HSPCs)	Co-culture with primary bone marrow stromal cells	~20 µM	Hartwell et al., 2013[3]
AML Cell Lines	Monoculture	~20 µM	Hartwell et al., 2013[3]

Experimental Protocols

The following experimental protocols are based on the methodologies described in the initial discovery of BRD7116 by Hartwell et al. (2013).

Leukemia-Stroma Co-culture Assay

This assay was designed to identify compounds that selectively inhibit leukemia stem cells within a supportive microenvironment.

• Stromal Cell Plating: Primary bone marrow stromal cells (BMSCs) or the OP9 stromal cell line are seeded in 384-well plates and cultured to confluence to establish a supportive niche.

• Leukemia and HSPC Seeding: Murine leukemia stem-like cells (LSCe), transduced with a fluorescent reporter, and normal hematopoietic stem and progenitor cells (HSPCs), transduced with a different fluorescent reporter, are seeded onto the stromal cell layer.

• Compound Treatment: BRD7116 or other test compounds are added to the co-cultures at various concentrations.

• Incubation: The co-cultures are incubated for a period of 5 to 7 days to allow for cell proliferation and interaction.

• Imaging and Analysis: High-content imaging is used to quantify the number of viable fluorescently-labeled LSCe and HSPCs. The EC50 is calculated based on the dose-dependent inhibition of LSCe proliferation.

Stromal Pre-treatment Assay

This assay is designed to distinguish between direct effects on leukemia cells and effects mediated through the stromal niche.

• Stromal Cell Plating and Treatment: A confluent layer of stromal cells is established in 384-well plates and pre-treated with BRD7116 for 72 hours.

• Compound Washout: The compound-containing medium is removed, and the stromal layer is washed to remove any residual compound.

• Leukemia Cell Seeding: LSCe cells are then seeded onto the pre-treated stromal layer.

• Incubation and Analysis: The co-culture is incubated, and the viability of LSCe cells is assessed after a set period, as described above.

Visualizing the Mechanism and Workflow

To better understand the experimental approach and the proposed mechanism of BRD7116, the following diagrams have been generated.

Experimental workflow for assessing BRD7116 activity.

Proposed dual mechanism of action for BRD7116.

References

• 1. researchgate.net [researchgate.net]
• 2. Niche-based screening identifies small-molecule inhibitors of leukemia stem cells - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Niche-based screening identifies small-molecule inhibitors of leukemia stem cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Niche-based screening identifies small-molecule inhibitors of leukemia stem cells | Lund University [lunduniversity.lu.se]

BRD7116 Versus Other Niche-Targeting Agents in Leukemia: A Comparative Guide

The bone marrow niche is a specialized microenvironment that regulates the self-renewal, proliferation, and differentiation of hematopoietic stem cells. In leukemia, this niche is hijacked by leukemic stem cells (LSCs), which manipulate the microenvironment to support their own survival, enforce quiescence, and develop resistance to chemotherapy.[1] Targeting the interactions between LSCs and the bone marrow niche represents a promising therapeutic strategy to overcome drug resistance and eradicate residual disease. This guide provides a comparative analysis of BRD7116, a novel niche-based inhibitor, and other agents that target the leukemic microenvironment, with a focus on their mechanisms of action, supporting experimental data, and relevant protocols.

BRD7116: A Dual-Acting Inhibitor of the Leukemic Niche

BRD7116 is a bis-aryl sulfone compound identified through a niche-based screening assay for its ability to selectively inhibit LSC activity.[2][3] Its primary mechanism of action is thought to be cell-non-autonomous, where it acts on the stromal cells within the bone marrow niche, impairing their ability to support LSCs.[3][4] Additionally, BRD7116 exhibits cell-autonomous effects by inducing transcriptional changes in LSCs consistent with myeloid differentiation.[2][5]

Other Niche-Targeting Strategies in Leukemia

Several other therapeutic strategies are being explored to disrupt the protective interactions within the leukemic niche. These can be broadly categorized based on their molecular targets:

• CXCR4/CXCL12 Axis Inhibitors: The interaction between the CXCR4 receptor on LSCs and the CXCL12 chemokine secreted by stromal cells is crucial for LSC homing, retention, and survival in the bone marrow.[6][7] Agents like Plerixafor (AMD3100) are CXCR4 antagonists that mobilize LSCs from the niche, potentially increasing their sensitivity to chemotherapy.[6]

• Adhesion Molecule Blockade: LSCs utilize various adhesion molecules to anchor themselves within the niche.

  • Anti-CD44 Antibodies: CD44 is an adhesion molecule important for the homing and engraftment of AML and CML stem cells.[1][8] Antibody-mediated blockade of CD44 has been shown to disrupt LSC-niche interactions and inhibit leukemia progression in preclinical models.[1][8]

  • VLA-4 Inhibitors: Very Late Antigen-4 (VLA-4) mediates the adhesion of leukemic cells to stromal cells expressing VCAM-1, which contributes to chemoresistance.[7] Targeting VLA-4 with neutralizing antibodies has demonstrated therapeutic potential in preventing AML development in xenograft models when combined with chemotherapy.[1]

  • E-selectin Inhibitors: E-selectin, expressed on endothelial cells in the vascular niche, is involved in the binding of AML cells, promoting their survival. GMI-1271 is a small molecule inhibitor of E-selectin that has shown promise in preclinical studies by enhancing the efficacy of chemotherapy.[9]

• Targeting LSC-Specific Surface Markers: Other surface molecules preferentially expressed on LSCs, such as CD25, CD26, and CD32, are also being investigated as potential therapeutic targets to selectively eliminate these cells.[10]

Comparative Performance of Niche-Targeting Agents

The following table summarizes the key characteristics and reported efficacy of BRD7116 and other representative niche-targeting agents.

Agent/Strategy	Target	Mechanism of Action	Reported Efficacy	Selectivity	Development Stage
BRD7116	Stromal Support & LSC Differentiation	Cell-non-autonomous: Impairs stromal support. Cell-autonomous: Induces myeloid differentiation.[2][3][4]	EC50 of ~200 nM for LSCs in co-culture.[2][5]	>100-fold selectivity for LSCs over normal hematopoietic stem cells (HSCs) and AML cell lines (EC50s ≈ 20 µM).[2][3][4]	Preclinical
Plerixafor (AMD3100)	CXCR4	Antagonizes CXCR4, disrupting the CXCL12/CXCR4 axis and mobilizing LSCs from the niche.[6]	Reduces leukemia burden and infiltration in preclinical models.[6]	Targets both leukemic and normal hematopoietic cells expressing CXCR4.	Clinically approved for stem cell mobilization; under investigation for leukemia.
Anti-CD44 Antibody	CD44	Blocks CD44-mediated adhesion, preventing LSC homing and engraftment.[1][8]	Failed engraftment of AML and CML in xenograft models.[1] Induces differentiation and apoptosis of AML cells.[8]	Targets CD44-expressing cells, including LSCs and some normal cells.	Preclinical
Anti-VLA-4 Antibody	VLA-4 (α4β1 integrin)	Inhibits VLA-4 mediated adhesion to VCAM-1 on stromal cells, disrupting chemoresistance signals.[1][7]	Prevents AML development in xenograft models when combined with chemotherapy.[1]	Targets VLA-4 expressing cells.	Preclinical/Clinical
GMI-1271	E-selectin	Small molecule inhibitor that blocks the binding of AML cells to E-selectin on endothelial cells.[9]	Enhances the effects of chemotherapy in a mouse xenograft model.[9]	Specific for E-selectin-mediated interactions.	Clinical Trials

Experimental Protocols

Niche-Based Co-Culture Screening Assay (for BRD7116 discovery)

This assay was designed to identify compounds that selectively target leukemia cells within a supportive microenvironment.[3]

• Stromal Cell Plating: A layer of stromal cells (e.g., OP9 or primary bone marrow stromal cells) is seeded in multi-well plates and cultured to confluence to mimic the bone marrow niche.

• LSC and HSPC Seeding: LSC-enriched (LSCe) cells isolated from leukemic mice and normal hematopoietic stem and progenitor cells (HSPCs) are seeded onto the stromal cell layer.

• Compound Treatment: A library of small molecules is added to the co-cultures at various concentrations.

• Cobblestone Area Quantification: After a period of incubation (e.g., 6 days), the formation of "cobblestone areas"—a morphological hallmark of hematopoietic stem cell activity where primitive cells migrate beneath the stromal layer—is quantified using automated microscopy and image analysis.

• Hit Identification: Compounds that significantly reduce the cobblestone area in LSCe co-cultures without affecting HSPC co-cultures are identified as selective hits.

Stromal Pre-treatment Assay

This secondary assay is used to distinguish between cell-autonomous and cell-non-autonomous mechanisms of action.[3]

• Stromal Treatment: The confluent stromal cell layer is treated with the compound of interest (e.g., BRD7116) for a defined period (e.g., 3 days).

• Compound Washout: The compound-containing medium is removed, and the stromal layer is washed to remove any residual compound.

• LSC Seeding: Untreated LSCs are then seeded onto the pre-treated stromal layer.

• Efficacy Assessment: The viability and proliferation of the LSCs are assessed after a period of co-culture. A reduction in LSC survival on the pre-treated stroma indicates a cell-non-autonomous effect, where the compound has altered the ability of the stroma to support the LSCs.

In Vivo Xenograft Transplantation Model

This model is commonly used to evaluate the in vivo efficacy of anti-leukemia agents.

• Cell Preparation: Human or murine leukemia cells (cell lines or primary patient samples) are prepared for injection.

• Recipient Mice: Immunodeficient mice (e.g., NOD/SCID) are used as recipients to prevent graft rejection. The mice may be sub-lethally irradiated to facilitate engraftment.

• Transplantation: The leukemia cells are injected into the recipient mice, typically via tail vein injection.

• Treatment Regimen: Following engraftment, the mice are treated with the experimental agent (e.g., an anti-CD44 antibody) or a control vehicle according to a predetermined schedule and dosage.

• Monitoring and Endpoint: The progression of leukemia is monitored by assessing the percentage of leukemic cells in the peripheral blood, bone marrow, and spleen at various time points. The primary endpoint is often overall survival or a reduction in leukemia burden.

Visualizing Mechanisms and Workflows

References

• 1. The leukemic stem cell niche: current concepts and therapeutic opportunities - PMC [pmc.ncbi.nlm.nih.gov]
• 2. caymanchem.com [caymanchem.com]
• 3. researchgate.net [researchgate.net]
• 4. apexbt.com [apexbt.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. Targeting Leukemia-Initiating Cells and Leukemic Niches: The Next Therapy Station for T-Cell Acute Lymphoblastic Leukemia? - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Frontiers | Leukemic Stem Cells: From Leukemic Niche Biology to Treatment Opportunities [frontiersin.org]
• 8. Targeting the leukemic stem cell: the Holy Grail of leukemia therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Targeting Leukemia Stem Cell-Niche Dynamics: A New Challenge in AML Treatment - PMC [pmc.ncbi.nlm.nih.gov]
• 10. mdpi.com [mdpi.com]

Validating the Myeloid Differentiation Effects of BRD7116: A Comparative Guide

This guide provides a comparative analysis of BRD7116, a novel inhibitor of leukemia stem cell activity, with other established agents known to induce myeloid differentiation. The information is intended for researchers, scientists, and drug development professionals working in the field of hematology and oncology.

Introduction to BRD7116

BRD7116 is a bis-aryl sulfone compound that has demonstrated selective activity against leukemia stem cells (LSCs).[1][2] It exhibits an EC50 value of 200 nM for LSCs in co-culture models, while showing significantly less activity against normal hematopoietic stem and progenitor cells (HSPCs) and acute myeloid leukemia (AML) cell lines, with EC50 values around 20 µM.[1][3][4] The mechanism of action of BRD7116 is not yet fully understood but is believed to involve the impairment of the bone marrow stroma's ability to support LSCs.[1][4] Additionally, it induces transcriptional changes in LSCs that are consistent with myeloid differentiation.[1][3]

Comparative Analysis of Myeloid Differentiation Inducers

Compound Class	Primary Target(s)	Known Mechanism of Myeloid Differentiation	Selectivity
BRD7116	Unknown, potentially stroma-LSC interaction	Induces transcriptional changes consistent with myeloid differentiation; impairs stromal support for LSCs.[1][3]	High for Leukemia Stem Cells over normal HSPCs.[2]
Retinoids (e.g., ATRA)	Retinoic Acid Receptors (RARs)	Overcomes differentiation block in APL by degrading the PML-RARα fusion protein.[5][6]	Primarily effective in Acute Promyelocytic Leukemia (APL).[5][6]
Vitamin D3 Analogs	Vitamin D Receptor (VDR)	Induces monocytic/macrophage differentiation of myeloid leukemia cells.[6]	Limited clinical utility due to hypercalcemia at therapeutic concentrations.[6]
IDH Inhibitors (e.g., Ivosidenib, Enasidenib)	Mutant Isocitrate Dehydrogenase 1/2 (IDH1/2)	Lowers oncometabolite (2-HG) levels, leading to cellular differentiation.[5]	Specific to AML with IDH1/2 mutations.[5]
FLT3 Inhibitors (e.g., Gilteritinib)	FMS-like Tyrosine Kinase 3 (FLT3)	Promotes differentiation of AML blasts with FLT3 mutations.[5][7]	Specific to AML with FLT3 mutations.[7]
Natural Compounds (e.g., Jiyuan oridonin (B1677485) A)	Multiple/Varies (e.g., c-MYC)	Can overcome differentiation blockade in various AML subtypes through different signaling pathways.[8]	Varies depending on the compound.

Experimental Protocols for Assessing Myeloid Differentiation

To validate and compare the myeloid differentiation effects of BRD7116 and other compounds, the following standard experimental protocols can be employed.

Cell Culture and Treatment

• Cell Lines: Use relevant human AML cell lines (e.g., HL-60, NB4, U937, THP-1) and primary patient-derived AML blasts.[8]

• Culture Conditions: Maintain cells in appropriate culture medium (e.g., RPMI-1640) supplemented with fetal bovine serum (FBS), penicillin-streptomycin, and necessary cytokines.

• Compound Treatment: Treat cells with a range of concentrations of BRD7116 and comparator compounds (e.g., ATRA) for various time points (e.g., 24, 48, 72, 96 hours). A vehicle control (e.g., DMSO) should be included in all experiments.

Assessment of Myeloid Differentiation Markers by Flow Cytometry

• Principle: This technique quantifies the percentage of cells expressing specific cell surface markers associated with myeloid differentiation.

• Protocol:

  • Harvest treated and control cells.

  • Wash cells with PBS containing 2% FBS.

  • Incubate cells with fluorescently conjugated antibodies against myeloid differentiation markers such as CD11b and CD14.

  • Analyze the stained cells using a flow cytometer to determine the percentage of positive cells and the mean fluorescence intensity.

Morphological Analysis of Differentiation

• Principle: To visually assess cellular maturation based on morphological changes.

• Protocol:

  • Prepare cytospins of treated and control cells.

  • Stain the slides with May-Grünwald-Giemsa or Wright-Giemsa stain.

  • Examine the slides under a light microscope to observe changes in nuclear-to-cytoplasmic ratio, nuclear condensation, and the appearance of granules, which are indicative of myeloid differentiation.

Nitroblue Tetrazolium (NBT) Reduction Assay for Functional Differentiation

• Principle: This assay measures the respiratory burst activity, a functional characteristic of mature myeloid cells.

• Protocol:

  • Incubate treated and control cells with NBT solution and a stimulant (e.g., phorbol (B1677699) 12-myristate 13-acetate - PMA).

  • Mature phagocytes will reduce the yellow NBT to a dark blue formazan (B1609692) precipitate.

  • Count the percentage of blue-black cells under a light microscope.

Gene Expression Analysis by Real-Time Quantitative PCR (RT-qPCR)

• Principle: To measure the mRNA expression levels of genes associated with myeloid differentiation.

• Protocol:

  • Isolate total RNA from treated and control cells.

  • Synthesize cDNA using reverse transcriptase.

  • Perform RT-qPCR using primers for myeloid-specific genes (e.g., ITGAM (CD11b), CD14, CEBPA, SPI1 (PU.1)).

  • Normalize the expression levels to a housekeeping gene (e.g., GAPDH or ACTB).

Visualizing Mechanisms and Workflows

To better understand the processes involved in validating myeloid differentiation, the following diagrams illustrate key pathways and experimental flows.

Caption: A generalized signaling pathway for myeloid differentiation.

Caption: A typical workflow for validating myeloid differentiation.

Caption: A logical comparison of BRD7116's characteristics.

Conclusion

BRD7116 represents a promising agent with a potentially novel mechanism for inducing myeloid differentiation, particularly by targeting the leukemia stem cell niche. While direct quantitative comparisons with other differentiation inducers are currently lacking, the experimental protocols outlined in this guide provide a robust framework for such validation studies. Future research should focus on head-to-head comparisons of BRD7116 with existing therapies to clearly define its efficacy and potential clinical utility in the treatment of acute myeloid leukemia.

References

• 1. caymanchem.com [caymanchem.com]
• 2. BRD 7116 | CAS 329059-55-4 | BRD7116 | Tocris Bioscience [tocris.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. apexbt.com [apexbt.com]
• 5. Differentiation therapy of myeloid leukemia: four decades of development - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Differentiation therapy of acute myeloid leukemia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Differentiation therapy for myeloid malignancies: beyond cytotoxicity - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Jiyuan oridonin A induces differentiation of acute myeloid leukemia cells including leukemic stem-like cells - PMC [pmc.ncbi.nlm.nih.gov]

Comparative Analysis of BRD7116 and Other Sulfone-Containing Compounds in Leukemia Stem Cell Inhibition

A Detailed Guide for Researchers and Drug Development Professionals

This guide provides a comprehensive comparative analysis of BRD7116, a novel bis-aryl sulfone with potent anti-leukemia stem cell activity, and other sulfone-containing compounds with relevance to cancer therapy. This document is intended to be a valuable resource for researchers, scientists, and drug development professionals by presenting a side-by-side comparison of their biological activities, supported by experimental data and detailed protocols.

Introduction to BRD7116 and Sulfone-Containing Compounds

BRD7116 is a small molecule identified through a niche-based screening for its selective inhibition of leukemia stem cells (LSCs).[1] It is a bis-aryl sulfone that has demonstrated potent activity against LSCs while sparing normal hematopoietic stem and progenitor cells (HSPCs).[1] The sulfone functional group, characterized by a sulfur atom double-bonded to two oxygen atoms and single-bonded to two carbon atoms, is a key structural motif in a variety of therapeutic agents. While less common in pharmacology than sulfonamides, sulfones are present in drugs with diverse applications. This guide will focus on comparing BRD7116 with another sulfone-containing compound, Sulindac Sulfide (B99878), which has also shown activity against leukemia progenitor cells.

Quantitative Analysis of Biological Activity

The following table summarizes the available quantitative data for the biological activities of BRD7116 and Sulindac Sulfide. It is important to note that the data for these compounds are derived from different studies and experimental systems, precluding a direct head-to-head comparison.

Compound	Target Cell Type	Assay	Potency	Selectivity	Reference
BRD7116	Leukemia Stem-like Cells (LSCe) in co-culture with stroma	Cobblestone Formation Inhibition	EC50 = 200 nM	>100-fold selective over normal HSPCs (EC50 ≈ 20 µM)	[1]
Sulindac Sulfide	PML/RARα-positive leukemic cells and progenitor cells	Inhibition of aberrant self-renewal and induction of differentiation	Effective at 50-100 µM	Induces differentiation in leukemic cells; may increase stem cell capacity in normal HSCs	[2][3][4]

Mechanism of Action and Signaling Pathways

BRD7116 exhibits a unique, multi-faceted mechanism of action against leukemia stem cells. Its activity is, in part, non-cell-autonomous, meaning it modulates the bone marrow stromal microenvironment to render it less supportive of LSC survival and proliferation. Additionally, BRD7116 has a cell-autonomous effect, inducing myeloid differentiation in the leukemia stem cells themselves. While its precise molecular target in this context is still under investigation, it was initially identified as a binder of bacterial DNA gyrase.

Sulindac Sulfide , an active metabolite of the non-steroidal anti-inflammatory drug (NSAID) Sulindac, has been shown to target the Wnt signaling pathway in the context of acute myeloid leukemia (AML).[2][5][6] Aberrant activation of the Wnt pathway is a key mechanism for the increased self-renewal of leukemic stem cells. Sulindac Sulfide has been demonstrated to downregulate both β-catenin and γ-catenin, crucial mediators of Wnt signaling, thereby reversing the leukemic phenotype by reducing stem cell capacity and promoting differentiation.[2][3][4]

Signaling Pathway Diagrams

Caption: Mechanism of Action of BRD7116.

Caption: Mechanism of Action of Sulindac Sulfide.

Experimental Protocols

This section provides detailed methodologies for key experiments relevant to the evaluation of anti-leukemia stem cell compounds.

Leukemia-Stromal Cell Co-culture Assay (for BRD7116)

This protocol is based on the niche-based screening methodology used to identify BRD7116.[1]

Objective: To assess the effect of compounds on the survival and proliferation of leukemia stem-like cells in a supportive microenvironment.

Materials:

• Leukemia stem-like cells (LSCe)

• Stromal cell line (e.g., OP9 or primary bone marrow stromal cells)

• Co-culture medium: α-MEM supplemented with 20% FBS, 1% penicillin-streptomycin, and appropriate cytokines (e.g., SCF, IL-3, IL-6).

• 96-well microplates

• Test compounds (BRD7116) and vehicle control (DMSO)

Procedure:

• Stromal Cell Seeding: Seed stromal cells in a 96-well plate at a density that allows them to reach confluence within 24-48 hours.

• Leukemia Cell Seeding: Once the stromal layer is confluent, remove the medium and add LSCe cells at a low density (e.g., 1,000-5,000 cells/well) in fresh co-culture medium.

• Compound Treatment: Add test compounds at various concentrations to the co-culture. Include a vehicle control (e.g., 0.1% DMSO).

• Incubation: Incubate the co-culture plates at 37°C in a humidified incubator with 5% CO2 for 5-7 days.

• Assessment of Cobblestone Formation: "Cobblestones" are clusters of hematopoietic cells that proliferate underneath the stromal layer, a characteristic of stem/progenitor cell activity. Quantify the number and size of cobblestone areas using light microscopy.

• Viability/Proliferation Assay (Optional): At the end of the co-culture period, leukemia cell viability can be assessed using a fluorescent reporter (if cells are labeled) or a cell viability reagent (e.g., CellTiter-Glo®) after selectively lysing the adherent stromal cells.

Wnt Signaling Inhibition Assay (for Sulindac Sulfide)

This protocol is designed to measure the effect of compounds on the Wnt signaling pathway in leukemia cells.[2][4]

Objective: To determine if a compound can inhibit the aberrantly activated Wnt signaling pathway in leukemia cells.

Materials:

• AML cell line with activated Wnt signaling (e.g., U937 expressing PML/RARα)

• Cell lysis buffer

• Antibodies for Western blotting: anti-β-catenin, anti-γ-catenin, anti-active-β-catenin, and a loading control (e.g., anti-β-actin).

• Test compound (Sulindac Sulfide) and vehicle control (DMSO)

Procedure:

• Cell Culture and Treatment: Culture the AML cells in appropriate medium. Seed the cells in multi-well plates and treat with various concentrations of Sulindac Sulfide or vehicle control for a specified time (e.g., 24-48 hours).

• Cell Lysis: Harvest the cells and lyse them using a suitable lysis buffer to extract total protein.

• Protein Quantification: Determine the protein concentration of each lysate using a standard protein assay (e.g., BCA assay).

• Western Blotting: a. Separate equal amounts of protein from each sample by SDS-PAGE. b. Transfer the separated proteins to a PVDF membrane. c. Block the membrane with a suitable blocking buffer (e.g., 5% non-fat milk in TBST). d. Incubate the membrane with primary antibodies against β-catenin, γ-catenin, active-β-catenin, and the loading control overnight at 4°C. e. Wash the membrane and incubate with the appropriate HRP-conjugated secondary antibody. f. Detect the protein bands using an enhanced chemiluminescence (ECL) substrate and image the blot.

• Data Analysis: Quantify the band intensities and normalize the levels of the target proteins to the loading control. Compare the protein levels in the treated samples to the vehicle control to determine the effect of the compound on Wnt signaling components.

Myeloid Differentiation Assay

Objective: To assess the ability of a compound to induce myeloid differentiation in leukemia cells.

Materials:

• AML cell line (e.g., HL-60 or primary AML blasts)

• Differentiation medium: RPMI-1640 supplemented with 10% FBS and 1% penicillin-streptomycin.

• Flow cytometry antibodies: anti-CD11b, anti-CD14, and corresponding isotype controls.

• Test compounds and vehicle control.

Procedure:

• Cell Culture and Treatment: Seed AML cells in differentiation medium and treat with the test compound at various concentrations or vehicle control.

• Incubation: Incubate the cells for a period known to be sufficient for differentiation to occur (e.g., 3-5 days).

• Cell Staining: a. Harvest the cells and wash with PBS containing 2% FBS. b. Resuspend the cells in staining buffer and add fluorescently labeled antibodies against CD11b and CD14. Incubate for 30 minutes on ice in the dark. c. Wash the cells to remove unbound antibodies.

• Flow Cytometry Analysis: Analyze the stained cells using a flow cytometer to determine the percentage of cells expressing the differentiation markers CD11b and CD14.

• Data Analysis: Compare the percentage of marker-positive cells in the treated samples to the vehicle control.

Comparative Summary and Future Directions

BRD7116 and Sulindac Sulfide represent two distinct sulfone-containing compounds with promising anti-leukemic activities, particularly against the stem/progenitor cell populations that drive relapse. BRD7116 stands out for its high potency and selectivity, operating through a novel non-cell-autonomous mechanism that highlights the importance of the tumor microenvironment. Sulindac Sulfide, while less potent, offers a proof-of-concept for targeting the well-established Wnt signaling pathway in leukemia stem cells.

The direct comparison of these compounds is limited by the lack of head-to-head studies. Future research should aim to evaluate these and other sulfone-containing compounds in standardized, clinically relevant models of leukemia stem cell biology. A deeper understanding of the molecular targets and signaling pathways modulated by BRD7116 in both leukemia and stromal cells will be crucial for its further development. For Sulindac Sulfide, exploring its efficacy in combination with standard chemotherapy or other targeted agents could be a promising avenue.

This comparative guide provides a framework for understanding the current landscape of sulfone-containing compounds in the context of anti-leukemia therapy. The data and protocols presented herein should serve as a valuable resource for the scientific community to advance the development of novel and effective treatments for acute myeloid leukemia.

References

• 1. researchgate.net [researchgate.net]
• 2. Sulindac Sulfide Reverses Aberrant Self-Renewal of Progenitor Cells Induced by the AML-Associated Fusion Proteins PML/RARα and PLZF/RARα | PLOS One [journals.plos.org]
• 3. Sulindac Sulfide Reverses Aberrant Self-Renewal of Progenitor Cells Induced by the AML-Associated Fusion Proteins PML/RARα and PLZF/RARα - PMC [pmc.ncbi.nlm.nih.gov]
• 4. ashpublications.org [ashpublications.org]
• 5. Sulindac sulfide reverses aberrant self-renewal of progenitor cells induced by the AML-associated fusion proteins PML/RARα and PLZF/RARα - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. pure.au.dk [pure.au.dk]

Assessing the Synergistic Effects of BRD7116 with Other Drugs: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

BRD7116 is a novel bis-aryl sulfone compound identified as a selective inhibitor of leukemia stem cell (LSC) activity.[1][2] It was discovered through a niche-based screening platform designed to identify compounds that specifically target LSCs within a supportive bone marrow stromal microenvironment.[1] This guide provides a comprehensive overview of the known experimental data on BRD7116, its mechanism of action, and critically, an assessment of its synergistic potential with other therapeutic agents based on currently available literature.

Mechanism of Action of BRD7116

BRD7116 exhibits a unique dual mechanism of action, targeting leukemia stem cells through both cell-non-autonomous and cell-autonomous pathways.

• Cell-Non-Autonomous Effects: BRD7116 primarily acts on the bone marrow stromal cells that form the niche supporting LSCs. By altering the function of these stromal cells, BRD7116 indirectly inhibits the survival and proliferation of LSCs. This was demonstrated in experiments where pre-treatment of stromal cells with BRD7116 was sufficient to reduce LSC viability.[1][2]

• Cell-Autonomous Effects: In addition to its effects on the microenvironment, BRD7116 also has direct effects on leukemia stem cells. Gene expression profiling has shown that treatment with BRD7116 induces transcriptional changes in LSCs consistent with myeloid differentiation.[1][2] This suggests that BRD7116 can push LSCs out of their stem-like state, rendering them more susceptible to elimination.

The following diagram illustrates the proposed dual mechanism of action of BRD7116:

Figure 1. Dual mechanism of action of BRD7116.

Synergistic Effects of BRD7116 with Other Drugs

As of the latest literature review, there are no published preclinical or clinical studies evaluating the synergistic effects of BRD7116 in combination with other drugs. The foundational research on BRD7116 focused on its discovery and characterization as a single agent.[1] While the unique mechanism of action of BRD7116 suggests potential for synergistic combinations with standard-of-care chemotherapies or other targeted agents in acute myeloid leukemia (AML), such as cytarabine (B982) or venetoclax, experimental data to support this hypothesis is not yet available in the public domain.

Future research is warranted to explore the potential of BRD7116 in combination regimens. Investigating its synergy with agents that target different cellular pathways could unveil novel therapeutic strategies for AML and other hematological malignancies.

Experimental Data and Protocols

The following tables summarize the key experimental data from the initial discovery of BRD7116.

Table 1: In Vitro Efficacy of BRD7116

Cell Type	Assay	Readout	EC50 / Activity	Reference
Leukemia Stem Cells (LSCe)	Co-culture with primary BMSC stroma	Cobblestone area formation	200 nM	[1]
Normal Hematopoietic Stem and Progenitor Cells (HSPCs)	Co-culture with primary BMSC stroma	Cobblestone area formation	Limited activity (~50% inhibition at 20 µM)	[1]
AML Cell Lines	Monoculture	Cell viability	Limited activity (~50% inhibition at 20 µM)	[1]
Primary Human Leukemia Cells	Co-culture with stroma	Not specified	Active	[1]

Experimental Protocols

The foundational study by Hartwell et al. provides detailed methodologies.[1] A summary of the key experimental protocols is provided below.

1. Leukemia-Stroma Co-culture and Cobblestone Area Formation Assay:

• Cell Lines:

  • Leukemia stem-like cells (LSCe) derived from murine bone marrow transduced with MLL-AF9.

  • Normal murine hematopoietic stem and progenitor cells (HSPCs).

  • Primary murine bone marrow stromal cells (BMSCs).

  • OP9 stromal cell line.

• Protocol:

  • Stromal cells (BMSCs or OP9) were seeded in 96-well plates to form a confluent monolayer.

  • LSCe cells or HSPCs were then seeded onto the stromal layer.

  • Compounds, including BRD7116, were added at various concentrations.

  • Co-cultures were incubated for a period of 5-7 days.

  • The formation of "cobblestone areas" (clusters of hematopoietic cells that have migrated under the stromal layer), a hallmark of stem and progenitor cell activity, was quantified using automated microscopy and image analysis.

• Stromal Pre-treatment Assay:

  • Stromal cell monolayers were treated with BRD7116 for 3 days.

  • The drug was washed out.

  • LSCe cells were then added to the pre-treated stromal layer and co-cultured in drug-free media.

  • Cobblestone area formation was assessed as described above.

The workflow for the niche-based screen is depicted below:

References

• 1. Novel Therapeutic Agents Against Cancer Stem Cells of Chronic Myeloid Leukemia - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Small Molecule Inhibitors in Acute Myeloid Leukemia: From the Bench to the Clinic - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Proper Disposal of BRD7116: A Guide for Laboratory Professionals

Essential Safety and Logistical Information for Researchers, Scientists, and Drug Development Professionals

The proper handling and disposal of laboratory chemicals are paramount to ensuring a safe research environment and maintaining regulatory compliance. This document provides a comprehensive, step-by-step guide for the proper disposal of BRD7116, a selective inhibitor of leukemia stem cells. Adherence to these procedures is critical for mitigating potential risks and promoting a culture of safety.

Immediate Safety and Handling Precautions

Before initiating any procedure involving BRD7116, it is imperative to consult your institution's specific safety protocols and the manufacturer's Safety Data Sheet (SDS). In the absence of a specific institutional guideline, treat BRD7116 as a potentially hazardous substance.

Personal Protective Equipment (PPE): Always wear appropriate PPE, including:

• Safety goggles or a face shield

• Chemical-resistant gloves (e.g., nitrile)

• A laboratory coat

Engineering Controls: Handle BRD7116 in a well-ventilated area, preferably within a chemical fume hood, to minimize the risk of inhalation.

Spill Management: In the event of a spill, immediately notify laboratory personnel and adhere to your institution's established spill cleanup procedures. Use an appropriate absorbent material to contain the spill, and thoroughly decontaminate the affected area. All materials used for the cleanup should be treated as hazardous waste.

BRD7116: Key Chemical and Biological Data

The following table summarizes essential information for BRD7116, which should inform your risk assessment and handling procedures.

Property	Value
Chemical Name	N,N'-(sulfonyldi-4,1-phenylene)bis[2,2,3,3-tetramethyl-cyclopropanecarboxamide]
CAS Number	329059-55-4
Molecular Formula	C₂₈H₃₆N₂O₄S
Appearance	Crystalline solid
Storage Temperature	-20°C
Solubility	Soluble in DMSO and DMF
EC₅₀ for Leukemia Stem Cells	200 nM[1][2][3]
EC₅₀ for normal hematopoietic stem cells and AML cell lines	~20 µM[2][4]

Step-by-Step Disposal Procedures for BRD7116

The following procedures are based on general best practices for the disposal of hazardous chemical waste in a laboratory setting.

• Waste Identification and Segregation:

  • All materials contaminated with BRD7116, including unused compound, solutions, contaminated labware (e.g., pipette tips, tubes), and spill cleanup materials, must be treated as hazardous chemical waste.

  • Do not mix BRD7116 waste with other waste streams, such as biological or radioactive waste, unless your institution's Environmental Health and Safety (EHS) department provides specific instructions for doing so.

• Waste Collection and Containerization:

  • Collect all BRD7116 waste in a designated, leak-proof, and chemically compatible container. The original container or a sturdy, sealable plastic or glass bottle is recommended.

  • The container must be clearly labeled as "Hazardous Waste" and should include the full chemical name ("BRD7116"), the concentration (if in solution), and the date when the first waste was added.

  • Keep the waste container securely closed at all times, except when adding waste.

• Storage of Chemical Waste:

  • Store the hazardous waste container in a designated Satellite Accumulation Area (SAA) within the laboratory.

  • The SAA should be located at or near the point of waste generation and away from general laboratory traffic.

  • Ensure that secondary containment is in place to capture any potential leaks from the primary waste container.

• Arranging for Disposal:

  • Contact your institution's Environmental Health and Safety (EHS) department to schedule a pickup for the hazardous waste.

  • Provide the EHS department with all necessary information about the waste, as indicated on the hazardous waste label.

  • Do not attempt to dispose of BRD7116 down the drain or in the regular trash. This is a violation of environmental regulations and can pose a significant hazard.

Experimental Protocol and Mechanism of Action

BRD7116 is a bis-aryl sulfone that has been identified as a selective inhibitor of leukemia stem cell (LSC) activity.[2] Its mechanism of action is not yet fully elucidated but is understood to involve both cell-autonomous and cell-non-autonomous effects.[1][5]

Key Experimental Findings:

• Cell-Non-Autonomous Activity: BRD7116 is thought to impair the ability of stromal cells to support the survival and proliferation of leukemia stem cells.[2]

• Cell-Autonomous Activity: The compound also appears to directly act on leukemia stem cells, inducing transcriptional changes that are consistent with myeloid differentiation.[1][2]

A common experimental approach to assess the activity of compounds like BRD7116 involves co-culture systems.

Example Experimental Protocol: Leukemia-Stroma Co-culture Assay

• Cell Culture: Murine or human stromal cells (e.g., OP9 or primary bone marrow stromal cells) are seeded in multi-well plates and grown to confluence.

• Compound Treatment: The stromal cell layer is pre-treated with varying concentrations of BRD7116 for a defined period (e.g., 72 hours).

• Co-culture Initiation: After pre-treatment, the compound-containing media is removed, and leukemia stem cells (either cell lines or primary patient-derived cells) are added to the stromal cell layer.

• Incubation: The co-culture is incubated for several days (e.g., 6 days).

• Analysis: The viability and proliferation of the leukemia stem cells are assessed using various methods, such as microscopy, flow cytometry, or luminescence-based cell viability assays.

Visualizations

Caption: A workflow diagram illustrating the proper disposal procedures for BRD7116.

Caption: A diagram showing the conceptual signaling pathway of BRD7116.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. caymanchem.com [caymanchem.com]
• 3. BRD 7116 | CAS 329059-55-4 | BRD7116 | Tocris Bioscience [tocris.com]
• 4. apexbt.com [apexbt.com]
• 5. researchgate.net [researchgate.net]

Safeguarding Your Research: A Comprehensive Guide to Handling BRD7116

For researchers, scientists, and drug development professionals, ensuring laboratory safety and procedural accuracy is paramount. This document provides essential, immediate safety and logistical information for the handling of BRD7116, a selective inhibitor of leukemia stem cell activity. Adherence to these guidelines is critical for personal safety and the integrity of your research.

This guide offers step-by-step procedures for the safe handling, storage, and disposal of BRD7116, alongside detailed experimental protocols for its use in in-vitro studies. By providing this value-added information, we aim to become your preferred source for laboratory safety and chemical handling, building a foundation of deep trust.

Immediate Safety and Handling Protocols

BRD7116 is a potent bioactive compound that requires careful handling to minimize exposure and ensure a safe laboratory environment. The following personal protective equipment (PPE) and handling procedures are mandatory.

Personal Protective Equipment (PPE)

A summary of required personal protective equipment can be found in the table below.

PPE Category	Item	Specifications
Hand Protection	Chemical-resistant gloves	Nitrile or neoprene gloves are recommended. Always inspect gloves for integrity before use.
Eye Protection	Safety glasses with side shields or goggles	Must be worn at all times in the laboratory, especially when handling the solid compound or solutions.
Body Protection	Laboratory coat	A full-length lab coat should be worn to protect skin and clothing.
Respiratory Protection	Fume hood	All handling of the solid compound and preparation of stock solutions should be performed in a certified chemical fume hood to avoid inhalation of any dust or aerosols.

Spill and Exposure Procedures

In the event of a spill or exposure, immediate action is crucial.

Incident	Procedure
Skin Contact	Immediately wash the affected area with copious amounts of soap and water. Remove any contaminated clothing.
Eye Contact	Flush eyes with a gentle stream of water for at least 15 minutes, holding the eyelids open. Seek immediate medical attention.
Inhalation	Move to an area with fresh air. If breathing is difficult, seek immediate medical attention.
Ingestion	Do not induce vomiting. Rinse mouth with water and seek immediate medical attention.
Small Spill	Wearing appropriate PPE, absorb the spill with an inert material (e.g., vermiculite, sand) and place it in a sealed container for hazardous waste disposal. Clean the spill area with a suitable solvent.
Large Spill	Evacuate the area and contact your institution's environmental health and safety (EHS) office immediately.

Operational Plan: Storage and Disposal

Proper storage and disposal of BRD7116 are critical for maintaining its stability and ensuring environmental safety.

Storage

Parameter	Guideline
Temperature	Store the solid compound at -20°C for long-term storage.
Container	Keep in a tightly sealed, light-resistant container.
Solutions	Prepare stock solutions in a suitable solvent such as DMSO. Aliquot and store at -80°C to minimize freeze-thaw cycles.

Disposal Plan

Dispose of BRD7116 and any contaminated materials as hazardous chemical waste in accordance with all local, state, and federal regulations.

Waste Type	Disposal Procedure
Unused Solid Compound	Collect in a clearly labeled, sealed container designated for hazardous chemical waste.
Contaminated Labware (e.g., pipette tips, tubes)	Place in a designated hazardous waste container lined with a chemically resistant bag.
Liquid Waste (e.g., unused solutions, media containing BRD7116)	Collect in a sealed, properly labeled hazardous waste container. Do not pour down the drain.

Experimental Protocols

BRD7116 has been shown to selectively inhibit leukemia stem cells (LSCs) through both cell-autonomous and non-cell-autonomous mechanisms. The following is a detailed methodology for a key in-vitro experiment to assess the activity of BRD7116.

Cobblestone Area-Forming Cell (CAFC) Assay

This assay is used to evaluate the effect of BRD7116 on the ability of stromal cells to support leukemia stem cells.[1][2]

Materials:

• Mesenchymal Stromal Cells (MSCs)

• Leukemia stem-like cells (e.g., primary patient-derived AML cells or a suitable cell line)

• Appropriate cell culture media and supplements

• BRD7116

• DMSO (vehicle control)

• Multi-well culture plates

Methodology:

• Stromal Cell Seeding:

  • Seed mesenchymal stromal cells (MSCs) in a multi-well plate at a density that allows them to reach confluence within 24-48 hours.

  • Culture the MSCs in their recommended growth medium.

• BRD7116 Treatment of Stromal Cells (for non-cell-autonomous effects):

  • Once the MSCs are confluent, replace the medium with fresh medium containing various concentrations of BRD7116 or a DMSO vehicle control.

  • Incubate the treated MSCs for a predetermined period (e.g., 24-72 hours) to allow the compound to affect the stromal cells.

  • After the incubation period, wash the MSC monolayer gently with fresh medium to remove any residual BRD7116.

• Leukemia Cell Seeding:

  • Add the leukemia stem-like cells on top of the pre-treated or untreated (for cell-autonomous effect assessment) MSC monolayer.

  • If assessing cell-autonomous effects, add BRD7116 at the desired concentrations directly to the co-culture medium.

• Co-culture and Observation:

  • Co-culture the cells for a period ranging from 5 to 21 days, depending on the specific cell types and experimental goals.

  • Observe the cultures periodically using a microscope for the formation of "cobblestone areas," which are clusters of hematopoietic cells that have migrated beneath the stromal layer and are indicative of stem/progenitor cell activity.

• Quantification and Analysis:

  • Quantify the number and size of the cobblestone areas in each well.

  • At the end of the experiment, the hematopoietic cells can be harvested and analyzed by flow cytometry for viability, proliferation, and expression of relevant cell surface markers.

Visualizing the Mechanism of Action

To better understand the proposed mechanism of action of BRD7116, the following diagrams illustrate the key signaling pathways and experimental workflows.

Caption: Proposed dual mechanism of action of BRD7116 on stromal cells and leukemia stem cells.

Caption: Experimental workflows to assess the non-cell-autonomous and cell-autonomous effects of BRD7116.

References

• 1. Cobblestone Area-forming Cell Assay of Mouse Bone Marrow Hematopoietic Stem Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Cobblestone Area-forming Cell Assay of Mouse Bone Marrow Hematopoietic Stem Cells. | Sigma-Aldrich [sigmaaldrich.com]